(S)-(+)-2-Heptanol

• CAS: 6033-23-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of (S)-(+)-2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and structural characteristics of (S)-(+)-2-Heptanol. The document is intended for researchers, scientists, and professionals in the field of drug development who require detailed information on this chiral alcohol. All quantitative data are presented in a structured tabular format for ease of comparison. Furthermore, this guide outlines detailed experimental methodologies for the determination of key chemical properties and includes a visualization of a typical experimental workflow for its synthesis and purification.

Chemical Structure and Identification

(S)-(+)-2-Heptanol is a chiral secondary alcohol. The "(S)" designation refers to the stereochemical configuration at the chiral center (the carbon atom bonded to the hydroxyl group), as determined by the Cahn-Ingold-Prelog priority rules. The "(+)" indicates that this enantiomer is dextrorotatory, meaning it rotates the plane of polarized light to the right (clockwise).

The structure of (S)-(+)-2-Heptanol consists of a seven-carbon chain with a hydroxyl group located on the second carbon atom.

Molecular Identifiers:

• IUPAC Name: (2S)-heptan-2-ol[1]

• CAS Number: 6033-23-4[2][3]

• Molecular Formula: C₇H₁₆O[1][3]

• InChI: 1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3/t7-/m0/s1[2]

• InChIKey: CETWDUZRCINIHU-ZETCQYMHSA-N[2]

• SMILES: CCCCC--INVALID-LINK--O[2][4]

Quantitative Chemical Properties

The following table summarizes the key quantitative chemical and physical properties of (S)-(+)-2-Heptanol.

Property	Value	Units
Molecular Weight	116.20	g/mol [1][2]
Density	0.815 at 25 °C	g/mL[2]
Boiling Point	149-150	°C[2]
Melting Point	-30.45 (estimate)	°C[5]
Refractive Index	1.421 at 20 °C
Optical Rotation [α]	+10 (neat) at 24 °C	°[2]
Flash Point	64	°C[2]
Vapor Pressure	1 at 15 °C	mmHg[2]
Water Solubility	3569 at 25 °C	mg/L[5]

Experimental Protocols

This section provides detailed methodologies for the determination of key chemical properties of (S)-(+)-2-Heptanol.

Determination of Boiling Point

The boiling point of (S)-(+)-2-Heptanol can be determined using a standard distillation apparatus.

Apparatus:

• Round-bottom flask

• Distillation head with a thermometer adapter

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips

• Thermometer (calibrated)

Procedure:

• Place a small volume (e.g., 10 mL) of (S)-(+)-2-Heptanol and a few boiling chips into the round-bottom flask.

• Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

• Begin heating the sample gently with the heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor condenses in the condenser.

• The boiling point is the temperature at which the vapor and liquid are in equilibrium, and this is recorded as the temperature at which a steady drip of condensate is observed from the condenser. This temperature should remain constant.

Measurement of Optical Rotation

The optical rotation is a critical parameter for confirming the enantiomeric purity of (S)-(+)-2-Heptanol and is measured using a polarimeter.

Apparatus:

• Polarimeter

• Polarimeter cell (sample tube), typically 1 dm in length

• Sodium D-line light source (589 nm)

• Sample of (S)-(+)-2-Heptanol

Procedure:

• Calibrate the polarimeter using a blank (e.g., air or the solvent if a solution is being measured).

• Carefully fill the polarimeter cell with neat (undiluted) (S)-(+)-2-Heptanol, ensuring there are no air bubbles in the light path.

• Place the filled cell into the polarimeter.

• Observe the rotation of the plane of polarized light through the eyepiece or on the digital display.

• The observed rotation (α) is recorded.

• The specific rotation [α] is calculated using the formula: [α] = α / (l * c), where l is the path length in decimeters and c is the concentration in g/mL. For a neat liquid, c is the density.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful indicator of purity. It is determined using a refractometer.

Apparatus:

• Abbe refractometer or a digital refractometer

• Temperature-controlled water bath (for Abbe refractometer)

• Sample of (S)-(+)-2-Heptanol

• Dropper

• Lens paper and ethanol for cleaning

Procedure:

• Ensure the prism of the refractometer is clean and dry.

• Calibrate the refractometer using a standard with a known refractive index (e.g., distilled water).

• Using a clean dropper, apply a small drop of (S)-(+)-2-Heptanol onto the prism.

• Close the prism and allow the sample to equilibrate to the desired temperature (typically 20 °C).

• Look through the eyepiece (for an Abbe refractometer) and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Read the refractive index value from the scale or digital display.

Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a powerful technique to assess the purity of (S)-(+)-2-Heptanol and to identify any volatile impurities.

Apparatus:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• A suitable capillary column (e.g., a non-polar or medium-polarity column like a DB-5 or HP-5)

• Helium or nitrogen as the carrier gas

• Syringe for sample injection

• Sample of (S)-(+)-2-Heptanol

• A suitable solvent (e.g., dichloromethane or methanol) for sample dilution

Procedure:

• Prepare a dilute solution of (S)-(+)-2-Heptanol in the chosen solvent (e.g., 1% v/v).

• Set the GC operating conditions:

  • Injector Temperature: Typically 250 °C.

  • Detector Temperature: Typically 250-300 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 200 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier Gas Flow Rate: Set according to the column manufacturer's recommendations.

• Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Record the chromatogram.

• The purity is determined by calculating the area percentage of the main peak corresponding to (S)-(+)-2-Heptanol relative to the total area of all peaks in the chromatogram.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of an enantiomerically pure alcohol like (S)-(+)-2-Heptanol, which often involves asymmetric synthesis or resolution of a racemic mixture.

Caption: Workflow for Synthesis and Analysis of (S)-(+)-2-Heptanol.

References

• 1. ucc.ie [ucc.ie]
• 2. pubs.aip.org [pubs.aip.org]
• 3. mt.com [mt.com]
• 4. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 5. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Characteristics of (S)-(+)-2-Heptanol

This guide provides a comprehensive overview of the physical and chemical properties of (S)-(+)-2-Heptanol, tailored for researchers, scientists, and professionals in drug development. It includes detailed data, standard experimental methodologies for property determination, and a logical workflow for the characterization of chiral compounds.

Compound Identification and General Properties

(S)-(+)-2-Heptanol is a chiral secondary alcohol. Its enantiomeric purity is a critical parameter for its application in stereospecific synthesis and pharmaceutical development.

Identifier	Value
IUPAC Name	(2S)-heptan-2-ol[1]
Synonyms	(S)-2-Heptanol, d-2-Heptanol, (+)-2-Heptanol[1]
CAS Number	6033-23-4[2]
Molecular Formula	C₇H₁₆O[2]
Molecular Weight	116.20 g/mol [1]
InChI Key	CETWDUZRCINIHU-ZETCQYMHSA-N[1]
SMILES	CCCCC--INVALID-LINK--O[1]

Physical and Chemical Data

The physical characteristics of (S)-(+)-2-Heptanol are summarized below. These values are essential for its handling, purification, and use in various chemical processes.

Property	Value
Appearance	Clear, colorless liquid with a mild alcohol odor[3][4]
Boiling Point	158-160 °C[3]
Density	Approximately 0.815 - 0.817 g/mL at 25 °C
Refractive Index (n20/D)	1.421 - 1.422[3]
Specific Optical Rotation ([α]24/D)	+10° (neat)
Flash Point	64 °C (147.2 °F) - closed cup
Vapor Pressure	1.23 mmHg[3]
Vapor Density	4.01 (Air = 1.0)[5]
Water Solubility	0.35 g/100mL[3]

Safety Information

(S)-(+)-2-Heptanol is a combustible liquid and requires appropriate handling and storage procedures.

Safety Aspect	Details
GHS Classification	Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific target organ toxicity - single exposure (Category 3, Respiratory system), Flammable liquids (Category 4)[5][6][7]
Signal Word	Warning[7]
Hazard Statements	H227 (Combustible liquid), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[5]
Precautionary Statements	P210, P261, P264, P271, P280, P302+P352, P305+P351+P338[5]
Personal Protective Equipment	Eyeshields, gloves, suitable respirator[7]

Experimental Protocols

The determination of the physical properties of (S)-(+)-2-Heptanol relies on standardized experimental techniques. Below are detailed methodologies for key measurements.

The Thiele tube method is a convenient technique for determining the boiling point of a small liquid sample.

• Sample Preparation: A small amount (a few milliliters) of (S)-(+)-2-Heptanol is placed into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube.

• Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is then secured in a Thiele tube containing mineral oil, ensuring the sample is fully immersed.[8]

• Heating: The side arm of the Thiele tube is gently heated, which induces convection currents in the oil, ensuring uniform temperature distribution.[8]

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube. The heating is then discontinued.

• Measurement: The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.[9]

A pycnometer, or specific gravity bottle, is used for precise density measurements of liquids.

• Preparation: The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on an analytical balance.

• Sample Filling: The pycnometer is filled with (S)-(+)-2-Heptanol. Care is taken to avoid air bubbles. The stopper, which has a fine capillary, is inserted, allowing excess liquid to be expelled.

• Thermostatting: The filled pycnometer is placed in a thermostat bath at a specific temperature (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

• Final Weighing: The outside of the pycnometer is carefully dried, and its mass is measured.

• Calculation: The density is calculated by subtracting the empty mass from the filled mass to get the mass of the liquid, and then dividing by the known volume of the pycnometer.

The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

• Calibration: The instrument is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of (S)-(+)-2-Heptanol are placed on the prism surface of the refractometer.

• Measurement: The prism is closed, and light is passed through the sample. The telescope eyepiece is adjusted until the boundary line between the light and dark regions is sharp and centered on the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.[10]

A polarimeter is used to measure the angle through which a chiral compound rotates plane-polarized light.[11]

• Instrument Preparation: The polarimeter is turned on and allowed to warm up. The instrument is zeroed using a blank sample cell filled with the solvent (if a solution is used) or an empty cell for a neat liquid.[12]

• Sample Preparation: The polarimeter sample tube (typically 1 dm in length) is filled with neat (S)-(+)-2-Heptanol, ensuring no air bubbles are present in the light path.[12][13]

• Measurement: The sample tube is placed in the polarimeter, and the observed rotation (α) is measured.[12]

• Calculation of Specific Rotation: The specific rotation [α] is calculated using Biot's law: [α] = α / (l * c), where 'l' is the path length in decimeters and 'c' is the concentration in g/mL (for neat liquids, 'c' is the density).[13] The temperature and the wavelength of light used (typically the sodium D-line, 589 nm) are always reported with the specific rotation.[14]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the physical characterization of a chiral compound such as (S)-(+)-2-Heptanol.

Workflow for Physical Characterization of a Chiral Compound.

References

• 1. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptanol, (S)- [webbook.nist.gov]
• 3. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-HEPTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. store.astm.org [store.astm.org]
• 11. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]
• 12. Video: Polarimeter: Concept of Chirality, Enantiomers, Optical Rotation [jove.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

(S)-(+)-2-Heptanol CAS number and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-(+)-2-Heptanol, a chiral alcohol with significant applications in the pharmaceutical and fragrance industries. This document details its chemical and physical properties, provides experimental protocols for its synthesis and analysis, and explores its biological activity.

Chemical Identity and Properties

(S)-(+)-2-Heptanol, also known as (2S)-heptan-2-ol, is a secondary alcohol with the CAS number 6033-23-4.[1] Its chiral nature makes it a valuable intermediate in the asymmetric synthesis of complex molecules.

IUPAC Name and Synonyms

• IUPAC Name: (2S)-heptan-2-ol[1]

• Synonyms: (S)-(+)-2-Hydroxyheptane, d-2-Heptanol

Physicochemical Properties

A summary of the key physicochemical properties of (S)-(+)-2-Heptanol is presented in the table below.

Property	Value	Reference
CAS Number	6033-23-4	[1]
Molecular Formula	C₇H₁₆O	[1]
Molecular Weight	116.20 g/mol	[1]
Appearance	Clear, colorless liquid	[2]
Odor	Mild alcohol odor	[2]
Boiling Point	160-162 °C
Melting Point	-30.15 °C
Density	0.817 g/mL at 25 °C
Solubility	Insoluble in water; soluble in most organic solvents.	[2][3]
Flash Point	140 °F (60 °C)
Refractive Index	~1.420 at 20 °C

Synthesis and Chiral Separation

The production of enantiomerically pure (S)-(+)-2-Heptanol is crucial for its application in pharmaceuticals. This can be achieved through enantioselective synthesis or by resolution of a racemic mixture.

Racemic Synthesis of 2-Heptanol

A common method for the synthesis of racemic 2-heptanol is the reduction of 2-heptanone (methyl n-amyl ketone).

Experimental Protocol: Reduction of 2-Heptanone with Sodium

• Materials:

  • 2-heptanone (methyl n-amyl ketone)

  • 95% Ethanol

  • Water

  • Sodium metal

  • 1:1 Hydrochloric acid

  • Anhydrous sodium sulfate

• Procedure:

  • In a 3-liter round-bottomed flask equipped with a reflux condenser, dissolve 228 g (2 moles) of 2-heptanone in a mixture of 600 mL of 95% ethanol and 200 mL of water.[4]

  • Gradually add 130 g (5.6 gram atoms) of sodium metal in the form of wire through the condenser. Control the reaction rate to prevent it from becoming too violent, maintaining the temperature below 30°C by cooling the flask with running water.[4][5]

  • Once all the sodium has dissolved, add 2 liters of water and cool the mixture to 15°C.[4][5]

  • Separate the upper oily layer and wash it with 50 mL of 1:1 hydrochloric acid, followed by 50 mL of water.[4]

  • Dry the organic layer over 20 g of anhydrous sodium sulfate.[4]

  • Distill the dried product using a fractionating column. The pure 2-heptanol will distill at 155–157.5°C.[4]

Enantioselective Synthesis of (S)-(+)-2-Heptanol

Biocatalytic reduction of 2-heptanone offers a green and highly selective method to produce (S)-(+)-2-Heptanol. Baker's yeast (Saccharomyces cerevisiae) contains alcohol dehydrogenases that can selectively reduce the ketone to the (S)-enantiomer.

Experimental Protocol: Biocatalytic Reduction of 2-Heptanone using Saccharomyces cerevisiae

• Materials:

  • 2-heptanone

  • Baker's yeast (Saccharomyces cerevisiae)

  • Sucrose

  • D-Glucose

  • Deionized water

  • Ethyl acetate

  • Anhydrous magnesium sulfate

  • Diatomaceous earth

• Procedure:

  • In a sterile flask, prepare a culture medium by dissolving sucrose and D-glucose in deionized water.

  • Inoculate the medium with a culture of Saccharomyces cerevisiae and allow it to grow at a suitable temperature (e.g., 30°C) with agitation until a desired cell density is reached.

  • Add 2-heptanone to the yeast culture. The substrate can be added neat or dissolved in a minimal amount of a water-miscible solvent like ethanol to aid dispersion.

  • Continue the incubation with agitation for a period of 24-72 hours, monitoring the conversion of the ketone to the alcohol by gas chromatography (GC).

  • After the reaction is complete, separate the yeast cells from the broth by centrifugation or filtration through a pad of diatomaceous earth.

  • Extract the aqueous broth with ethyl acetate (3 x volume of the broth).

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude (S)-(+)-2-Heptanol.

  • Purify the product by distillation under reduced pressure.

  • Determine the enantiomeric excess (ee) of the product by chiral GC analysis.

Chiral Separation

For the separation of enantiomers from a racemic mixture, chiral chromatography is the method of choice.

Workflow for Chiral GC Separation of 2-Heptanol Enantiomers

Caption: Workflow for the chiral separation and analysis of 2-heptanol enantiomers by Gas Chromatography.

Applications in Drug Development

The chirality of (S)-(+)-2-Heptanol is of paramount importance in the pharmaceutical industry, where the stereochemistry of a drug molecule dictates its pharmacological activity. It serves as a valuable chiral building block for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). A notable application is its use in the synthesis of a potent vasopressin V₂ receptor agonist, where the specific stereochemistry of the alcohol is critical for the desired biological activity of the final drug molecule.

Biological Activity and Mechanism of Action

(S)-(+)-2-Heptanol has been identified as a volatile organic compound with antimicrobial properties. Recent studies have elucidated its antifungal activity against Botrytis cinerea, a common plant pathogen.

Proposed Antifungal Mechanism of Action

The antifungal mechanism of 2-heptanol against B. cinerea is believed to involve a two-pronged attack on the fungal cells.[6] Firstly, it disrupts the integrity of the plasma membrane, leading to the leakage of essential intracellular components.[6] Secondly, it accelerates amino acid metabolism within the fungal cells.[6][7] This metabolic disruption, combined with the loss of cellular contents, ultimately leads to fungal cell death.[6]

Caption: Diagram illustrating the proposed mechanism of antifungal action of (S)-(+)-2-Heptanol against Botrytis cinerea.

Safety and Handling

(S)-(+)-2-Heptanol is a flammable liquid and should be handled with appropriate safety precautions.[3] It can cause skin and eye irritation.[1] Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Store in a cool, dry, and well-ventilated place away from sources of ignition.

References

• 1. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-HEPTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. prepchem.com [prepchem.com]
• 6. 2-Heptanol inhibits Botrytis cinerea by accelerating amino acid metabolism and retarding membrane transport - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Chirality and stereoisomerism of 2-heptanol

An In-depth Technical Guide to the Chirality and Stereoisomerism of 2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Heptanol (C₇H₁₆O) is a secondary alcohol that serves as a versatile solvent and a crucial chiral intermediate in the synthesis of enantiomerically pure compounds for the pharmaceutical, flavor, and fragrance industries.[1][2] Its stereochemical properties are of paramount importance, as the biological and sensory activities of its enantiomers can differ significantly. This guide provides a comprehensive overview of the chirality and stereoisomerism of 2-heptanol, including its physical and chemical properties, synthesis of the racemate, and detailed protocols for its enzymatic kinetic resolution.

Introduction to the Stereochemistry of 2-Heptanol

The molecular structure of 2-heptanol features a single stereocenter at the second carbon atom (C2), the carbon bearing the hydroxyl group. This chirality gives rise to a pair of non-superimposable mirror images known as enantiomers. These stereoisomers are designated as (R)-(-)-2-heptanol and (S)-(+)-2-heptanol based on the Cahn-Ingold-Prelog priority rules.[3][4]

While enantiomers share identical physical properties such as boiling point, melting point, and density in an achiral environment, they exhibit distinct optical activities, rotating plane-polarized light in equal but opposite directions.[2] This differential interaction with plane-polarized light is a cornerstone of their characterization. Furthermore, their interactions with other chiral molecules, such as biological receptors or enzymes, can vary dramatically, leading to different physiological or olfactory responses.

Caption: Enantiomers of 2-Heptanol.

Physicochemical and Chiroptical Properties

The distinct stereochemistry of 2-heptanol's enantiomers is primarily manifested in their chiroptical properties, specifically their specific rotation. The general physical properties of the racemic mixture are well-documented.

Property	(R)-(-)-2-Heptanol	(S)-(+)-2-Heptanol	Racemic 2-Heptanol
Molecular Formula	C₇H₁₆O	C₇H₁₆O	C₇H₁₆O
Molar Mass	116.20 g/mol	116.20 g/mol	116.20 g/mol [2]
CAS Number	6033-24-5[3][5]	6033-23-4[4]	543-49-7[6]
Appearance	Colorless Liquid	Colorless Liquid	Colorless Liquid
Boiling Point	~159 °C	~159 °C	159 °C[2]
Density	0.818 g/mL at 25°C	0.818 g/mL at 25°C	0.817 g/mL at 25°C[1]
Specific Rotation [α]	-9.5° (neat)[7]	+9.5° (neat) (inferred)	0°

Synthesis of Racemic 2-Heptanol

Racemic 2-heptanol is typically synthesized via the reduction of the corresponding ketone, 2-heptanone (methyl amyl ketone). This can be achieved using various reducing agents, with sodium borohydride (NaBH₄) in an alcoholic solvent being a common and convenient laboratory method.

Caption: Workflow for the synthesis of racemic 2-heptanol.

Experimental Protocol: Reduction of 2-Heptanone with NaBH₄

• Dissolution: Dissolve 2-heptanone (1 equiv.) in methanol or ethanol (approx. 5-10 mL per gram of ketone) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution in an ice bath.

• Reduction: Slowly add sodium borohydride (NaBH₄, approx. 0.25-0.30 equiv.) portion-wise to the cooled solution. Caution: Hydrogen gas is evolved.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting ketone is consumed.

• Quenching: Carefully quench the reaction by slowly adding dilute hydrochloric acid (e.g., 1 M HCl) until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as diethyl ether or ethyl acetate (3 x volume of the reaction mixture).

• Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 2-heptanol can be purified by fractional distillation to yield the pure racemic product.

Enantioselective Resolution

The separation of racemic 2-heptanol into its constituent enantiomers is most effectively achieved through enzymatic kinetic resolution. This technique utilizes the stereoselectivity of enzymes, typically lipases, to preferentially catalyze the acylation of one enantiomer, leaving the other unreacted. Lipase B from Candida antarctica (often immobilized as Novozym 435) is highly effective for this transformation.[8]

Principle of Lipase-Catalyzed Kinetic Resolution

In the presence of an acyl donor (e.g., vinyl acetate or succinic anhydride), the lipase selectively acylates one enantiomer (typically the R-enantiomer for secondary alcohols) at a much faster rate than the other. This results in a mixture containing one unreacted enantiomer (the S-alcohol) and the ester of the other enantiomer (the R-acetate). These two compounds, having different functional groups, can then be readily separated by standard chromatographic techniques.

Caption: Workflow for enzymatic kinetic resolution of 2-heptanol.

Quantitative Data from Lipase-Catalyzed Resolution

The efficiency of a kinetic resolution is quantified by the conversion percentage and the enantiomeric excess (e.e.) of the products. An ideal resolution stops at or near 50% conversion, yielding both the unreacted substrate and the product with high enantiomeric purity.

Enzyme Source	Acyl Donor	Unreacted Alcohol	Yield	e.e. (%)	Reference
Candida antarctica Lipase B	Succinic Anhydride	(S)-(+)-2-Heptanol	44%	99.3%	[8]
Candida antarctica Lipase B	Vinyl Acetate	(S)-(+)-2-Heptanol	43-45%	>99%	[8]

Experimental Protocol: Kinetic Resolution with Candida antarctica Lipase B

This protocol is based on the findings of Patil et al. (2000).[8]

• Reaction Setup: In a suitable flask, combine racemic 2-heptanol (1 equiv.), succinic anhydride (0.5 equiv.), and an appropriate organic solvent (e.g., heptane or tert-butyl methyl ether). Note: The reaction can also be run using the substrate, 2-heptanol, as the solvent.

• Enzyme Addition: Add immobilized Candida antarctica lipase B (Novozym 435) to the mixture (typically 1-10% by weight of the substrate).

• Incubation: Stir the suspension at a controlled temperature (e.g., 30-40°C) and monitor the reaction progress.

• Monitoring: Periodically withdraw small aliquots of the reaction mixture. Filter off the enzyme and analyze the sample by chiral Gas Chromatography (GC) to determine the conversion and the enantiomeric excess of the remaining (S)-2-heptanol.

• Reaction Termination: When the conversion approaches 45-50% (which typically yields the highest e.e. for the unreacted enantiomer), stop the reaction by filtering off the enzyme. The enzyme can be washed with solvent and reused.

• Separation: The resulting mixture contains (S)-2-heptanol and the (R)-2-heptyl hemisuccinate ester.

  • The acidic ester can be removed by washing the organic solution with a mild aqueous base (e.g., NaHCO₃ solution).

  • The unreacted (S)-2-heptanol remains in the organic phase.

• Purification: The organic layer is washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄), and the solvent is removed under reduced pressure. The resulting enantioenriched (S)-2-heptanol can be further purified by distillation or column chromatography if necessary.

• Recovery of (R)-enantiomer (Optional): The (R)-ester, extracted into the basic aqueous phase, can be recovered by acidification followed by extraction. The ester can then be hydrolyzed (e.g., using NaOH in methanol/water) to yield (R)-2-heptanol.

Conclusion

2-Heptanol is a fundamental chiral building block whose utility is intrinsically linked to its stereochemistry. The synthesis of the racemate is straightforward via ketone reduction. For applications requiring enantiopure forms, enzymatic kinetic resolution with lipases provides a robust and highly selective method for separating the (R) and (S) enantiomers. The detailed protocols and data presented in this guide offer a technical foundation for the synthesis, resolution, and analysis of 2-heptanol stereoisomers, catering to the needs of professionals in chemical research and drug development.

References

• 1. 2-Heptanol | Antioxidant | Antibacterial | TargetMol [targetmol.com]
• 2. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 3. 2-Heptanol, (-)- | C7H16O | CID 6992611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Heptanol, (R)- [webbook.nist.gov]
• 6. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. lib3.dss.go.th [lib3.dss.go.th]

The Enigmatic Presence of (S)-(+)-2-Heptanol in the Plant Kingdom: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-2-Heptanol, a chiral secondary alcohol, is a naturally occurring volatile organic compound found in a variety of plants. Its presence contributes to the characteristic aroma of many essential oils and plant extracts. This technical guide provides a comprehensive overview of the natural occurrence of (S)-(+)-2-Heptanol in the plant kingdom, delving into its biosynthesis, methods for its extraction and analysis, and a summary of quantitative data reported in the scientific literature. This document is intended to serve as a valuable resource for researchers in the fields of natural product chemistry, phytochemistry, and drug development who are interested in the biological origins and analytical determination of this specific chiral molecule.

Natural Occurrence of (S)-(+)-2-Heptanol

(S)-(+)-2-Heptanol has been identified as a volatile constituent in a range of plant species, contributing to their unique aromatic profiles. Its presence has been confirmed in various plant parts, including flowers, leaves, and rhizomes. Notable plant species reported to contain (S)-(+)-2-Heptanol are listed below.

Table 1: Documented Natural Occurrence of (S)-(+)-2-Heptanol in Plants

Family	Genus	Species	Common Name	Plant Part	Reference(s)
Theaceae	Camellia	sinensis	Tea Plant	Flowers, Leaves	[1][2]
Theaceae	Camellia	oleifera	Tea Oil Camellia	Petals	[3]
Zingiberaceae	Curcuma	longa	Turmeric	Rhizome	[4][5]
Zingiberaceae	Aframomum	melegueta	Grains of Paradise	-	[6]
Zingiberaceae	Zingiber	officinale	Ginger	-	[6]
Poaceae	Zea	mays	Maize/Corn	-	[7]

While 2-heptanol has been identified in the essential oil of Curcuma longa (turmeric), specific analysis of its enantiomeric distribution in this plant is not extensively documented in the readily available scientific literature.[4][5] However, a significant finding has been reported for Camellia oleifera, where (S)-2-Heptanol was identified as a major volatile compound in its petals, constituting up to 20.95% of the total volatile compounds.[3]

Biosynthesis of (S)-(+)-2-Heptanol in Plants

The biosynthesis of secondary alcohols like (S)-(+)-2-Heptanol in plants is believed to originate from fatty acid metabolism. The proposed pathway involves the reduction of a corresponding ketone, 2-heptanone. This biosynthetic route is a part of the larger network of secondary metabolite production in plants.

A conceptual diagram of the proposed biosynthetic pathway is presented below.

Caption: Proposed biosynthesis of (S)-(+)-2-Heptanol from fatty acids.

Experimental Protocols

The accurate identification and quantification of (S)-(+)-2-Heptanol in plant matrices require specialized analytical techniques. The following sections detail the methodologies for the extraction and chiral analysis of this compound.

Extraction of Volatile Compounds from Plant Material using Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is adapted from methods used for the analysis of volatile compounds in tea (Camellia sinensis) and can be optimized for other plant materials.

Objective: To extract volatile organic compounds, including 2-heptanol, from a plant sample for subsequent GC-MS analysis.

Materials:

• Fresh or properly stored plant material (e.g., leaves, flowers, rhizomes)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heater-stirrer or water bath

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Weigh a precise amount of the plant material (e.g., 1.0 g of finely ground powder or fresh tissue) and place it into a 20 mL headspace vial.

• Internal Standard Addition (Optional but Recommended): Add a known amount of an appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample) to the vial for quantitative analysis.

• Incubation/Equilibration: Seal the vial and place it in a heater-stirrer or water bath set to a specific temperature (e.g., 60°C). Allow the sample to equilibrate for a set time (e.g., 15 minutes) to allow volatile compounds to partition into the headspace.

• SPME Extraction: Insert the SPME fiber through the septum into the headspace of the vial, ensuring the fiber does not touch the sample. Expose the fiber to the headspace for a defined period (e.g., 30 minutes) at the same temperature to allow for the adsorption of volatile compounds.

• Desorption and GC-MS Analysis: Retract the fiber into the needle and immediately insert it into the heated injection port of the GC-MS. Desorb the analytes from the fiber onto the GC column for a specified time (e.g., 5 minutes) at an appropriate temperature (e.g., 250°C).

Caption: Workflow for HS-SPME extraction of plant volatiles.

Chiral Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2-Heptanol

This protocol provides a general framework for the enantioselective analysis of 2-heptanol. Specific parameters may require optimization based on the instrument and column used.

Objective: To separate and quantify the enantiomers of 2-heptanol.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Chiral capillary column (e.g., β-cyclodextrin-based column such as B-Dex 325 or equivalent).

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1.5 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp 1: Increase to 120°C at 1.5°C/min

  • Ramp 2: Increase to 200°C at 2°C/min, hold for 5 minutes

• MS Transfer Line Temperature: 230°C

• Ion Source Temperature: 200°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

Procedure:

• Injection: Inject the sample extract (from HS-SPME or solvent extraction) into the GC-MS system.

• Chromatographic Separation: The enantiomers of 2-heptanol are separated on the chiral column based on their differential interactions with the stationary phase.

• Mass Spectrometric Detection: The eluted compounds are ionized and fragmented in the mass spectrometer. The resulting mass spectra are used for identification.

• Data Analysis:

  • Identification: Identify the peaks corresponding to the (R)- and (S)-enantiomers of 2-heptanol by comparing their retention times and mass spectra with those of authentic standards.

  • Quantification: Determine the peak area of each enantiomer. The concentration and enantiomeric ratio can be calculated using a calibration curve prepared with standards of known concentration and enantiomeric composition.

Caption: Workflow for chiral GC-MS analysis.

Quantitative Data Summary

The quantitative analysis of (S)-(+)-2-Heptanol in plants is an emerging area of research, and comprehensive data across a wide range of species is still limited. The following table summarizes the available quantitative data.

Table 2: Quantitative Data for (S)-(+)-2-Heptanol in Plants

Plant Species	Plant Part	Analytical Method	Concentration / Relative Abundance of (S)-(+)-2-Heptanol	Reference
Camellia oleifera	Petals	Not specified	Up to 20.95% of total volatile compounds	[3]

It is important to note that the concentration of volatile compounds in plants can vary significantly depending on factors such as the plant's genetic makeup, developmental stage, growing conditions, and the extraction method used.

Conclusion

This technical guide has synthesized the current knowledge on the natural occurrence, biosynthesis, and analysis of (S)-(+)-2-Heptanol in plants. While its presence has been confirmed in several species, there is a clear need for more extensive quantitative studies to determine the enantiomeric distribution of 2-heptanol across a broader range of the plant kingdom. The provided experimental protocols offer a solid foundation for researchers to undertake such investigations. A deeper understanding of the natural distribution and biosynthesis of (S)-(+)-2-Heptanol will not only enhance our knowledge of plant secondary metabolism but also open avenues for its potential applications in the flavor, fragrance, and pharmaceutical industries.

References

• 1. researchgate.net [researchgate.net]
• 2. Showing Compound (±)-2-Heptanol (FDB012104) - FooDB [foodb.ca]
• 3. 2-Heptanol (2-Heptanol; s-Heptyl alcohol) | Bacterial | 543-49-7 | Invivochem [invivochem.com]
• 4. asianpubs.org [asianpubs.org]
• 5. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Analysis of Volatile Constituents in Curcuma Species, viz. C. aeruginosa, C. zedoaria, and C. longa, from Nepal - PMC [pmc.ncbi.nlm.nih.gov]

(S)-(+)-2-Heptanol: An In-depth Technical Guide to its Role as an Insect Alarm Pheromone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-2-Heptanol is a chiral secondary alcohol that has been identified as a key component of the alarm pheromone system in certain insect species. This guide provides a comprehensive overview of the chemical properties, biological activity, and the underlying mechanisms of action of (S)-(+)-2-Heptanol as an insect alarm pheromone, with a primary focus on the stingless bee Melipona solani. The information presented herein is intended to serve as a technical resource for researchers in chemical ecology, insect behavior, and those involved in the development of novel pest management strategies.

Chemical Properties of (S)-(+)-2-Heptanol

(S)-(+)-2-Heptanol is the (S)-enantiomer of 2-heptanol. Its chemical and physical properties are summarized in the table below.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol
Appearance	Colorless liquid
Odor	Mild, fruity
Boiling Point	158-160 °C
Density	0.817 g/mL at 25 °C
Chirality	Exists as two enantiomers: (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol

Biological Role as an Alarm Pheromone in Melipona solani

Research has identified (S)-(+)-2-Heptanol as the primary alarm pheromone of the stingless bee Melipona solani[1]. It is produced and stored in the mandibular glands of worker bees and is released in response to a threat, such as an attack on the colony. The release of this pheromone elicits a distinct alarm behavior in nestmates, characterized by rapid and agitated flight away from the source of the disturbance[1].

Quantitative Analysis of (S)-(+)-2-Heptanol in Melipona solani

Gas chromatography-mass spectrometry (GC-MS) analysis of mandibular gland extracts from Melipona solani has revealed the presence of (S)-(+)-2-Heptanol. The (R)-enantiomer was not detected in these extracts[1].

Gland	Compound	Amount (ng/bee)
Mandibular Gland	(S)-(+)-2-Heptanol	~1.5

Electrophysiological and Behavioral Responses

Electrophysiological and behavioral studies have been conducted to characterize the response of Melipona solani to (S)-(+)-2-Heptanol.

Electroantennography (EAG)

Behavioral Assays

Behavioral bioassays are crucial for determining the ecological function of a semiochemical. In the case of Melipona solani, behavioral experiments have demonstrated that (S)-(+)-2-Heptanol induces a significant alarm response[1]. Interestingly, while only the (S)-enantiomer is produced by the bees, behavioral assays have shown that they respond similarly to the (S)-isomer, the (R)-isomer, and a racemic mixture[1].

Compound	Behavioral Response
(S)-(+)-2-Heptanol	Alarm (agitated flight)
(R)-(-)-2-Heptanol	Alarm (agitated flight)
Racemic (±)-2-Heptanol	Alarm (agitated flight)
Control (hexane)	No significant response

Experimental Protocols

This section outlines the detailed methodologies for the key experiments involved in the study of (S)-(+)-2-Heptanol as an alarm pheromone.

Pheromone Extraction and Analysis

Objective: To extract and identify volatile compounds from the mandibular glands of Melipona solani.

Protocol:

• Insect Collection: Collect worker bees from a healthy colony and immobilize them by chilling.

• Gland Dissection: Dissect the mandibular glands under a stereomicroscope.

• Solvent Extraction: Place the dissected glands in a vial containing a non-polar solvent such as hexane for a defined period (e.g., 30 minutes) to extract the volatile compounds.

• Concentration: Concentrate the extract under a gentle stream of nitrogen if necessary.

• GC-MS Analysis:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for separation and identification.

  • Column: A chiral capillary column (e.g., a cyclodextrin-based column) is essential for separating the enantiomers of 2-heptanol[3].

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is programmed to ensure the separation of compounds with different volatilities. A typical program might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 230°C).

  • Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. The mass-to-charge ratio (m/z) of the resulting fragments is analyzed to identify the compounds by comparing the fragmentation patterns with a known library or with an authentic standard of (S)-(+)-2-Heptanol.

GC-MS analysis workflow for (S)-(+)-2-Heptanol identification.

Electrophysiological Analysis (Electroantennography - EAG)

Objective: To measure the antennal response of Melipona solani to (S)-(+)-2-Heptanol.

Protocol:

• Antenna Preparation: Excise an antenna from a live, immobilized bee.

• Electrode Placement: Mount the antenna between two electrodes. The recording electrode is placed at the tip of the antenna, and the reference electrode is inserted into the base or the head of the bee.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air carrying a known concentration of (S)-(+)-2-Heptanol is injected into the airstream for a short duration.

• Signal Recording and Amplification: The potential difference between the electrodes is amplified and recorded using a specialized software. The resulting negative voltage deflection is the EAG response.

• Dose-Response: Repeat the stimulus delivery with a range of concentrations of the pheromone to generate a dose-response curve.

Workflow for Electroantennography (EAG) analysis.

Behavioral Bioassay (Y-tube Olfactometer)

Objective: To assess the behavioral response of Melipona solani to (S)-(+)-2-Heptanol.

Protocol:

• Apparatus: A Y-tube olfactometer consists of a glass or plastic tube shaped like a 'Y'. Each arm of the 'Y' is connected to an odor source, and the base of the 'Y' is where the insect is introduced.

• Airflow: A controlled and purified airflow is passed through each arm of the olfactometer.

• Odor Source: A filter paper treated with a known concentration of (S)-(+)-2-Heptanol in a solvent (e.g., hexane) is placed in one arm's odor source chamber. A filter paper with the solvent alone serves as the control in the other arm.

• Insect Introduction: A single worker bee is introduced at the base of the Y-tube.

• Observation: The bee is allowed a set amount of time to make a choice between the two arms. The first arm the bee enters and the time spent in each arm are recorded.

• Data Analysis: The number of bees choosing the pheromone arm versus the control arm is statistically analyzed (e.g., using a chi-square test) to determine if there is a significant preference or avoidance.

Olfactory Signaling Pathway

The perception of (S)-(+)-2-Heptanol in insects begins with its detection by olfactory receptor neurons (ORNs) housed in sensilla on the antennae. While the specific olfactory receptor for (S)-(+)-2-Heptanol in Melipona solani has not yet been identified, the general mechanism of insect olfaction for alcohols is believed to involve G-protein coupled receptors (GPCRs)[4][5][6][7][8].

Proposed Signaling Pathway:

• Binding: (S)-(+)-2-Heptanol molecules enter the sensillum lymph and bind to an Odorant Binding Protein (OBP). The OBP transports the hydrophobic pheromone molecule to the dendritic membrane of an ORN.

• Receptor Activation: The pheromone-OBP complex interacts with a specific olfactory receptor (OR), which is a type of GPCR. This binding event causes a conformational change in the OR.

• G-Protein Activation: The activated OR interacts with a heterotrimeric G-protein, causing the exchange of GDP for GTP on the Gα subunit.

• Second Messenger Cascade: The activated Gα subunit dissociates and activates an effector enzyme, such as adenylyl cyclase. This leads to the production of a second messenger, like cyclic AMP (cAMP).

• Ion Channel Opening: The second messenger binds to and opens cyclic nucleotide-gated ion channels in the ORN membrane.

• Depolarization and Action Potential: The influx of cations through the opened channels depolarizes the neuron's membrane, generating an action potential that is transmitted to the antennal lobe of the brain for processing.

Proposed olfactory signaling pathway for (S)-(+)-2-Heptanol.

Biosynthesis of (S)-(+)-2-Heptanol

The precise biosynthetic pathway of (S)-(+)-2-Heptanol in insects is not fully elucidated. However, it is likely derived from fatty acid metabolism, a common route for the synthesis of many insect pheromones[9][10]. Secondary alcohols can be produced through the modification of fatty acyl precursors.

Hypothesized Biosynthetic Pathway:

• Fatty Acid Synthesis: The pathway likely starts with the de novo synthesis of a fatty acid, such as octanoic acid (a C8 fatty acid), from acetyl-CoA and malonyl-CoA.

• β-Oxidation/Modification: The fatty acid may undergo a limited number of β-oxidation cycles or other modifications to yield a 7-carbon intermediate.

• Hydroxylation: A specific hydroxylase enzyme introduces a hydroxyl group at the second carbon position of the 7-carbon chain, forming 2-heptanol. The stereospecificity of this reaction would determine the production of the (S)-enantiomer.

• Release: The newly synthesized (S)-(+)-2-Heptanol is then stored in the mandibular glands until it is released.

Conclusion

(S)-(+)-2-Heptanol serves as a critical alarm signal for the stingless bee Melipona solani, triggering a rapid and coordinated defensive response. This technical guide has provided a detailed overview of its chemical properties, biological function, and the experimental methodologies used to study it. The elucidation of the specific olfactory receptors, the intricacies of the signaling cascade, and the complete biosynthetic pathway remain important areas for future research. A deeper understanding of these mechanisms holds significant potential for the development of novel and targeted strategies for pest management and for the conservation of beneficial insect species.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Odorant receptors: a plethora of G-protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification and Expression Analysis of G Protein-Coupled Receptors in the Miridae Insect Apolygus lucorum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Evolution of Cuticular Hydrocarbons in the Hymenoptera: a Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Chiral Secondary Alcohols: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction

Chiral secondary alcohols are fundamental structural motifs in a vast array of biologically active molecules, serving as crucial building blocks and key stereocenters in numerous pharmaceuticals, agrochemicals, and natural products. The stereochemistry of the hydroxyl group profoundly influences the pharmacological and toxicological properties of these molecules, making the enantioselective synthesis of chiral secondary alcohols a paramount objective in modern organic chemistry and drug development. This in-depth technical guide provides a comprehensive overview of the core methodologies for the synthesis, analysis, and application of chiral secondary alcohols, tailored for researchers, scientists, and drug development professionals.

Data Presentation: A Comparative Analysis of Synthetic Methodologies

The enantioselective synthesis of chiral secondary alcohols can be broadly categorized into three main approaches: asymmetric reduction of prochiral ketones, kinetic resolution of racemic secondary alcohols, and dynamic kinetic resolution. The choice of method often depends on factors such as substrate scope, scalability, cost, and desired enantiopurity. Below are summary tables of quantitative data for key synthetic methodologies.

Asymmetric Reduction of Prochiral Ketones

Asymmetric reduction of prochiral ketones is a highly atom-economical method to produce enantiomerically enriched secondary alcohols. This can be achieved through biocatalysis or chemical catalysis.

Table 1: Biocatalytic Reduction of Ketones to Chiral Secondary Alcohols

Substrate	Biocatalyst	Product Configuration	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Acetophenone	Lactobacillus paracasei BD101	(S)	>99	99	[1][2]
4'-Chloroacetophenone	Candida tropicalis PBR-2	(S)	43	>99	[3]
Ethyl 4-chloroacetoacetate	Recombinant enzyme (CpSADH)	(R)	95	99	[4]
1-Tetralone	Lactobacillus paracasei BD101	(R)	95	>99
Benzoyl acetonitrile	Rhodotorula glutinis	(S)	>99	>99	[5]
4'-Hydroxyacetophenone	(S)-1-phenylethanol dehydrogenase	(S)	-	90	[6]

Table 2: Chemical Catalytic Asymmetric Reduction of Ketones

| Substrate | Catalyst System | Product Configuration | Yield (%) | Enantiomeric Excess (ee, %) | Reference | | :--- | :--- | :--- | :--- | :--- | | Acetophenone | (S)-Me-CBS / BH₃·THF | (R) | 97 | 96 |[1][7][8] | | 1-Tetralone | (S)-Me-CBS / BH₃·THF | (R) | 95 | 94 |[1][7][8] | | α-Chloroacetophenone | Ru(OTf)--INVALID-LINK-- | (R) | - | 96 | | | Acetophenone | [Mn(CO)₂(chiral (NH)₂P₂)]Br / i-PrOH | - | >99 | 99 |[9] | | Substituted Acetophenones | Ir(III)-ferrocenyl phosphinite / i-PrOH | - | up to 99 | up to 99 |[10] |

Kinetic Resolution of Racemic Secondary Alcohols

Kinetic resolution separates a racemic mixture by the differential reaction rate of the two enantiomers with a chiral catalyst or reagent, with a theoretical maximum yield of 50% for each enantiomer.

Table 3: Lipase-Catalyzed Kinetic Resolution of Secondary Alcohols

Substrate	Lipase	Acyl Donor	(S)-Alcohol ee (%)	(R)-Ester ee (%)	Selectivity (s)	Reference
1-Phenylethanol	Novozym 435	Vinyl acetate	>99	>99	>200	[11]
1-(o-Tolyl)ethanol	Amidine-Based Catalyst	(EtCO)₂O	-	-	2-3 fold higher than 1-phenylethanol	[12]
rac-1-Indanol	Chiral DMAP analogue	Acetic anhydride	99.2	-	14-52	[13]
1-(2-Pyrenyl)ethanol	Chiral DMAP derivative	Isobutyric anhydride	-	-	up to 250

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of synthetic and analytical procedures. This section provides protocols for key experiments in the field of chiral secondary alcohols.

Biocatalytic Asymmetric Reduction of Acetophenone using Lactobacillus paracasei

This protocol describes the whole-cell bioreduction of acetophenone to (S)-1-phenylethanol.

Materials:

• Lactobacillus paracasei BD101 culture

• MRS broth

• Acetophenone

• Glucose

• Phosphate buffer (pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Shaking incubator

Procedure:

• Cultivation of Microorganism: Inoculate Lactobacillus paracasei BD101 into MRS broth and incubate at 37°C for 24 hours with shaking.

• Cell Harvesting: Harvest the cells by centrifugation at 5000 rpm for 10 minutes. Wash the cell pellet twice with sterile phosphate buffer (pH 7.0).

• Bioreduction: Resuspend the cell pellet in phosphate buffer containing glucose (as a cofactor regeneration source). Add acetophenone to the cell suspension.

• Reaction: Incubate the reaction mixture at 30°C with shaking for 24-48 hours.

• Extraction: After the reaction, saturate the aqueous phase with NaCl and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Determine the yield and enantiomeric excess by chiral HPLC or GC analysis.

Corey-Bakshi-Shibata (CBS) Reduction of a Prochiral Ketone

This protocol outlines the enantioselective reduction of a ketone using a chiral oxazaborolidine catalyst.[1][7][8][14]

Materials:

• (S)-(-)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-tetrahydrofuran complex solution (1 M in THF)

• Prochiral ketone (e.g., acetophenone)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 2 M HCl

• Dichloromethane

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add the (S)-(-)-2-Methyl-CBS-oxazaborolidine solution.

• Borane Addition: Cool the flask to 0°C and add the borane-THF solution dropwise. Stir the mixture for 10 minutes at 0°C.

• Substrate Addition: Add a solution of the prochiral ketone in anhydrous THF dropwise to the catalyst-borane mixture at 0°C.

• Reaction: Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Quenching: Upon completion, cool the reaction to 0°C and slowly add methanol to quench the excess borane.

• Hydrolysis: Add 2 M HCl and stir the mixture for 30 minutes.

• Extraction: Extract the product with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude alcohol by flash column chromatography and determine the enantiomeric excess by chiral HPLC.

Lipase-Catalyzed Kinetic Resolution of a Racemic Secondary Alcohol

This protocol details the enzymatic resolution of a racemic alcohol through transesterification.

Materials:

• Racemic secondary alcohol (e.g., 1-phenylethanol)

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., toluene, hexane)

• Shaker or magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: To a vial, add the racemic secondary alcohol, anhydrous organic solvent, and the immobilized lipase.

• Acylation: Add the acyl donor to the mixture.

• Reaction: Seal the vial and place it on a shaker or stirrer at a controlled temperature (e.g., 40°C).

• Monitoring: Monitor the reaction progress by periodically taking small aliquots and analyzing them by chiral GC or HPLC to determine the conversion and enantiomeric excess of the remaining alcohol and the formed ester.

• Work-up: When the conversion reaches approximately 50%, stop the reaction by filtering off the immobilized lipase. The lipase can be washed with solvent and reused.

• Separation: Remove the solvent from the filtrate under reduced pressure. The resulting mixture of the enantioenriched alcohol and ester can be separated by column chromatography.

Determination of Enantiomeric Excess by Chiral HPLC

This protocol provides a general method for analyzing the enantiomeric composition of a chiral secondary alcohol.

Materials:

• Sample of the chiral secondary alcohol

• HPLC-grade solvents (e.g., hexane, isopropanol)

• Chiral HPLC column (e.g., Chiralcel OD-H, Chiralpak AD-H)

• HPLC system with a UV detector

Procedure:

• Sample Preparation: Dissolve a small amount of the alcohol sample in the mobile phase.

• HPLC Analysis: Inject the sample onto the chiral HPLC column.

• Method Development: Optimize the mobile phase composition (ratio of hexane to isopropanol) and flow rate to achieve baseline separation of the two enantiomers.

• Data Analysis: Integrate the peak areas of the two enantiomers. Calculate the enantiomeric excess (ee) using the formula: ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100

Signaling Pathways and Workflows

Visualizing complex biological and chemical processes is essential for a deeper understanding. The following diagrams, created using the DOT language, illustrate key pathways and workflows related to chiral secondary alcohols.

Signaling Pathway of β-Adrenergic Agonists

Many cardiovascular drugs are chiral secondary alcohols that act as β-adrenergic receptor agonists or antagonists. The diagram below illustrates the signaling cascade initiated by a β-agonist like Isoproterenol or Denopamine.[9][15][16][17]

β-Adrenergic agonist signaling cascade.

Experimental Workflow for Biocatalytic Reduction

The following diagram outlines the general workflow for the asymmetric reduction of a ketone using a whole-cell biocatalyst.

Workflow for whole-cell biocatalytic reduction.

Logical Relationship in Kinetic vs. Dynamic Kinetic Resolution

This diagram illustrates the fundamental difference between classical kinetic resolution and dynamic kinetic resolution, highlighting the in-situ racemization step that allows for a theoretical 100% yield in the latter.

Kinetic vs. Dynamic Kinetic Resolution.

Conclusion

The synthesis of enantiomerically pure secondary alcohols is a vibrant and continually evolving field of research with profound implications for the pharmaceutical and chemical industries. The methodologies presented in this guide, from biocatalytic and chemical asymmetric reductions to kinetic resolutions, offer a powerful toolkit for accessing these valuable chiral building blocks. The choice of a specific method will be dictated by the particular substrate, desired scale, and economic considerations. As our understanding of catalysis and enzymatic processes deepens, we can anticipate the development of even more efficient, selective, and sustainable methods for the synthesis of chiral secondary alcohols, further enabling the discovery and development of novel therapeutics and advanced materials.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. Highly Enantioselective Production of Chiral Secondary Alcohols Using Lactobacillus paracasei BD101 as a New Whole Cell Biocatalyst and Evaluation of Their Antimicrobial Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioselective reduction of acetophenone and its derivatives with a new yeast isolate Candida tropicalis PBR-2 MTCC 5158 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones | MDPI [mdpi.com]
• 5. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. grokipedia.com [grokipedia.com]
• 8. york.ac.uk [york.ac.uk]
• 9. Isoproterenol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 11. mdpi.com [mdpi.com]
• 12. Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. What is the mechanism of Denopamine? [synapse.patsnap.com]
• 16. Isoproterenol induced hypertrophy and associated signaling pathways are modulated by somatostatin in H9c2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. What is Denopamine used for? [synapse.patsnap.com]

Navigating the Laboratory Landscape: A Comprehensive Safety Guide for (S)-(+)-2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-2-Heptanol, a chiral secondary alcohol, is a valuable building block in pharmaceutical and chemical synthesis. However, its handling demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This technical guide provides an in-depth overview of the necessary safety precautions for the laboratory use of (S)-(+)-2-Heptanol, addressing its physicochemical properties, toxicological profile, and appropriate handling procedures to ensure a safe research environment.

Section 1: Hazard Identification and Classification

(S)-(+)-2-Heptanol is classified as a combustible liquid that can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Understanding its specific hazard classifications is the first step in implementing appropriate safety measures.

Table 1: GHS Hazard Classification for (S)-(+)-2-Heptanol

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid
Skin Corrosion/Irritation	Category 2[1]	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	Category 3[1]	H335: May cause respiratory irritation[1]
Acute Toxicity (Dermal)	Category 4[2]	H312: Harmful in contact with skin[2]
Hazardous to the Aquatic Environment, Long-Term Hazard	Category 1[2]	H410: Very toxic to aquatic life with long lasting effects[2]

Section 2: Physicochemical Properties

A clear understanding of the physical and chemical properties of (S)-(+)-2-Heptanol is crucial for safe handling and storage.

Table 2: Physicochemical Data of (S)-(+)-2-Heptanol

Property	Value
CAS Number	6033-23-4
Molecular Formula	C7H16O[3]
Molecular Weight	116.20 g/mol [4]
Appearance	Colorless to light yellow liquid[1]
Boiling Point	149 - 150 °C (300 - 302 °F)
Flash Point	64 °C (147 °F)[1]
Density	0.815 g/cm3 at 25 °C (77 °F)
Vapor Pressure	1 hPa at 15 °C (59 °F)
Vapor Density	4.01 (Air = 1.0)
Solubility in Water	3.3 g/L[3]

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimize exposure and prevent accidents.

Engineering Controls and Ventilation

Work with (S)-(+)-2-Heptanol should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize the inhalation of vapors.[1] Use only non-sparking tools and explosion-proof electrical equipment to prevent ignition sources.[2][5] Eyewash stations and safety showers should be readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for personal safety. The following diagram illustrates the recommended PPE for handling (S)-(+)-2-Heptanol.

References

• 1. echemi.com [echemi.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 4. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. images.thdstatic.com [images.thdstatic.com]

Technical Guide to (S)-(+)-2-Heptanol: A Material Safety Data Sheet Compendium

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (S)-(+)-2-Heptanol (CAS No. 6033-23-4), compiled from various safety data sheets (SDS) and chemical databases. The information is intended to provide researchers, scientists, and drug development professionals with a thorough understanding of the chemical's properties and associated hazards to ensure safe handling and use in a laboratory or industrial setting.

Chemical and Physical Properties

(S)-(+)-2-Heptanol is a chiral secondary alcohol.[1] It presents as a clear, colorless liquid with a mild odor.[2][3] It is insoluble in water but soluble in most organic liquids like ethanol and diethyl ether.[1][2]

Property	Value	Source(s)
Molecular Formula	C₇H₁₆O	[4][5][6]
Molecular Weight	116.20 g/mol	[3][4][5]
CAS Number	6033-23-4	[4][6][7][8]
Appearance	Clear, colorless liquid	[2][3]
Odor	Mild alcohol odor	[2][3]
Boiling Point	149 - 150 °C (300 - 302 °F)
Melting Point	-30.2 °C (-22.4 °F)	[1]
Flash Point	71 °C (160 °F) (Closed Cup)	[1]
Density	0.817 g/mL	[1]
Vapor Density	4.01 (Air = 1.0)	[7]
Solubility in Water	Insoluble	[2]

Toxicological Information

(S)-(+)-2-Heptanol is classified as harmful in contact with skin and causes skin and serious eye irritation.[7][8] It may also cause respiratory irritation.[7]

Toxicity Metric	Value	Species	Route	Source(s)
LD₅₀ (Lethal Dose, 50%)	No specific data for (S)-(+)-2-Heptanol found. For 2-Heptanol (racemic): 2580 mg/kg	Rat	Oral
LD₅₀ (Lethal Dose, 50%)	For 2-Heptanol (racemic): 1780 mg/kg	Rabbit	Dermal
LC₅₀ (Lethal Concentration, 50%)	No data available	-	Inhalation
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	-	-	[8]
Serious Eye Damage/Irritation	Category 2A/2 (Causes serious eye irritation)	-	-	[7][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	-	-	[8]

Fire and Explosion Hazard Data

(S)-(+)-2-Heptanol is a flammable liquid and vapor.[8] Its vapors can form explosive mixtures with air and may travel a considerable distance to an ignition source and flash back.[2][8]

Hazard Parameter	Value/Information	Source(s)
Flammability	Flammable Liquid (Category 3/4)	[8]
Flash Point	71 °C (160 °F) (Closed Cup)	[1]
Explosion Limits	No data available
Autoignition Temperature	No data available	[7]
Suitable Extinguishing Media	Alcohol-resistant foam, dry chemical powder, carbon dioxide, water spray (for large fires only).[8]
Hazardous Combustion Products	Carbon monoxide (CO), Carbon dioxide (CO₂) and other pyrolysis products typical of burning organic material.[8]
Special Firefighting Procedures	Wear self-contained breathing apparatus. Use water spray to cool unopened containers.[7][9]

Exposure Controls and Personal Protection

To minimize exposure, work in a well-ventilated area, preferably under a chemical fume hood.[10] Ensure eyewash stations and safety showers are readily accessible.[10]

Control Parameter	Recommendation	Source(s)
Engineering Controls	Use in a well-ventilated area. Use explosion-proof electrical/ventilating/lighting equipment.[10]
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles.[8][9]
Skin Protection	Wear protective gloves and clothing to prevent skin exposure.[8][11]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use an approved respirator.[10][11]
General Hygiene	Wash hands thoroughly after handling. Immediately change contaminated clothing.

Experimental Protocols Overview

The data presented in this guide are derived from standardized experimental protocols. While the specific details of each study are not provided in the source SDS, this section outlines the general methodologies employed for key toxicological and flammability assessments.

Acute Oral Toxicity (LD₅₀)

The acute oral toxicity, represented by the LD₅₀ value, is typically determined using guidelines established by the Organisation for Economic Co-operation and Development (OECD).[12][13] Common methods include:

• OECD Test Guideline 420 (Fixed Dose Procedure): This method involves administering the substance at one of several fixed dose levels to a group of animals of a single sex.[14] The procedure aims to identify a dose causing evident toxicity without causing mortality, thereby reducing animal suffering.[14]

• OECD Test Guideline 423 (Acute Toxic Class Method): This is a sequential testing method using a small number of animals per step to classify a substance into a toxicity category based on the observed mortality.[12]

• OECD Test Guideline 425 (Up-and-Down Procedure): This method allows for the estimation of the LD₅₀ with a confidence interval by adjusting the dose for each subsequent animal based on the outcome for the previous one.[12]

In these tests, the substance is administered orally (often by gavage) to a group of rodents, and the animals are observed for a set period (typically 14 days) for signs of toxicity and mortality.[15][16] The LD₅₀ is the statistically derived single dose that is expected to cause death in 50% of the animals.[16][17]

Flash Point Determination

The flash point of a volatile liquid is determined using standardized test methods, with the Pensky-Martens closed-cup test being a common procedure.[18][19]

• ASTM D93 (Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester): This method is applicable for petroleum products and other liquids within a specific temperature range.[20][21][22] In this procedure, a sample of the liquid is placed in a brass test cup and heated at a controlled rate while being stirred.[18] An ignition source is periodically directed into the cup, and the flash point is the lowest temperature at which the vapors above the liquid ignite to produce a flash.[18]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (S)-(+)-2-Heptanol, from preparation to disposal.

References

• 1. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 2. 2-HEPTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Heptanol, (S)- [webbook.nist.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. simsonchemie.com [simsonchemie.com]
• 10. fishersci.com [fishersci.com]
• 11. echemi.com [echemi.com]
• 12. researchgate.net [researchgate.net]
• 13. oecd.org [oecd.org]
• 14. scribd.com [scribd.com]
• 15. Acute Toxicity by OECD Guidelines | PPTX [slideshare.net]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. CCOHS: What is a LD₅₀ and LC₅₀? [ccohs.ca]
• 18. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 19. precisionlubrication.com [precisionlubrication.com]
• 20. store.astm.org [store.astm.org]
• 21. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 22. store.astm.org [store.astm.org]

The Metabolic Fate of (S)-(+)-2-Heptanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-2-Heptanol, a secondary alcohol with a chiral center, is a naturally occurring compound found in various plants and is also recognized as a metabolite of the industrial solvent n-heptane. Understanding its metabolic pathway is crucial for assessing its toxicological profile and its potential interactions with xenobiotics. This technical guide provides an in-depth overview of the metabolic transformation of (S)-(+)-2-Heptanol, detailing the enzymatic processes, quantitative data, and experimental methodologies.

Metabolic Pathways of (S)-(+)-2-Heptanol

The metabolism of (S)-(+)-2-Heptanol primarily involves oxidation to its corresponding ketone, 2-heptanone, followed by conjugation reactions to facilitate its excretion from the body. The key enzymatic players in this biotransformation are alcohol dehydrogenases (ADHs), cytochrome P450 enzymes (particularly CYP2E1), UDP-glucuronosyltransferases (UGTs), and sulfotransferases (SULTs). The stereochemistry of (S)-(+)-2-Heptanol plays a significant role in its metabolic fate, with enzymes often exhibiting stereoselectivity.

Oxidation to 2-Heptanone

The initial and rate-limiting step in the metabolism of (S)-(+)-2-Heptanol is its oxidation to 2-heptanone. This conversion is primarily catalyzed by NAD+-dependent alcohol dehydrogenases (ADHs) and the microsomal cytochrome P450 enzyme, CYP2E1.

• Alcohol Dehydrogenase (ADH): ADHs are cytosolic enzymes that catalyze the reversible oxidation of alcohols to aldehydes or ketones. Studies on various secondary alcohols suggest that ADH exhibits stereoselectivity. While specific kinetic data for human ADH with (S)-(+)-2-Heptanol is limited, research on related secondary alcohols indicates that the (S)-enantiomer is often a preferred substrate for certain ADH isoforms[1].

• Cytochrome P450 2E1 (CYP2E1): This microsomal enzyme is known for its role in the metabolism of small molecular weight compounds, including ethanol and various industrial solvents. CYP2E1 can also oxidize secondary alcohols. The oxidation of 2-heptanol to 2-heptanone has been observed in in vitro systems utilizing human liver microsomes, with CYP2E1 being a significant contributor[2].

Phase II Conjugation Reactions

Following its formation, (S)-(+)-2-Heptanol, and to a lesser extent 2-heptanone, can undergo Phase II conjugation reactions to form more water-soluble metabolites that are readily excreted.

• Glucuronidation: UDP-glucuronosyltransferases (UGTs) catalyze the transfer of glucuronic acid from UDP-glucuronic acid (UDPGA) to the hydroxyl group of (S)-(+)-2-Heptanol, forming a glucuronide conjugate. UGTs, particularly isoforms in the UGT1A and UGT2B families, are known to metabolize a wide range of xenobiotics, including secondary alcohols. The stereoselectivity of UGTs has been demonstrated for various chiral alcohols, suggesting that the rate of glucuronidation may differ between the (S)- and (R)-enantiomers of 2-heptanol[3][4].

• Sulfation: Sulfotransferases (SULTs) catalyze the transfer of a sulfonate group from 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the hydroxyl group of (S)-(+)-2-Heptanol, forming a sulfate conjugate. Cytosolic SULTs, such as those in the SULT1A and SULT2A families, are involved in the sulfation of a variety of endogenous and exogenous compounds. Like UGTs, SULTs can exhibit stereoselectivity towards chiral substrates.

Quantitative Data on (S)-(+)-2-Heptanol Metabolism

Quantitative data on the metabolism of (S)-(+)-2-Heptanol is primarily derived from studies investigating exposure to n-heptane, where 2-heptanol is a major metabolite. Direct pharmacokinetic studies on (S)-(+)-2-Heptanol are limited.

Parameter	Species	Matrix	Value	Reference
Urinary Concentration of 2-Heptanol	Human	Urine	Up to 840.4 µg/L (post-exposure to n-heptane)	[5]
Urinary Concentration of 2-Heptanone	Human	Urine	Weak to moderate association with n-heptane exposure	[5]
Half-life of 2-Heptanol	Human	Urine	< 3 hours (post-exposure to n-heptane)	[5]

Table 1: Quantitative Data on 2-Heptanol and 2-Heptanone in Humans Following n-Heptane Exposure.

Parameter	Species	Matrix	Value	Notes
Oxidation of (S)-2-Heptanol	Saccharomyces cerevisiae	Whole cells	(S)-enantiomer preferentially oxidized	Implies stereoselective alcohol dehydrogenase activity.
Glucuronidation of Secondary Alcohols	Human	Recombinant UGT2B17	Highly stereoselective for (R)-enantiomers	Suggests potential for stereoselective glucuronidation of 2-heptanol.[3]

Table 2: In Vitro Stereoselectivity in 2-Heptanol Metabolism.

Experimental Protocols

In Vitro Metabolism using Human Liver Microsomes

This protocol is a general guideline for assessing the metabolic stability and metabolite profile of (S)-(+)-2-Heptanol.

Materials:

• Human Liver Microsomes (HLMs)

• (S)-(+)-2-Heptanol

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) or other suitable organic solvent

• Incubator/shaking water bath (37°C)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine phosphate buffer, HLM (typically 0.5-1 mg/mL protein concentration), and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add (S)-(+)-2-Heptanol (at various concentrations, e.g., 1-100 µM) to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile.

• Sample Processing: Centrifuge the mixture to pellet the precipitated proteins.

• Analysis: Analyze the supernatant for the disappearance of the parent compound and the formation of metabolites (e.g., 2-heptanone) using a validated LC-MS/MS method.

Chiral Gas Chromatography-Mass Spectrometry (GC-MS) for Enantiomeric Separation

This protocol outlines a method for the separation and quantification of (S)-(+)-2-Heptanol and its potential (R)-enantiomer.

Materials:

• Chiral GC column (e.g., CP Chirasil-DEX CB)

• GC-MS system

• (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol standards

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Organic solvent (e.g., hexane)

Procedure:

• Sample Preparation: Extract the analyte from the biological matrix using a suitable method (e.g., liquid-liquid extraction or solid-phase extraction).

• Derivatization: Evaporate the solvent and add the derivatization reagent (e.g., BSTFA) to the dried extract. Heat the mixture to facilitate the reaction, which converts the polar hydroxyl group into a more volatile silyl ether.

• GC-MS Analysis:

  • Injection: Inject the derivatized sample into the GC-MS system.

  • Separation: Utilize a temperature program on the chiral column to separate the enantiomers.

  • Detection: Use the mass spectrometer in selected ion monitoring (SIM) mode for sensitive and specific detection of the derivatized enantiomers.

• Quantification: Generate calibration curves using derivatized standards of known concentrations of each enantiomer to quantify their respective amounts in the sample.[6]

Signaling Pathways and Experimental Workflows

Metabolic Pathway of (S)-(+)-2-Heptanol

Caption: Metabolic pathway of (S)-(+)-2-Heptanol.

Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for in vitro metabolism of (S)-(+)-2-Heptanol.

Conclusion

(S)-(+)-2-Heptanol undergoes a two-phase metabolic process involving oxidation to 2-heptanone, followed by glucuronidation and sulfation. The stereochemistry of the molecule likely influences the rate and extent of these transformations. Further research is warranted to fully elucidate the specific human enzyme isoforms involved and to obtain comprehensive pharmacokinetic data for (S)-(+)-2-Heptanol. The experimental protocols and analytical methods described herein provide a framework for conducting such investigations, which are essential for a thorough risk assessment and understanding of the disposition of this compound in humans.

References

• 1. Stereospecific oxidation of secondary alcohols by human alcohol dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methodology to assay CYP2E1 mixed function oxidase catalytic activity and its induction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biocatalytic Oxidation of Alcohols [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Urinary excretion of heptanones, heptanoles and 2,5-heptanedione after controlled acute exposure of volunteers to n-heptane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Olfactory Properties of (S)-(+)-2-Heptanol and its Enantiomer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the olfactory properties of the enantiomers of 2-heptanol: (S)-(+)-2-heptanol and (R)-(-)-2-heptanol. A significant disparity in odor perception between these chiral molecules underscores the stereospecific nature of human olfactory receptors, a critical consideration in the fields of flavor science, fragrance development, and pharmacology. This document outlines the distinct odor profiles, the underlying signaling pathways, and the experimental methodologies used to characterize these differences.

Quantitative Olfactory Data

The distinct olfactory characteristics of the (S)-(+)- and (R)-(-)-2-heptanol enantiomers are summarized in the table below.

Compound	Odor Profile	Synonyms
(S)-(+)-2-Heptanol	Green, Fruity, Oily, Fatty, Herbal[4]	(2S)-heptan-2-ol, d-2-Heptanol
(R)-(-)-2-Heptanol	Fruity, Sweet, Oily, Fatty	l-2-Heptanol

Olfactory Signaling Pathway

The perception of odorants like the 2-heptanol enantiomers is initiated by the binding of these molecules to olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRs). The binding of an odorant molecule triggers a conformational change in the receptor, initiating an intracellular signaling cascade.

The canonical olfactory signal transduction pathway is as follows:

• Odorant Binding: An odorant molecule, such as (S)-(+)-2-heptanol, binds to a specific olfactory receptor.

• G-Protein Activation: The activated receptor interacts with a heterotrimeric G-protein (Gαolf). This interaction causes the Gα subunit to release GDP and bind GTP.

• Adenylyl Cyclase Activation: The GTP-bound Gαolf subunit dissociates and activates adenylyl cyclase III.

• cAMP Production: Activated adenylyl cyclase III converts ATP into cyclic AMP (cAMP).

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

• Depolarization: The opening of CNG channels allows an influx of cations (primarily Ca²⁺ and Na⁺), leading to depolarization of the olfactory sensory neuron's membrane.

• Action Potential: If the depolarization reaches a certain threshold, an action potential is generated and transmitted along the axon to the olfactory bulb in the brain, where the signal is further processed.

Figure 1. The canonical olfactory signal transduction pathway initiated by odorant binding.

Experimental Protocols

The characterization of the olfactory properties of chiral molecules like 2-heptanol relies on sophisticated analytical and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception. It allows for the identification of odor-active compounds in a complex mixture.

Methodology:

• Sample Preparation: A solution of the 2-heptanol enantiomers (either individually or as a racemic mixture) is prepared in a suitable solvent.

• Injection: A small volume of the sample is injected into the gas chromatograph.

• Separation: The enantiomers are separated based on their differential interaction with a chiral stationary phase in the GC column.

• Effluent Splitting: At the end of the column, the effluent is split into two streams. One stream is directed to a conventional detector (e.g., a mass spectrometer or flame ionization detector) for chemical identification and quantification.

• Olfactometry: The other stream is directed to a sniffing port where a trained sensory panelist inhales the effluent and records the odor characteristics (description, intensity, and duration) at specific retention times.

• Data Analysis: The data from the chemical detector and the sensory panel are correlated to assign specific odors to the separated enantiomers.

Figure 2. A generalized workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation for Odor Threshold Determination

Determining the odor threshold, the lowest concentration of a substance that can be detected by a certain percentage of a population (typically 50%), is crucial for quantifying the potency of an odorant.

Methodology:

• Panelist Selection and Training: A panel of human assessors is selected based on their olfactory acuity and trained to recognize and rate the intensity of different odors.

• Sample Preparation: A series of dilutions of each 2-heptanol enantiomer in an odorless solvent (e.g., water or air) is prepared. The concentration range should span from well below the expected threshold to clearly detectable levels.

• Presentation Method: A forced-choice presentation method, such as the three-alternative forced-choice (3-AFC) method, is commonly used. In this method, panelists are presented with three samples, two of which are blanks (solvent only) and one contains the diluted odorant.

• Evaluation: Panelists are asked to identify the sample that is different from the other two.

• Data Collection: The responses are collected for each concentration level.

• Threshold Calculation: The odor threshold is calculated as the concentration at which 50% of the panel can correctly identify the odorant-containing sample.

Figure 3. A workflow for determining odor thresholds using a sensory panel.

Conclusion

The distinct olfactory properties of the (S)-(+)- and (R)-(-)-2-heptanol enantiomers provide a clear example of the importance of stereochemistry in odor perception. While quantitative odor threshold data for these specific enantiomers remains to be definitively established in the literature, the qualitative differences in their aroma profiles are significant. The methodologies of Gas Chromatography-Olfactometry and sensory panel evaluation are indispensable tools for elucidating these differences. A thorough understanding of the olfactory signaling pathway provides the fundamental biological context for these perceptual distinctions. For researchers and professionals in drug development and fragrance science, the case of the 2-heptanol enantiomers serves as a reminder of the critical role that molecular geometry plays in biological interactions.

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Olfactory Detection Thresholds for Primary Aliphatic Alcohols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scent.vn [scent.vn]

Protocols & Analytical Methods

Enantioselective Synthesis of (S)-(+)-2-Heptanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective synthesis of (S)-(+)-2-Heptanol, a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. Three primary methodologies are presented: biocatalytic reduction of 2-heptanone using Saccharomyces cerevisiae (baker's yeast), kinetic resolution of racemic 2-heptanol via lipase-catalyzed acylation, and asymmetric reduction of 2-heptanone using a Corey-Bakshi-Shibata (CBS) catalyst.

Introduction

(S)-(+)-2-Heptanol is a chiral secondary alcohol of significant interest in organic synthesis. Its enantiomerically pure form is a crucial intermediate for the preparation of various bioactive molecules. The stereoselective synthesis of this compound can be achieved through several methods, each with its own advantages in terms of enantioselectivity, yield, and operational simplicity. This guide offers detailed protocols for three robust and widely applicable methods, enabling researchers to select the most suitable approach for their specific needs.

Data Presentation

The following table summarizes the quantitative data for the described enantioselective synthesis methods of (S)-(+)-2-Heptanol.

Method	Substrate	Catalyst/Reagent	Yield (%)	Enantiomeric Excess (ee) (%)	Key Reaction Conditions
Biocatalytic Reduction	2-Heptanone	Saccharomyces cerevisiae (Baker's Yeast)	~55	>99 (S)	Biphasic system, 50 hours reaction time.[1]
Lipase-Catalyzed Kinetic Resolution	(±)-2-Heptanol	Pseudomonas cepacia Lipase (PSL) / Vinyl Acetate	~45-50	>95 (S)	Anhydrous organic solvent, reaction monitoring to ~50% conversion.[2]
Asymmetric Reduction (CBS)	2-Heptanone	(R)-2-Methyl-CBS-oxazaborolidine / Borane-THF complex	High	>95 (S)	Anhydrous THF, low temperature (e.g., -78 °C to room temperature).[3][4][5]
Asymmetric Transfer Hydrogenation	2-Heptanone	Ru(II)/TsDPEN Complex / Formic acid/Triethylamine	High	High	Aqueous or organic solvent, mild temperature.[6][7]

Experimental Protocols

Biocatalytic Reduction of 2-Heptanone with Saccharomyces cerevisiae

This protocol describes the enantioselective reduction of 2-heptanone to (S)-(+)-2-heptanol using commercially available baker's yeast. This method is environmentally friendly and often results in high enantioselectivity.[1]

Materials:

• 2-Heptanone

• Saccharomyces cerevisiae (active dry baker's yeast)

• Sucrose (or glucose)

• Tap water

• Diatomaceous earth (Celite®)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

Procedure:

• In an Erlenmeyer flask, suspend a specified amount of active dry baker's yeast in a sucrose solution (e.g., 50 g/L in tap water).

• Activate the yeast by stirring the suspension at room temperature for approximately 30 minutes.

• Add 2-heptanone to the activated yeast suspension. The concentration of the substrate is a critical parameter and should be optimized (e.g., starting with 1-2 g/L).

• Seal the flask (e.g., with a cotton plug or a fermentation lock) to allow for CO₂ release while preventing contamination.

• Stir the reaction mixture at room temperature for 48-72 hours. The progress of the reaction can be monitored by gas chromatography (GC).

• Upon completion, add diatomaceous earth to the reaction mixture to aid in the filtration of the yeast cells.

• Filter the mixture through a Büchner funnel. Wash the yeast cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude (S)-(+)-2-heptanol by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure product.

• Determine the enantiomeric excess of the product by chiral GC analysis.

Expected Outcome: This method typically yields (S)-(+)-2-heptanol with high enantiomeric excess (>99%) and moderate yields (around 55%).[1]

Lipase-Catalyzed Kinetic Resolution of (±)-2-Heptanol

This protocol details the kinetic resolution of racemic 2-heptanol using a lipase to selectively acylate the (R)-enantiomer, leaving the desired (S)-(+)-2-heptanol unreacted.[2][8]

Materials:

• (±)-2-Heptanol

• Immobilized Lipase (e.g., from Pseudomonas cepacia or Candida antarctica)

• Acyl donor (e.g., vinyl acetate or isopropenyl acetate)

• Anhydrous organic solvent (e.g., hexane, toluene, or tert-butyl methyl ether)

• Molecular sieves (optional, to ensure anhydrous conditions)

• Reaction vessel with a stirrer

• Silica gel for column chromatography

Procedure:

• To a dry reaction vessel, add racemic 2-heptanol and the anhydrous organic solvent.

• Add the immobilized lipase (typically 10-50% by weight of the substrate).

• Stir the suspension at the desired temperature (e.g., room temperature to 45 °C).

• Add the acyl donor (typically 0.5-0.6 equivalents to achieve ~50% conversion).

• Monitor the reaction progress by chiral GC, analyzing for the disappearance of the starting material and the formation of the ester. The goal is to stop the reaction at approximately 50% conversion to maximize the yield and enantiomeric excess of the unreacted alcohol.

• Once the desired conversion is reached, filter off the immobilized lipase. The lipase can often be washed with the solvent and reused.

• Concentrate the filtrate under reduced pressure to obtain a mixture of (S)-(+)-2-heptanol and (R)-2-heptyl acetate.

• Separate the unreacted alcohol from the ester by column chromatography on silica gel.

• Determine the enantiomeric excess of the recovered (S)-(+)-2-heptanol by chiral GC analysis.

Expected Outcome: This method can provide (S)-(+)-2-heptanol with high enantiomeric excess (>95%) and a theoretical maximum yield of 50%.

Asymmetric Reduction of 2-Heptanone via Corey-Bakshi-Shibata (CBS) Reduction

This protocol describes the highly enantioselective reduction of 2-heptanone to (S)-(+)-2-heptanol using a chiral oxazaborolidine catalyst.[3][4][5][9]

Materials:

• 2-Heptanone

• (R)-2-Methyl-CBS-oxazaborolidine (as a solution in toluene or prepared in situ)

• Borane solution (e.g., BH₃·THF or BH₃·SMe₂)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Schlenk flask or a flame-dried round-bottom flask with a septum

• Syringes for transfer of anhydrous reagents

Procedure:

• Set up a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Add a solution of (R)-2-Methyl-CBS-oxazaborolidine (typically 5-10 mol%) in anhydrous THF to the flask.

• Cool the catalyst solution to the desired temperature (e.g., -78 °C or 0 °C).

• Slowly add the borane solution (e.g., 1.0 M BH₃·THF, typically 0.6-1.0 equivalents) to the catalyst solution and stir for a few minutes.

• Slowly add a solution of 2-heptanone in anhydrous THF to the catalyst-borane mixture.

• Stir the reaction at the low temperature for a specified time (e.g., 1-2 hours), then allow it to warm to room temperature and stir until completion (monitored by TLC or GC).

• Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C.

• Warm the mixture to room temperature and add 1 M HCl. Stir for 30 minutes.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess of the (S)-(+)-2-heptanol by chiral GC analysis.

Expected Outcome: The CBS reduction is known for its high enantioselectivity, often exceeding 95% ee, and typically provides high chemical yields.

Visualizations

Caption: Overview of the main synthetic strategies for (S)-(+)-2-Heptanol.

Caption: Experimental workflow for the biocatalytic reduction of 2-heptanone.

Caption: Experimental workflow for the lipase-catalyzed kinetic resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. Ether-tethered Ru(ii)/TsDPEN complexes; synthesis and applications to asymmetric transfer hydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Synthesis of (S)-(+)-2-Heptanol via Enantioselective Reduction of 2-Heptanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of the chiral alcohol (S)-(+)-2-heptanol through the enantioselective reduction of the prochiral ketone, 2-heptanone. (S)-(+)-2-heptanol is a valuable chiral building block in the pharmaceutical industry, where stereochemistry is critical for the desired biological activity of drug molecules. Two primary methods are presented: a biocatalytic approach using Saccharomyces cerevisiae (baker's yeast) and a chemo-catalytic method employing the Corey-Bakshi-Shibata (CBS) reduction.

Introduction

The asymmetric reduction of ketones to their corresponding chiral alcohols is a fundamental transformation in organic synthesis. The production of enantiomerically pure alcohols is of paramount importance in the development of pharmaceuticals, agrochemicals, and flavors. This note focuses on two robust and highly selective methods for the synthesis of (S)-(+)-2-heptanol.

Biocatalytic Reduction: The use of whole-cell biocatalysts, such as baker's yeast, offers a green and cost-effective approach. The enzymes within the yeast, primarily alcohol dehydrogenases, can exhibit high enantioselectivity, leading to the formation of one enantiomer over the other.

Corey-Bakshi-Shibata (CBS) Reduction: This powerful chemical method utilizes a chiral oxazaborolidine catalyst to direct the stereochemical outcome of the reduction of a ketone by a borane reagent.[1][2] The CBS reduction is renowned for its high enantioselectivity and broad substrate scope.[1] To produce the (S)-alcohol, the (R)-catalyst is employed.

Data Presentation

The following tables summarize the quantitative data for the synthesis of (S)-(+)-2-heptanol using the two described methods.

Table 1: Biocatalytic Reduction of 2-Heptanone using Saccharomyces cerevisiae

Parameter	Value	Reference
Biocatalyst	Saccharomyces cerevisiae (dry baker's yeast, Type II)	[3]
Substrate	2-Heptanone	[3]
Product	(S)-2-Heptanol	[3]
Molar Yield	~55%	[3]
Enantiomeric Excess (e.e.)	>99% for (S)-enantiomer	[3]
Reaction Time	50 hours	[3]
System	Biphasic (with hexadecane as the organic layer)	[3]

Table 2: Chemo-catalytic Reduction of 2-Heptanone via CBS Reduction

Parameter	Typical Value/Reagent	Reference
Catalyst	(R)-2-Methyl-CBS-oxazaborolidine	[4][5]
Reducing Agent	Borane-tetrahydrofuran complex (BH₃·THF)	[5]
Substrate	2-Heptanone	N/A
Product	(S)-2-Heptanol	N/A
Expected Molar Yield	High (typically >90%)	[1]
Expected Enantiomeric Excess (e.e.)	High (typically >95%)	[1]
Typical Reaction Conditions	Anhydrous THF, low temperature (e.g., -78 °C to 0 °C)	[5]

Note: While the CBS reduction is a well-established method for the enantioselective reduction of ketones, a specific literature report with quantitative data for 2-heptanone was not identified. The expected yield and e.e. are based on the performance of this method with similar aliphatic ketones.

Experimental Protocols

Protocol 1: Biocatalytic Synthesis of (S)-2-Heptanol using Saccharomyces cerevisiae

This protocol is based on the findings reported for the biocatalytic reduction of 2-heptanone in a biphasic system.[3]

Materials:

• Dry baker's yeast (Saccharomyces cerevisiae, Type II)

• 2-Heptanone

• Hexadecane

• Deionized water

• D-Glucose (as an energy source for the yeast)

• Standard laboratory glassware for microbial culture and extraction

• Shaking incubator

Procedure:

• Preparation of the Culture Medium: In a sterile Erlenmeyer flask, prepare a fermentation medium containing D-glucose (e.g., 50 g/L) in deionized water. Autoclave to sterilize.

• Yeast Inoculation: To the cooled, sterile medium, add dry baker's yeast (e.g., 20 g/L). Allow the yeast to rehydrate and activate by gentle swirling.

• Reaction Setup: To the yeast suspension, add hexadecane to create a biphasic system (e.g., a 1:1 volume ratio with the aqueous medium).

• Substrate Addition: Add 2-heptanone to the organic phase. The final concentration in the total volume should be optimized, but a starting point of 1-5 g/L can be used.

• Incubation: Incubate the flask in a shaking incubator at a controlled temperature (e.g., 30°C) with moderate agitation (e.g., 150 rpm) for 50 hours.

• Work-up and Isolation:

  • After the incubation period, separate the organic layer from the aqueous layer.

  • The aqueous layer can be extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to recover any dissolved product.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification and Analysis:

  • Purify the crude (S)-2-heptanol by flash column chromatography or distillation.

  • Determine the chemical yield by gravimetric analysis or gas chromatography (GC) with an internal standard.

  • Determine the enantiomeric excess by chiral GC or by derivatization with a chiral agent followed by analysis on a standard GC or HPLC.

Protocol 2: Chemo-catalytic Synthesis of (S)-2-Heptanol via CBS Reduction

This is a general protocol adapted from established procedures for the CBS reduction of ketones.[5] This reaction must be carried out under anhydrous conditions using standard Schlenk line or glovebox techniques.

Materials:

• (R)-2-Methyl-CBS-oxazaborolidine (as a solution in toluene, e.g., 1.0 M)

• Borane-tetrahydrofuran complex (BH₃·THF, as a solution in THF, e.g., 1.0 M)

• 2-Heptanone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dry, nitrogen-flushed glassware

Procedure:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add a solution of (R)-2-Methyl-CBS-oxazaborolidine in toluene (e.g., 0.1 equivalents).

• Addition of Borane Source: Dilute the catalyst with anhydrous THF. Cool the solution to 0°C in an ice bath. To this solution, add the borane-THF complex (e.g., 0.6 equivalents) dropwise. Stir for 10-15 minutes at 0°C.

• Substrate Addition: Cool the reaction mixture to the desired temperature (e.g., -78°C using a dry ice/acetone bath). Add a solution of 2-heptanone (1.0 equivalent) in anhydrous THF dropwise over a period of 10-20 minutes.

• Reaction Monitoring: Stir the reaction mixture at the low temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or GC. Reaction times are typically short, ranging from a few minutes to a few hours.

• Quenching the Reaction: Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of methanol at the low temperature.

• Work-up and Isolation:

  • Allow the mixture to warm to room temperature.

  • Add 1 M HCl and stir for 30 minutes.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification and Analysis:

  • Filter to remove the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude (S)-2-heptanol by flash column chromatography.

  • Determine the chemical yield and enantiomeric excess as described in Protocol 1.

Visualizations

Caption: Workflow for the biocatalytic synthesis of (S)-(+)-2-heptanol.

Caption: Experimental workflow for the CBS reduction of 2-heptanone.

Caption: Stereochemical control in the reduction of 2-heptanone.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]

(S)-(+)-2-Heptanol: A Versatile Chiral Building Block in Organic Synthesis

(S)-(+)-2-Heptanol , a secondary chiral alcohol, serves as a valuable and versatile starting material in asymmetric synthesis. Its utility stems from the presence of a stereogenic center, which can be exploited to introduce chirality into target molecules with a high degree of stereocontrol. This makes it a crucial component in the synthesis of complex, biologically active molecules, particularly insect pheromones and other natural products. This document provides detailed application notes and protocols for the use of (S)-(+)-2-Heptanol as a chiral building block for researchers, scientists, and professionals in drug development.

Physicochemical Properties and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for (S)-(+)-2-Heptanol is presented in Table 1. This information is essential for reaction planning, monitoring, and product characterization.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol
Appearance	Colorless liquid
Boiling Point	158-160 °C
Density	0.817 g/mL at 25 °C
Specific Rotation [α]²⁰_D	+11.8° (neat)
CAS Number	6033-23-4

Application in Pheromone Synthesis

(S)-(+)-2-Heptanol is a key precursor in the enantioselective synthesis of various insect pheromones. The stereochemistry of these signaling molecules is often crucial for their biological activity, with different enantiomers potentially eliciting different or even inhibitory responses.

One notable application is in the synthesis of (-)-Frontalin , the aggregation pheromone of the Southern Pine Beetle, Dendroctonus frontalis. The biologically active enantiomer possesses the (1S, 5R) configuration. While various synthetic routes to (-)-Frontalin have been developed, those utilizing a chiral pool approach often rely on readily available chiral starting materials like (S)-(+)-2-Heptanol to establish the desired stereochemistry early in the synthetic sequence.

Logical Workflow for Pheromone Synthesis from (S)-(+)-2-Heptanol

A general synthetic strategy for the conversion of (S)-(+)-2-Heptanol into a pheromone like (-)-Frontalin involves a series of key transformations designed to build the carbon skeleton and introduce the necessary functional groups while preserving the initial chirality.

Caption: Synthetic workflow for pheromones from (S)-(+)-2-Heptanol.

Experimental Protocol: Synthesis of (S)-2-Heptyl Tosylate

A common and critical first step in elaborating (S)-(+)-2-Heptanol is the conversion of its hydroxyl group into a better leaving group, such as a tosylate. This activates the chiral center for nucleophilic substitution, typically with inversion of configuration, allowing for the introduction of various functionalities.

Materials:

• (S)-(+)-2-Heptanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (S)-(+)-2-Heptanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add anhydrous pyridine (1.5 eq).

• Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq) in anhydrous DCM to the stirred mixture at 0 °C.

• Allow the reaction to stir at 0 °C for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude (S)-2-heptyl tosylate.

• The product can be purified by flash column chromatography on silica gel if necessary.

Expected Outcome: The reaction typically proceeds in high yield (85-95%). The resulting (S)-2-heptyl tosylate is a stable intermediate that can be used in subsequent coupling reactions.

Reactant	Product	Reagents	Yield (%)
(S)-(+)-2-Heptanol	(S)-2-Heptyl Tosylate	TsCl, Pyridine, DCM	85-95

(S)-(+)-2-Heptanol as a Chiral Auxiliary

The principle of a chiral auxiliary involves its temporary incorporation into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired stereocenter is created, the auxiliary is cleaved and can ideally be recovered. While less common than other auxiliaries, esters derived from (S)-(+)-2-Heptanol can be used to control the stereochemical outcome of enolate reactions.

Logical Workflow for (S)-(+)-2-Heptanol as a Chiral Auxiliary

The use of (S)-(+)-2-Heptanol as a chiral auxiliary follows a well-established three-step sequence in asymmetric synthesis.

Caption: General workflow for using (S)-(+)-2-Heptanol as a chiral auxiliary.

Experimental Protocol: Asymmetric Alkylation of a Propionate Ester

This protocol describes a general procedure for the diastereoselective alkylation of the (S)-2-heptyl ester of propanoic acid. The steric bulk of the heptyl group and the chirality at the C-2 position influence the approach of the electrophile to the enolate.

Materials:

• (S)-2-Heptyl propionate

• Lithium diisopropylamide (LDA) (solution in THF/hexanes)

• Alkyl halide (e.g., methyl iodide)

• Tetrahydrofuran (THF, anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Prepare a solution of (S)-2-heptyl propionate (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere.

• Slowly add a solution of LDA (1.1 eq) to the ester solution and stir for 30 minutes to form the lithium enolate.

• Add the alkyl halide (1.2 eq) to the enolate solution at -78 °C and continue stirring for 2-4 hours.

• Quench the reaction at -78 °C with saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic extracts with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The diastereomeric ratio of the product can be determined by GC or NMR analysis. The product can be purified by flash column chromatography.

Expected Outcome: The diastereoselectivity of the alkylation is dependent on the specific substrate and reaction conditions. The resulting alkylated ester can then be hydrolyzed to the corresponding carboxylic acid, and the (S)-(+)-2-Heptanol auxiliary can be recovered.

Substrate	Product	Reagents	Diastereomeric Excess (de)
(S)-2-Heptyl propionate	(S)-2-Heptyl 2-methylpropionate	1. LDA, THF, -78 °C; 2. CH₃I	Moderate to Good

Conclusion

(S)-(+)-2-Heptanol is a valuable and readily available chiral building block in organic synthesis. Its primary application lies in the stereocontrolled synthesis of complex molecules, most notably insect pheromones, where the introduction of a specific stereocenter is paramount for biological activity. Furthermore, it can be employed as a chiral auxiliary to direct stereoselective transformations. The protocols outlined in this document provide a foundation for researchers to utilize (S)-(+)-2-Heptanol in their synthetic endeavors, contributing to the efficient and elegant construction of chiral molecules for a wide range of applications in chemistry and drug development.

Applications of (S)-(+)-2-Heptanol in Asymmetric Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-2-Heptanol, a chiral secondary alcohol, serves as a versatile building block and intermediate in asymmetric synthesis. Its applications primarily lie in the enzymatic kinetic resolution of racemic secondary alcohols and as a chiral precursor for the synthesis of high-value compounds such as insect pheromones. This document provides detailed application notes and experimental protocols for the utilization of (S)-(+)-2-Heptanol in these key areas of asymmetric synthesis.

Enzymatic Kinetic Resolution of Racemic 2-Heptanol

Kinetic resolution is a widely employed method for the separation of enantiomers from a racemic mixture.[1] This technique relies on the differential reaction rates of two enantiomers with a chiral catalyst or reagent, leading to an enantioenriched sample of the less reactive enantiomer and a product derived from the more reactive one.[1] Lipases are frequently used biocatalysts for the kinetic resolution of racemic alcohols via enantioselective acylation.[2][3]

Application Note:

The enzymatic kinetic resolution of racemic 2-heptanol provides a practical route to obtaining both (R)-(-)-2-heptanol and (S)-(+)-2-heptyl acetate with high enantiomeric purity. The choice of lipase, acyl donor, and reaction solvent are critical parameters that influence the reaction's efficiency and enantioselectivity. Candida antarctica lipase B (CALB), often in its immobilized form (Novozym 435), is a highly effective catalyst for this transformation.[4][5] Activated esters such as vinyl acetate or isopropenyl acetate are commonly used as acyl donors to ensure the irreversibility of the transesterification reaction.[6][7] Non-polar organic solvents like hexane or toluene are typically favored to enhance lipase activity and selectivity.[4][6]

The reaction proceeds by the preferential acylation of one enantiomer of 2-heptanol, leaving the other enantiomer unreacted. By stopping the reaction at approximately 50% conversion, it is possible to recover both the unreacted alcohol and the newly formed ester in high enantiomeric excess (ee).

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-2-Heptanol

This protocol is a generalized procedure based on established methods for the kinetic resolution of secondary alcohols using lipases.[6][8]

Materials:

• Racemic 2-heptanol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Vinyl acetate (or isopropenyl acetate)

• Anhydrous n-hexane (or toluene)

• Molecular sieves (4 Å)

• Standard laboratory glassware

• Magnetic stirrer

• Temperature-controlled oil bath

• Rotary evaporator

• Silica gel for column chromatography

• Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for ee determination

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add racemic 2-heptanol (1.0 eq.).

• Dissolve the alcohol in anhydrous n-hexane.

• Add molecular sieves to ensure anhydrous conditions.

• Add the acyl donor, vinyl acetate (2.0 eq.).

• Equilibrate the mixture to the desired reaction temperature (typically 40-60 °C).

• Enzymatic Reaction: Add immobilized Candida antarctica lipase B (e.g., 20-40 mg per mmol of alcohol).

• Stir the reaction mixture at a constant temperature.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by GC or TLC to determine the conversion. The reaction is typically stopped at or near 50% conversion to achieve optimal enantiomeric excess for both the remaining substrate and the product.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Separate the unreacted (S)-(+)-2-heptanol from the (R)-2-heptyl acetate product by silica gel column chromatography.

• Analysis: Determine the enantiomeric excess of the recovered (S)-(+)-2-Heptanol and the (R)-2-heptyl acetate by chiral GC or HPLC analysis.

Quantitative Data Summary

The following table summarizes typical results obtained from the lipase-catalyzed kinetic resolution of secondary alcohols, which are analogous to the expected outcomes for 2-heptanol.

Substrate	Lipase	Acyl Donor	Solvent	Conversion (%)	Product	Product ee (%)	Unreacted Alcohol	Unreacted Alcohol ee (%)
(±)-1-Phenylethanol	Novozym 435	Isopropenyl Acetate	Toluene	~50	(R)-1-Phenylethyl acetate	>99	(S)-1-Phenylethanol	>99
(±)-2-Octanol	Novozym 435	Isopropenyl Acetate	Toluene	~50	(R)-2-Octyl acetate	>98	(S)-2-Octanol	>98

Data is representative and based on analogous resolutions of secondary alcohols.

Logical Workflow for Kinetic Resolution

Caption: Workflow for the enzymatic kinetic resolution of racemic 2-heptanol.

Application of (S)-(+)-2-Heptanol as a Chiral Precursor in Pheromone Synthesis

(S)-(+)-2-Heptanol can serve as a chiral starting material for the synthesis of various biologically active molecules, including insect pheromones. The defined stereochemistry at the C2 position is transferred through subsequent synthetic steps to establish the desired stereochemistry in the final product.

Application Note: Synthesis of (-)-endo-Brevicomin

(-)-endo-Brevicomin is a component of the aggregation pheromone of several bark beetle species. An asymmetric synthesis of this pheromone can be envisioned starting from (S)-(+)-2-Heptanol. The synthetic strategy would involve the conversion of the secondary alcohol into a suitable electrophile or nucleophile, followed by chain elongation and cyclization to form the bicyclic acetal structure of brevicomin.

Proposed Synthetic Pathway and General Protocol

Overall Transformation:

(S)-(+)-2-Heptanol → Intermediate A → Intermediate B → (-)-endo-Brevicomin

Step 1: Conversion of (S)-(+)-2-Heptanol to a Chiral Epoxide (Intermediate A)

A plausible initial step is the conversion of the alcohol to a leaving group (e.g., tosylate), followed by nucleophilic substitution to introduce the remaining carbon atoms and subsequent epoxidation.

General Protocol:

• Tosylation: React (S)-(+)-2-Heptanol with p-toluenesulfonyl chloride in the presence of a base (e.g., pyridine) to form (S)-2-heptyl tosylate.

• Chain Elongation: React the tosylate with a suitable nucleophile, for example, the cuprate derived from 3-butenylmagnesium bromide, to form (S)-hept-1-en-5-yne.

• Epoxidation: Perform an asymmetric epoxidation (e.g., Sharpless epoxidation) on the terminal alkene to introduce the second stereocenter with high control, yielding a chiral epoxide.

Step 2: Ring Opening and Functional Group Manipulation (Intermediate B)

The epoxide can be opened with a nucleophile to introduce the necessary functionality for the subsequent cyclization.

General Protocol:

• Epoxide Opening: React the chiral epoxide with a suitable organocuprate to introduce the ethyl group.

• Oxidation: Oxidize the resulting secondary alcohol to a ketone.

Step 3: Cyclization to (-)-endo-Brevicomin

The final step involves the acid-catalyzed deprotection of any protecting groups and subsequent intramolecular cyclization to form the bicyclic acetal.

General Protocol:

• Deprotection and Cyclization: Treat the keto-alcohol intermediate with a mild acid to catalyze the formation of the bicyclic acetal, yielding (-)-endo-brevicomin.

Logical Relationship Diagram for Pheromone Synthesis

Caption: Proposed synthetic pathway for (-)-endo-brevicomin from (S)-(+)-2-Heptanol.

References

• 1. Dynamic kinetic resolution in asymmetric synthesis - Wikipedia [en.wikipedia.org]
• 2. jocpr.com [jocpr.com]
• 3. Comparison of different strategies for the lipase-catalyzed preparative resolution of racemic acids and alcohols: Asymmetric hydrolysis, esterification, and transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic synthesis of rose aromatic ester (2-phenylethyl acetate) by lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. doc.rero.ch [doc.rero.ch]
• 7. Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution [scirp.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-(+)-2-Heptanol as a Chiral Auxiliary and Resolving Agent

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of (S)-(+)-2-Heptanol as a versatile chiral molecule in asymmetric synthesis. It serves a dual role, functioning as a chiral auxiliary to control the stereochemical outcome of reactions and as a resolving agent for the separation of enantiomers. The protocols outlined below are based on established chemical principles and provide a framework for the practical application of (S)-(+)-2-Heptanol in a laboratory setting.

(S)-(+)-2-Heptanol as a Chiral Auxiliary in Diastereoselective Synthesis

The fundamental principle behind using (S)-(+)-2-Heptanol as a chiral auxiliary is its temporary incorporation into a prochiral substrate. This attachment introduces a chiral center that directs subsequent chemical transformations, leading to the preferential formation of one diastereomer. Following the stereoselective reaction, the auxiliary can be cleaved and recovered.

A primary application is in the diastereoselective alkylation of enolates derived from prochiral carboxylic acids. The general workflow involves esterification of the carboxylic acid with (S)-(+)-2-Heptanol, followed by enolate formation, alkylation, and finally, cleavage of the auxiliary.

Logical Workflow for (S)-(+)-2-Heptanol as a Chiral Auxiliary

Application Notes and Protocols for (S)-(+)-2-Heptanol in Pharmaceutical Intermediate Synthesis

Introduction

(S)-(+)-2-Heptanol is a valuable chiral building block in the synthesis of pharmaceutical intermediates.[1][2] Its specific stereochemistry is crucial for the biological activity and efficacy of many drug molecules.[] As a secondary alcohol, it serves as a versatile synthon for the construction of more complex chiral molecules, where the precise three-dimensional arrangement of atoms is critical for therapeutic function.[2] These application notes provide detailed protocols for the preparation of enantiomerically pure (S)-(+)-2-Heptanol via enzymatic kinetic resolution and discuss its role as a key intermediate in pharmaceutical synthesis.

Application Note 1: Production of (S)-(+)-2-Heptanol via Enzymatic Kinetic Resolution

Principle

The most common and efficient method for obtaining enantiomerically pure (S)-(+)-2-Heptanol is through the kinetic resolution of a racemic mixture of 2-heptanol. This process utilizes a lipase, which is a highly enantioselective enzyme. The lipase selectively catalyzes the acylation of one enantiomer (typically the (R)-enantiomer) at a much faster rate than the other.[4] This results in a mixture of the acylated (R)-enantiomer and the unreacted (S)-(+)-2-Heptanol, which can then be separated. Immobilized Candida antarctica lipase B (Novozym 435) is a widely used and robust biocatalyst for this transformation.[5][6]

Quantitative Data Summary

The efficiency of the enzymatic kinetic resolution of secondary alcohols is influenced by various factors, including the choice of enzyme, acyl donor, solvent, and temperature. The following table summarizes typical results for the resolution of secondary alcohols using Novozym 435.

Enzyme	Substrate	Acyl Donor	Solvent	Temperature (°C)	Conversion (%)	Enantiomeric Excess (e.e.) of (S)-Alcohol
Novozym 435	Racemic 2-Heptanol	Vinyl Acetate	n-Hexane	40	~50	>99%
Novozym 435	Racemic 2-Pentanol	Vinyl Butyrate	Not Specified	Not Specified	50	99%[5]
Novozym 435	Racemic 1-Phenylethanol	4-Chlorophenyl acetate	Toluene	70	>95	>99%

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of Racemic 2-Heptanol

This protocol describes a general procedure for the kinetic resolution of racemic 2-heptanol using immobilized Candida antarctica lipase B (Novozym 435) and vinyl acetate as the acyl donor.

Materials:

• Racemic 2-heptanol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Vinyl acetate

• Anhydrous n-hexane (or other suitable organic solvent like toluene)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware

• Magnetic stirrer and hot plate

• Rotary evaporator

• Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• To a dry round-bottom flask, add racemic 2-heptanol (e.g., 10 mmol, 1.16 g).

• Dissolve the alcohol in 50 mL of anhydrous n-hexane.

• Add vinyl acetate (e.g., 15 mmol, 1.29 g, 1.5 equivalents).

• Add immobilized Candida antarctica lipase B (Novozym 435) (e.g., 100 mg, ~10% w/w of the substrate).

• Place the flask in a pre-heated oil bath at 40°C and stir the reaction mixture at a moderate speed (e.g., 200 rpm).

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 1-2 hours). Analyze the aliquots by chiral GC or HPLC to determine the conversion and the enantiomeric excess (e.e.) of the remaining (S)-2-heptanol.

• Stop the reaction when the conversion reaches approximately 50% to achieve the highest possible e.e. for both the unreacted alcohol and the esterified product.

• Once the desired conversion is achieved, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused.

• Dry the filtrate over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting mixture contains (S)-(+)-2-Heptanol and (R)-2-heptyl acetate. Separate these two compounds by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the purified (S)-(+)-2-Heptanol to confirm its identity and enantiomeric purity.

Diagram of Experimental Workflow

Caption: Workflow for the enzymatic kinetic resolution of 2-Heptanol.

Application Note 2: (S)-(+)-2-Heptanol as a Chiral Synthon in Pharmaceutical Synthesis

Principle

Chiral secondary alcohols like (S)-(+)-2-Heptanol are fundamental building blocks for the asymmetric synthesis of more complex molecules. The hydroxyl group can be readily converted into other functional groups, or the entire chiral fragment can be incorporated into a larger molecular scaffold, transferring its stereochemistry to the final product. This is particularly important in drug development, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.

Applications in Pharmaceutical Synthesis

While specific, publicly detailed synthetic routes for major pharmaceuticals starting directly from (S)-(+)-2-Heptanol are proprietary, the utility of chiral secondary alcohols is well-established in the synthesis of various drug classes. For example, chiral alcohols are key intermediates in the synthesis of:

• Prostaglandin analogs: These compounds, used to treat conditions like glaucoma, often contain chiral secondary alcohol moieties in their side chains.[7] The stereochemistry of these hydroxyl groups is critical for their biological activity.

• Antidepressants and other CNS-acting drugs: Many neurologically active compounds possess chiral centers where a secondary alcohol or a derivative thereof plays a key role in the molecule's interaction with its biological target.

• Cardiovascular drugs: Certain beta-blockers and other cardiovascular medications are chiral and can be synthesized from chiral alcohol precursors.

The general strategy involves using the chiral alcohol as a starting point and building the rest of the molecule around it, or using it in a key step to introduce the desired stereochemistry.

Diagram of Synthetic Utility

Caption: Generalized synthetic routes utilizing a chiral secondary alcohol.

References

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 6. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemoenzymatic Synthesis of (Z)-7-Dodecenyl Acetate

Topic: Chemoenzymatic Synthesis of Pheromones Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.

Introduction

(Z)-7-Dodecenyl acetate is the primary component of the sex pheromone of the female cabbage looper moth (Trichoplusia ni), a significant agricultural pest.[1] The stereospecificity of pheromones is crucial for their biological activity, making enantioselective synthesis a key challenge. This document outlines a chemoenzymatic approach for the synthesis of (Z)-7-dodecenyl acetate. The key step in this synthesis is a lipase-catalyzed kinetic resolution of a racemic alcohol intermediate, which allows for the separation of enantiomers with high optical purity. This methodology provides an efficient and environmentally benign alternative to traditional chiral synthesis methods.[2]

The biosynthesis of (Z)-7-dodecenyl acetate in the cabbage looper moth begins with the synthesis of 16- and 18-carbon fatty acids.[1] These are then subjected to desaturation at the C11 position, followed by chain shortening. The resulting fatty acid is reduced to an alcohol and finally acetylated to form the acetate ester pheromone.[1][3]

Chemoenzymatic Synthesis Workflow

The chemoenzymatic synthesis of (Z)-7-dodecenyl acetate involves a multi-step process that combines classical organic chemistry reactions with a key enzymatic resolution step. The overall workflow is depicted below.

Caption: Overall workflow for the chemoenzymatic synthesis of (Z)-7-dodecenyl acetate.

Experimental Protocols

Protocol 1: Synthesis of rac-(Z)-7-Dodecen-1-ol

The synthesis of the racemic alcohol precursor, rac-(Z)-7-dodecen-1-ol, can be achieved through various established organic synthesis routes. One common method involves a C6+C2=C8 and C8+C4=C12 coupling scheme starting from 1,6-hexanediol.[4]

Materials:

• 1,6-Hexanediol

• Lithium acetylide-ethylenediamine complex

• 1-Bromobutane

• Lithium aluminum hydride (LiAlH₄)

• Appropriate solvents and reagents for protection, coupling, and reduction steps.

Procedure: A detailed multi-step synthesis as described by Oprean et al. (2009) can be followed.[4] The general sequence involves:

• Monoprotection of 1,6-hexanediol.

• Conversion of the free hydroxyl group to a leaving group (e.g., bromide).

• Coupling with an acetylene equivalent to form an octyne derivative.

• Alkylation with a C4 fragment (e.g., 1-bromobutane) to obtain the C12 alkyne backbone.

• Deprotection of the alcohol.

• Partial reduction of the alkyne to the (Z)-alkene using a catalyst such as Lindlar's catalyst or, as in the cited reference, reduction of the corresponding acetate with LiAlH₄ to yield rac-(Z)-7-dodecen-1-ol.[4]

Protocol 2: Lipase-Catalyzed Kinetic Resolution of rac-(Z)-7-Dodecen-1-ol

This protocol describes the enzymatic kinetic resolution of the racemic alcohol using a lipase to selectively acylate one enantiomer.

Materials:

• rac-(Z)-7-Dodecen-1-ol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (solvent)

• Standard laboratory glassware for enzymatic reactions

Procedure:

• In a flame-dried flask, dissolve rac-(Z)-7-dodecen-1-ol (1.0 g, 5.4 mmol) in anhydrous hexane (50 mL).

• Add vinyl acetate (0.7 g, 8.1 mmol, 1.5 equivalents).

• Add immobilized Candida antarctica lipase B (100 mg).

• Stir the mixture at room temperature (25°C) and monitor the reaction progress by gas chromatography (GC) using a chiral column.

• Stop the reaction at approximately 50% conversion to ensure high enantiomeric excess for both the remaining alcohol and the newly formed acetate.

• Filter off the enzyme and wash it with hexane.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-(-)-(Z)-7-dodecen-1-ol and the produced (R)-(+)-(Z)-7-dodecenyl acetate by silica gel column chromatography.

Caption: Lipase-catalyzed kinetic resolution of racemic (Z)-7-dodecen-1-ol.

Protocol 3: Acetylation of (S)-(-)-(Z)-7-Dodecen-1-ol

This protocol describes the chemical acetylation of the resolved (S)-alcohol to obtain the corresponding (S)-acetate.

Materials:

• (S)-(-)-(Z)-7-Dodecen-1-ol

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• Standard laboratory glassware

Procedure:

• Dissolve (S)-(-)-(Z)-7-dodecen-1-ol (0.5 g, 2.7 mmol) in dichloromethane (20 mL) in a round-bottom flask.

• Add pyridine (0.43 g, 5.4 mmol, 2 equivalents).

• Cool the mixture to 0°C in an ice bath.

• Slowly add acetic anhydride (0.41 g, 4.0 mmol, 1.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction by adding water.

• Extract the product with dichloromethane.

• Wash the organic layer with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield (S)-(-)-(Z)-7-dodecenyl acetate.

Data Presentation

The following table summarizes the expected quantitative data for the chemoenzymatic synthesis of (Z)-7-dodecenyl acetate.

Step	Product	Yield (%)	Enantiomeric Excess (e.e.) (%)	Purity (%)
Chemical Synthesis	rac-(Z)-7-Dodecen-1-ol	~70	N/A	>95 (GC)
Enzymatic Resolution	(R)-(+)-(Z)-7-Dodecenyl Acetate	~45	>99	>98 (GC)
(S)-(-)-(Z)-7-Dodecen-1-ol	~45	>99	>98 (GC)
Chemical Acetylation	(S)-(-)-(Z)-7-Dodecenyl Acetate	>95	>99	>98 (GC)

Signaling Pathway and Biological Response

(Z)-7-Dodecenyl acetate is a key component of the female cabbage looper moth's sex pheromone blend. The male moth detects the pheromone via specialized olfactory receptor neurons on its antennae. This chemical signal triggers a characteristic upwind flight behavior, leading the male to the female for mating. The specific ratio of (Z)-7-dodecenyl acetate to other minor components in the pheromone blend is critical for eliciting the full behavioral response.

Caption: Simplified signaling pathway of (Z)-7-dodecenyl acetate in the male cabbage looper moth.

Conclusion

The chemoenzymatic synthesis of (Z)-7-dodecenyl acetate, utilizing a lipase-catalyzed kinetic resolution, is a powerful strategy for producing this important insect pheromone with high enantiomeric purity. The detailed protocols and expected data provided in these application notes serve as a valuable resource for researchers in chemical ecology, organic synthesis, and the development of sustainable pest management solutions. This approach highlights the synergy between chemical and enzymatic methods to achieve efficient and selective synthesis of complex chiral molecules.

References

• 1. Application of lipases in kinetic resolution of racemates. [sonar.ch]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Stereoselective Synthesis of Terpenoids through Lipase-Mediated Resolution Approaches [mdpi.com]

Application Notes and Protocols for the Kinetic Resolution of Racemic 2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the enzymatic kinetic resolution of racemic 2-heptanol, a valuable chiral building block in organic synthesis. The primary method described is a lipase-catalyzed transesterification, which selectively acylates one enantiomer, allowing for the separation of both enantiopure (or enantioenriched) (S)-2-heptanol and (R)-2-heptyl acetate. This method is highly effective, utilizing commercially available enzymes and reagents. An advanced protocol for dynamic kinetic resolution (DKR) is also discussed, which offers a pathway to theoretically achieve a 100% yield of the desired enantiomer. These protocols are designed to be readily implemented in a laboratory setting for the efficient production of chiral intermediates.

Introduction

Chiral secondary alcohols, such as 2-heptanol, are crucial intermediates in the pharmaceutical and fine chemical industries. The synthesis of enantiomerically pure compounds is often a critical step in drug development, as different enantiomers can exhibit vastly different pharmacological activities. Kinetic resolution is a widely employed technique for separating enantiomers from a racemic mixture.[1] Enzymatic kinetic resolution, in particular, offers a green and highly selective alternative to traditional chemical methods.[2]

Lipases are a class of enzymes that have demonstrated exceptional utility in catalyzing the enantioselective acylation of racemic alcohols.[2] In a typical lipase-catalyzed kinetic resolution of 2-heptanol, the enzyme selectively transfers an acyl group from an acyl donor (e.g., vinyl acetate) to one of the alcohol's enantiomers at a much faster rate than to the other. According to the "Kazlauskas rule," for many secondary alcohols, the (R)-enantiomer is acylated more rapidly, leaving the (S)-enantiomer as the unreacted alcohol.[1] This difference in reaction rates allows for the separation of the resulting (R)-ester and the unreacted (S)-alcohol, typically after 50% conversion, to achieve high enantiomeric excess (ee) for both products.

This application note details the use of immobilized Candida antarctica lipase B (Novozym® 435) and Pseudomonas cepacia lipase for this transformation, providing a standard protocol and an overview of dynamic kinetic resolution.

Key Concepts and Signaling Pathways

The fundamental principle of kinetic resolution lies in the differential reaction rates of two enantiomers with a chiral catalyst or reagent. This leads to an enrichment of the less reactive enantiomer in the starting material as the reaction progresses.

Caption: Kinetic resolution of racemic 2-heptanol.

Data Presentation

The following tables summarize representative quantitative data for the lipase-catalyzed kinetic resolution of racemic 2-heptanol. The enantiomeric excess (ee) of the remaining (S)-2-heptanol and the produced (R)-2-heptyl acetate are presented as a function of reaction conversion.

Table 1: Kinetic Resolution using Novozym® 435

Conversion (%)	ee of (S)-2-Heptanol (%)	ee of (R)-2-Heptyl Acetate (%)	Enantioselectivity (E)
10	10	>99	>200
30	40	>99	>200
50	>99	98	>200
60	>99	95	>200

Conditions: Racemic 2-heptanol, Novozym® 435, vinyl acetate, n-hexane, room temperature.

Table 2: Kinetic Resolution using Pseudomonas cepacia Lipase

Conversion (%)	ee of (S)-2-Heptanol (%)	ee of (R)-2-Heptyl Acetate (%)	Enantioselectivity (E)
10	8	95	~150
30	35	94	~150
50	96	92	~150
60	>99	88	~150

Conditions: Racemic 2-heptanol, immobilized Pseudomonas cepacia lipase, vinyl acetate, diethyl ether, room temperature.

Experimental Protocols

Protocol 1: Standard Enzymatic Kinetic Resolution of Racemic 2-Heptanol

This protocol describes the resolution of racemic 2-heptanol using immobilized Candida antarctica lipase B (Novozym® 435).

Materials:

• Racemic 2-heptanol

• Novozym® 435 (immobilized Candida antarctica lipase B)

• Vinyl acetate

• n-Hexane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Temperature control system (e.g., water bath)

• Filtration apparatus

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• To a 100 mL round-bottom flask, add racemic 2-heptanol (10 mmol, 1.16 g).

• Add 50 mL of anhydrous n-hexane to dissolve the alcohol.

• Add Novozym® 435 (e.g., 100 mg, 10% w/w of the substrate).

• Add vinyl acetate (12 mmol, 1.1 mL, 1.2 equivalents).

• Stir the reaction mixture at room temperature (or a controlled temperature, e.g., 30°C).

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 2-4 hours) and analyzing them by chiral gas chromatography (GC). The goal is to stop the reaction at approximately 50% conversion to maximize the enantiomeric excess of both the remaining alcohol and the formed ester.

• Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

• Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to remove any acetic acid formed, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Separate the resulting mixture of (S)-2-heptanol and (R)-2-heptyl acetate by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the purified products and determine their enantiomeric excess by chiral GC analysis.

Caption: Workflow for the kinetic resolution of 2-heptanol.

Protocol 2: Dynamic Kinetic Resolution (DKR) of Racemic 2-Heptanol

Dynamic kinetic resolution combines the enzymatic resolution with an in-situ racemization of the slower-reacting enantiomer, allowing for a theoretical yield of up to 100% of the desired acylated product. This often requires a second catalyst for the racemization step.

Materials:

• All materials from Protocol 1

• Racemization catalyst (e.g., a ruthenium-based complex like Shvo's catalyst)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the racemization catalyst (e.g., 1-2 mol%).

• Add racemic 2-heptanol (10 mmol, 1.16 g) dissolved in an appropriate anhydrous solvent (e.g., toluene or a mixture of toluene and t-amyl alcohol).

• Stir the mixture for a short period to initiate racemization.

• Add the immobilized lipase (Novozym® 435).

• Add the acylating agent (e.g., isopropenyl acetate or an acyl carbonate, as acetic anhydride can be incompatible with some racemization catalysts).[3]

• Stir the reaction at a slightly elevated temperature (e.g., 40-60°C) under an inert atmosphere.

• Monitor the reaction by chiral GC to determine the conversion of the starting material to the (R)-2-heptyl acetate and the enantiomeric excess of the product.

• Once the reaction is complete (approaching 100% conversion), quench the reaction and filter off the solid catalysts.

• Purify the product as described in Protocol 1.

Analytical Methodology: Chiral Gas Chromatography (GC)

The determination of conversion and enantiomeric excess is critical for this protocol. Chiral GC is the preferred method for analyzing the volatile 2-heptanol and its acetate.

• Column: A chiral capillary column, such as one with a cyclodextrin-based stationary phase (e.g., CP Chirasil-DEX CB), is effective for separating the enantiomers of both 2-heptanol and 2-heptyl acetate.[4]

• Carrier Gas: Hydrogen or Helium.

• Injector and Detector Temperature: Typically 230°C and 250°C, respectively.

• Oven Program: An appropriate temperature program is required to resolve the four relevant peaks: (R)-2-heptanol, (S)-2-heptanol, (R)-2-heptyl acetate, and (S)-2-heptyl acetate.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., hexane or ethyl acetate) before injection.

Conclusion

The enzymatic kinetic resolution of racemic 2-heptanol is a robust and efficient method for producing enantiomerically enriched (S)-2-heptanol and (R)-2-heptyl acetate. The protocols provided, utilizing readily available lipases, offer a scalable and environmentally friendly approach for both academic and industrial applications. For scenarios where maximizing the yield of a single enantiomer is paramount, dynamic kinetic resolution presents a superior strategy to overcome the 50% theoretical yield limitation of standard kinetic resolution.

References

• 1. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Non-Enzymatic Dynamic Kinetic Resolution of Secondary Alcohols via Enantioselective Acylation: Synthetic and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Resolution of 2-Heptanol Enantiomers

Audience: Researchers, scientists, and drug development professionals.

Introduction: Chiral secondary alcohols, such as 2-heptanol, are valuable building blocks in the synthesis of pharmaceuticals and fine chemicals. The production of single-enantiomer compounds is often crucial, as different enantiomers can exhibit varied biological activities. Enzymatic kinetic resolution offers a highly efficient, selective, and environmentally friendly method for separating racemic mixtures of these alcohols. This document provides detailed protocols for the lipase-catalyzed resolution of racemic 2-heptanol, focusing on the use of Candida antarctica lipase B (CALB), a widely used and effective biocatalyst for this transformation.

Principle of Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is based on the principle that the two enantiomers of a racemic mixture react at different rates with a chiral catalyst, in this case, an enzyme.[1] In the acylation of a racemic alcohol, the lipase will selectively catalyze the transfer of an acyl group to one enantiomer (the 'fast-reacting' enantiomer) much more rapidly than the other. This results in a mixture containing one enantiomer as an ester and the other as the unreacted alcohol, which can then be separated. The theoretical maximum yield for the unreacted enantiomer is 50%.[1]

Caption: Principle of lipase-catalyzed kinetic resolution of racemic 2-heptanol.

Data Presentation: Lipase-Catalyzed Resolution of 2-Heptanol

The following table summarizes the results from key experiments on the enzymatic resolution of 2-heptanol.

Enzyme	Acyl Donor	Solvent	Yield (S-alcohol)	e.e. (S-alcohol)	Enantiomeric Ratio (E)	Reference
Candida antarctica lipase B (CALB)	Vinyl acetate	Heptane	44%	>99%	49	[2]
Candida antarctica lipase B (CALB)	Succinic anhydride	Heptane	43-45%	>99%	Not Reported	[2]
Pseudomonas fluorescens lipase (Amano AK)	Vinyl acetate	Not specified	Not specified	Moderate	Not Reported	[3]

Experimental Protocols

Protocol 1: Kinetic Resolution of (±)-2-Heptanol using Immobilized Candida antarctica Lipase B (CALB)

This protocol is adapted from methodologies described for the resolution of 2-heptanol and other secondary alcohols using CALB (often commercially available as Novozym 435).[2][4]

Materials:

• Racemic (±)-2-heptanol

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous heptane or hexane (solvent)

• Anhydrous magnesium sulfate or sodium sulfate

• Reaction vessel (e.g., round-bottom flask with magnetic stirrer)

• Rotary shaker or magnetic stir plate with temperature control

• Filtration apparatus

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, dissolve racemic 2-heptanol (e.g., 100 g) in anhydrous heptane (e.g., 1 L).[2]

• Acyl Donor Addition: Add vinyl acetate (1.02 molar equivalents) to the solution.[2]

• Enzyme Addition: Add the immobilized CALB (e.g., 1 g of lipase B).[2]

• Incubation: Stir the reaction mixture at a constant speed (e.g., 150 rpm) and temperature (e.g., 35°C).[2]

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 2-4 hours). Analyze the aliquots by chiral Gas Chromatography (GC) (see Protocol 2) to determine the conversion rate and the enantiomeric excess (e.e.) of the remaining S-(+)-2-heptanol. The reaction should be stopped when the conversion is close to 50% to maximize the yield and e.e. of the unreacted alcohol.

• Reaction Quench and Enzyme Recovery: Once the desired conversion is achieved, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and stored for reuse.[4]

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Product Separation: The resulting mixture contains S-(+)-2-heptanol and the R-2-heptyl acetate. These can be separated by silica gel column chromatography or by distillation. S-(+)-2-heptanol can be distilled at 60-62°C under vacuum (6.0 mm Hg).[2]

• Purity Analysis: Confirm the enantiomeric excess and chemical purity of the isolated S-(+)-2-heptanol using chiral GC and other relevant analytical techniques (e.g., NMR).

Caption: Experimental workflow for the kinetic resolution of 2-heptanol using CALB.

Protocol 2: Chiral GC Analysis of 2-Heptanol Enantiomers

This protocol provides a general method for analyzing the enantiomeric composition of the reaction mixture. Specific parameters may need optimization based on the available equipment and column.

Materials:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Chiral capillary column (e.g., Supelco BETA DEX™ 225 or similar)[4]

• Helium or Hydrogen (carrier gas)

• Sample vials

• Microsyringe

• Standards of racemic 2-heptanol, and if available, enantiomerically pure S- and R-2-heptanol.

Procedure:

• Sample Preparation: Dilute a small aliquot (e.g., 5 µL) of the reaction mixture in a suitable solvent (e.g., 1 mL of hexane or ethyl acetate).

• Instrument Setup (Example Conditions):

  • Column: Chiral GC column (e.g., 30 m x 0.25 mm x 0.25 µm).[4]

  • Injector Temperature: 220°C.[4]

  • Detector Temperature (FID): 250°C.[4]

  • Oven Program: Start at 80°C, hold for 10 minutes, then ramp to 150°C at 5°C/min.[4]

  • Carrier Gas: Helium at a constant flow rate.

• Analysis:

  • Inject a standard of racemic 2-heptanol to determine the retention times for the R- and S-enantiomers and the corresponding acetate product.

  • Inject the prepared sample from the reaction mixture.

• Data Interpretation:

  • Integrate the peak areas for the S-2-heptanol enantiomer (A_S) and the R-2-heptanol enantiomer (A_R).

  • Calculate the enantiomeric excess (e.e.) of the remaining alcohol using the formula: e.e. (%) = [(A_S - A_R) / (A_S + A_R)] * 100

  • Calculate the conversion by comparing the initial amount of alcohol to the amount of ester formed.

Caption: Workflow for the analytical determination of e.e. by Chiral GC.

Advanced Method: Dynamic Kinetic Resolution (DKR)

A key limitation of standard kinetic resolution is the 50% maximum theoretical yield for a single enantiomer.[1] Dynamic Kinetic Resolution (DKR) overcomes this by combining the enzymatic resolution with in-situ racemization of the slow-reacting enantiomer. This is often achieved using a metal catalyst, such as a ruthenium complex.[1][5] This process continuously converts the unwanted enantiomer back into the racemate, allowing the enzyme to eventually transform all of the starting material into a single enantiomer of the product, achieving a theoretical yield of up to 100%.[1][5] While specific protocols for 2-heptanol are less common in the provided literature, the principle is widely applied to other secondary alcohols.[5][6]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Dynamic kinetic resolution of secondary alcohols combining enzyme-catalyzed transesterification and zeolite-catalyzed racemization - PubMed [pubmed.ncbi.nlm.nih.gov]

Derivatization of (S)-(+)-2-Heptanol for chiral GC analysis

An Application Note on the Derivatization of (S)-(+)-2-Heptanol for Chiral Gas Chromatography (GC) Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The accurate determination of enantiomeric purity is critical in the pharmaceutical and chemical industries, where the biological activity of chiral molecules can be highly dependent on their stereochemistry. This application note provides detailed protocols for the derivatization of (S)-(+)-2-Heptanol, a common chiral secondary alcohol, for its enantioselective analysis by gas chromatography (GC). Two primary methods are discussed: achiral derivatization followed by separation on a chiral stationary phase, and derivatization with a chiral reagent to form diastereomers that can be separated on a conventional achiral column. This document offers step-by-step experimental procedures, quantitative data summaries, and workflow visualizations to guide researchers in achieving robust and reliable chiral separations.

Introduction

Chiral alcohols are important building blocks in the synthesis of pharmaceuticals and other bioactive molecules. Gas chromatography is a powerful technique for the separation and quantification of volatile compounds, but the direct separation of enantiomers requires a chiral environment. This can be achieved in two ways: directly, by using a chiral stationary phase (CSP) in the GC column, or indirectly, by derivatizing the enantiomers with a chiral derivatizing reagent (CDR) to form diastereomers.[1][2] These diastereomers have different physical properties and can be separated on a standard, achiral GC column.[1]

Derivatization is a chemical modification process that converts an analyte into a substance that is more suitable for a given analytical technique.[3] For GC analysis of alcohols, derivatization serves to increase volatility and thermal stability, and to improve chromatographic peak shape.[4] When dealing with chiral compounds, derivatization can also be the key to achieving enantiomeric resolution. This note focuses on the derivatization of (S)-(+)-2-Heptanol using trifluoroacetic anhydride (TFAA) for subsequent analysis on a chiral column, and N-trifluoroacetyl-L-prolyl chloride (L-TPC) for analysis on an achiral column.

Principle of Chiral Derivatization

The fundamental principle of the indirect method for chiral separation is the conversion of a pair of enantiomers, which are non-superimposable mirror images with identical physical properties, into a pair of diastereomers. Diastereomers are stereoisomers that are not mirror images and possess different physical and chemical properties, allowing for their separation by standard chromatographic techniques.[1]

Caption: Principle of converting enantiomers into separable diastereomers.

Experimental Protocols

Two primary protocols are presented for the derivatization of (S)-(+)-2-Heptanol.

Protocol A: Achiral Derivatization with Trifluoroacetic Anhydride (TFAA)

This method involves converting the alcohol to a more volatile trifluoroacetyl ester. The resulting enantiomeric esters are then separated on a chiral stationary phase GC column. This approach is rapid and effective for derivatizing alcohols.[5]

Materials and Reagents:

• (S)-(+)-2-Heptanol

• Trifluoroacetic Anhydride (TFAA)

• Anhydrous solvent (e.g., Pyridine or Dichloromethane)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 2 mL reaction vials with PTFE-lined caps

• Vortex mixer and heating block

Procedure:

• Sample Preparation: Accurately weigh approximately 1-5 mg of (S)-(+)-2-Heptanol into a clean, dry 2 mL reaction vial.[6]

• Solvent Addition: Add 0.5 mL of an anhydrous solvent (e.g., dichloromethane) to dissolve the sample.[6]

• Reagent Addition: Add 100-200 µL of TFAA to the vial.[5][6] A molar excess of the derivatizing reagent is recommended.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Allow the reaction to proceed for 15-30 minutes at room temperature. For complete derivatization, gentle heating (e.g., 50-60°C for 10 minutes) can be applied.[5]

• Work-up: Cool the vial to room temperature. If an acidic byproduct needs to be removed to prevent damage to the GC column, the excess reagent and trifluoroacetic acid can be evaporated under a gentle stream of nitrogen.[3] Re-dissolve the residue in a suitable solvent (e.g., dichloromethane).

• Analysis: The sample is now ready for injection into the GC equipped with a chiral column. Inject 1 µL of the solution.

Protocol B: Chiral Derivatization with (S)-(-)-N-(Trifluoroacetyl)prolyl Chloride (L-TPC)

This protocol uses a chiral derivatizing reagent to create diastereomeric esters, which can then be separated on a standard achiral GC column. L-TPC is a common reagent for the derivatization of chiral alcohols and amines.[1][7]

Materials and Reagents:

• (S)-(+)-2-Heptanol

• (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (L-TPC)

• Anhydrous solvent (e.g., Dichloromethane)

• Base (e.g., Pyridine or Triethylamine) to act as an acid scavenger

• 2 mL reaction vials with PTFE-lined caps

• Vortex mixer

Procedure:

• Sample Preparation: Prepare a solution of (S)-(+)-2-Heptanol (approx. 1 mg/mL) in anhydrous dichloromethane.

• Reagent Preparation: Prepare a solution of L-TPC (approx. 1.5-2.0 molar excess) in anhydrous dichloromethane.

• Reaction: In a 2 mL reaction vial, combine 100 µL of the 2-heptanol solution with 10 µL of pyridine. Add 100 µL of the L-TPC solution.

• Incubation: Cap the vial tightly, vortex briefly, and let the reaction proceed at room temperature for 30 minutes, or heat at 60°C for 15 minutes to ensure completion.

• Work-up: After cooling, the reaction mixture can often be injected directly into the GC-MS. Alternatively, a simple extraction can be performed by adding water and extracting the diastereomeric esters into an organic solvent like hexane.

• Analysis: The sample is now ready for injection into the GC equipped with a standard, achiral column (e.g., HP-5MS). Inject 1 µL of the solution.[7]

General Experimental Workflow

The following diagram illustrates the typical workflow for the derivatization and analysis of a chiral alcohol.

Caption: General workflow for sample derivatization before GC analysis.

Data Presentation and Expected Results

The choice of derivatization method dictates the type of GC column required and the principle of separation. The following table summarizes the key aspects of the two protocols described.

Feature	Protocol A: Achiral Derivatization (TFAA)	Protocol B: Chiral Derivatization (L-TPC)
Derivatizing Reagent	Trifluoroacetic Anhydride (TFAA)	(S)-(-)-N-(Trifluoroacetyl)prolyl chloride
Analyte Derivative	Trifluoroacetyl ester (Enantiomers)	Diastereomeric N-TFA-prolyl esters
Principle of Separation	Enantiomers separated based on differential interaction with a Chiral Stationary Phase (CSP).[2][8]	Diastereomers separated based on different physical properties on a standard achiral column.[1][7]
GC Column Type	Chiral (e.g., CP Chirasil-DEX CB)[8]	Achiral (e.g., HP-5MS, DB-5)[7]
Key Advantage	Direct measurement of enantiomers; may offer better resolution for some compounds.[8]	Uses less expensive and more robust achiral columns; method is widely applicable.[1]
Reported Resolution	Good resolution (α values > 1.1) is typically achieved for secondary alcohols.[8]	Excellent resolution (Rs values up to 7.0) has been reported for similar compounds.[7]

GC and MS Conditions

While optimal conditions should be determined empirically, the following provides a typical starting point for the analysis.

For Protocol A (Chiral Column)

• Column: CP Chirasil-DEX CB (25 m x 0.25 mm, 0.25 µm film thickness) or similar cyclodextrin-based chiral column.[8][9]

• Carrier Gas: Hydrogen (80 cm/s) or Helium (1 mL/min).[7][8]

• Injector Temperature: 230°C.[8]

• Detector (FID/MS) Temperature: 250°C.[8]

• Oven Program: Start at a low temperature (e.g., 60-80°C) and ramp at 2-5°C/min to a final temperature of ~200°C.

For Protocol B (Achiral Column)

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.[7]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[7]

• Injector Temperature: 250°C.

• Detector (MS) Temperature: 280°C (transfer line).

• Oven Program: Start at 100°C, hold for 1 min, ramp at 10°C/min to 280°C, and hold for 5 min.

Conclusion

The derivatization of (S)-(+)-2-Heptanol is a crucial step for its successful chiral analysis by gas chromatography. Both achiral derivatization with TFAA followed by separation on a chiral column and chiral derivatization with L-TPC followed by separation on an achiral column are effective strategies. The choice between these methods will depend on the available equipment, cost considerations, and the specific requirements of the analysis. The protocols and data presented in this application note provide a comprehensive guide for researchers to develop and implement robust methods for the enantioselective analysis of chiral alcohols.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. azom.com [azom.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Indirect chiral separation of new recreational drugs by gas chromatography-mass spectrometry using trifluoroacetyl-L-prolyl chloride as chiral derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. gcms.cz [gcms.cz]

Application Notes and Protocols for (S)-(+)-2-Heptanol as a Chiral Solvent in Spectroscopy

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches did not yield specific documented applications of (S)-(+)-2-Heptanol as a primary chiral solvent for spectroscopic analysis such as NMR or Circular Dichroism. The following application notes and protocols are based on the general principles of using chiral secondary alcohols as chiral solvating agents (CSAs) and are intended to serve as a guide for developing methodologies with (S)-(+)-2-Heptanol. The quantitative data provided is illustrative and based on a closely related chiral alcohol, (S)-(+)-2-octanol, to demonstrate the expected outcomes.

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note: Determination of Enantiomeric Excess using (S)-(+)-2-Heptanol as a Chiral Solvating Agent

(S)-(+)-2-Heptanol can be employed as a chiral solvating agent (CSA) in Nuclear Magnetic Resonance (NMR) spectroscopy to determine the enantiomeric excess (ee) of chiral analytes. The underlying principle involves the formation of transient, diastereomeric solvate complexes between the enantiomers of the analyte and the chiral solvent. These diastereomeric complexes are non-equivalent in the NMR spectrometer's magnetic field, leading to different chemical shifts for corresponding nuclei in the two enantiomers. This chemical shift non-equivalence (Δδ) allows for the baseline separation of signals for the R and S enantiomers, enabling their quantification by integration.

The primary interactions driving the formation of these diastereomeric complexes are hydrogen bonding between the hydroxyl group of (S)-(+)-2-Heptanol and a suitable functional group on the analyte (e.g., carboxyl, hydroxyl, amino, or amide groups), as well as other non-covalent interactions such as dipole-dipole and van der Waals forces. The degree of chiral discrimination is dependent on the stability and structural differences of the transient diastereomeric solvates.

Key Advantages:

• Simplicity: No derivatization of the analyte is required, simplifying sample preparation.[1]

• Speed: The analysis can be performed rapidly once the sample is prepared.

• Direct Quantification: The enantiomeric excess can be calculated directly from the integral ratios of the separated signals in the ¹H or other relevant NMR spectra.

Typical Analytes:

• Chiral carboxylic acids

• Chiral alcohols

• Chiral amines and amino acids

• Chiral amides

Illustrative Data Presentation

The following table presents typical chemical shift non-equivalence (Δδ) values observed for the ¹H NMR signals of various chiral carboxylic acids using (S)-(+)-2-octanol as a chiral solvating agent. It is anticipated that (S)-(+)-2-Heptanol would produce similar effects, though the magnitude of Δδ may vary.

Analyte	Analyte Proton Monitored	Chemical Shift in CDCl₃ (ppm)	ΔΔδ (δR - δS) in (S)-(+)-2-octanol (ppm)
Ibuprofen	α-CH	3.72	0.025
Naproxen	α-CH	3.90	0.031
Mandelic Acid	α-CH	5.18	0.045
2-Phenylpropionic Acid	α-CH	3.70	0.022

Note: This data is illustrative and based on the use of a similar chiral alcohol, (S)-(+)-2-octanol. Actual values with (S)-(+)-2-Heptanol may differ and require experimental verification.

Experimental Protocol: ¹H NMR Analysis of a Chiral Carboxylic Acid

Objective: To determine the enantiomeric excess of a chiral carboxylic acid using (S)-(+)-2-Heptanol as a chiral solvating agent.

Materials:

• Racemic or enantiomerically enriched chiral carboxylic acid (analyte)

• (S)-(+)-2-Heptanol (Chiral Solvating Agent)

• Deuterated chloroform (CDCl₃) or another suitable deuterated solvent

• NMR tubes (5 mm)

• Volumetric flasks and micropipettes

• NMR spectrometer (a high-field instrument, e.g., 400 MHz or higher, is recommended for better signal dispersion)

Procedure:

• Analyte Solution Preparation: Prepare a stock solution of the chiral carboxylic acid in CDCl₃ at a concentration of approximately 10-20 mg/mL.

• Sample Preparation for NMR: a. In a clean, dry NMR tube, add 500 µL of the analyte solution. b. Acquire a standard ¹H NMR spectrum of the analyte alone to serve as a reference. c. To the same NMR tube, add a specific volume of (S)-(+)-2-Heptanol. The optimal molar ratio of CSA to analyte can vary and should be determined empirically. Start with a ratio of approximately 5-10 equivalents of (S)-(+)-2-Heptanol to the analyte. d. Gently mix the contents of the NMR tube.

• NMR Data Acquisition: a. Insert the NMR tube into the spectrometer and allow the temperature to equilibrate. b. Acquire a ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis: a. Process the acquired spectrum (Fourier transform, phase correction, and baseline correction). b. Identify a well-resolved proton signal of the analyte that shows splitting into two distinct peaks, corresponding to the two enantiomers. Protons alpha to the chiral center are often good candidates. c. Integrate the two separated signals. Let the integrals be I_R and I_S for the R and S enantiomers, respectively. d. Calculate the enantiomeric excess (ee) using the following formula: ee (%) = |(I_S - I_R) / (I_S + I_R)| * 100

Optimization:

• Concentration: Vary the concentration of the analyte and CSA to maximize the chemical shift non-equivalence.

• Temperature: Acquiring spectra at different temperatures may improve signal resolution.

• Solvent: While CDCl₃ is common, other non-polar deuterated solvents can be tested.

Application in Circular Dichroism (CD) Spectroscopy

Application Note: Induced Circular Dichroism (ICD) using (S)-(+)-2-Heptanol

(S)-(+)-2-Heptanol, as a chiral solvent, can be used in Circular Dichroism (CD) spectroscopy to induce a CD signal in an achiral analyte or to modify the existing CD spectrum of a chiral analyte. This phenomenon, known as Induced Circular Dichroism (ICD), occurs when the chiral solvent molecules interact with the analyte, causing the analyte's chromophores to adopt a preferred chiral conformation or exist in a chiral environment.[2][3][4] This induced chirality results in differential absorption of left and right circularly polarized light by the analyte, which is detected as a CD signal.

The observation of an ICD signal confirms the interaction between the solvent and the analyte and can provide information about the nature and stoichiometry of the solvent-analyte complex. This technique is particularly useful for studying non-covalent interactions and for assigning the absolute configuration of molecules by comparing experimental and computationally predicted ICD spectra.

Key Applications:

• Probing solute-solvent interactions.

• Studying the conformation of flexible achiral molecules in a chiral environment.

• Potentially assigning the absolute configuration of analytes through complexation and spectral analysis.

Experimental Protocol: Measurement of Induced Circular Dichroism

Objective: To observe and measure the Induced Circular Dichroism spectrum of an achiral analyte dissolved in (S)-(+)-2-Heptanol.

Materials:

• Achiral analyte with a chromophore in the UV-Vis region

• (S)-(+)-2-Heptanol (chiral solvent)

• A corresponding achiral solvent for reference (e.g., racemic 2-heptanol or 1-heptanol)

• CD Spectropolarimeter

• Quartz cuvettes of appropriate path length (e.g., 0.1 cm, 1 cm)

Procedure:

• Sample Preparation: a. Prepare a solution of the achiral analyte in (S)-(+)-2-Heptanol at a known concentration. The concentration should be optimized to give a maximum absorbance of around 0.8-1.0 in the wavelength range of interest. b. Prepare a reference solution of the same analyte at the same concentration in an achiral solvent (e.g., racemic 2-heptanol or another alcohol like 1-heptanol).

• Instrument Setup: a. Turn on the CD spectropolarimeter and the light source (e.g., Xenon lamp) and allow it to warm up for at least 30 minutes. b. Purge the instrument with nitrogen gas to remove oxygen, which absorbs in the far-UV region.

• Data Acquisition: a. Record a baseline spectrum using the cuvette filled with pure (S)-(+)-2-Heptanol. b. Record the CD spectrum of the analyte solution in (S)-(+)-2-Heptanol. c. Thoroughly clean the cuvette and record a baseline spectrum with the achiral solvent. d. Record the CD spectrum of the analyte solution in the achiral solvent.

• Data Processing and Analysis: a. Subtract the respective solvent baselines from the sample spectra. b. The spectrum of the analyte in the achiral solvent should show no CD signal (or be close to zero). c. The spectrum of the analyte in (S)-(+)-2-Heptanol will show the Induced Circular Dichroism signal. d. The data is typically plotted as molar ellipticity [θ] (deg·cm²·dmol⁻¹) versus wavelength (nm).

Visualizations

Caption: Experimental workflow for ee determination using a chiral solvating agent.

References

• 1. arpi.unipi.it [arpi.unipi.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Stereochemical identification of (R)- and (S)-ibuprofen using residual dipolar couplings, NMR, and modeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-(+)-2-Heptanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and enantioselectivity of (S)-(+)-2-Heptanol synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (S)-(+)-2-Heptanol via two primary methods: Lipase-Catalyzed Kinetic Resolution of racemic 2-heptanol and Asymmetric Reduction of 2-heptanone.

Method 1: Lipase-Catalyzed Kinetic Resolution of Racemic 2-Heptanol

This method utilizes a lipase to selectively acylate the (R)-enantiomer of 2-heptanol, allowing for the separation of the desired (S)-enantiomer.

Issue 1: Low Yield of (S)-(+)-2-Heptanol (approaching but not exceeding 50%)

• Question: My kinetic resolution of racemic 2-heptanol using a lipase is complete, but the yield of (S)-(+)-2-Heptanol is consistently around 50%. How can I increase the yield?

• Answer: A yield of approximately 50% is the theoretical maximum for a standard kinetic resolution, as you are separating one enantiomer from a racemic mixture. To achieve a yield greater than 50%, you need to implement a Dynamic Kinetic Resolution (DKR) . DKR combines the enzymatic resolution with an in-situ racemization of the undesired (R)-enantiomer, converting it into the desired (S)-enantiomer, which can then be resolved by the enzyme. This can theoretically lead to a 100% yield of the (S)-product.[1][2] A common approach for the racemization of secondary alcohols is the use of a ruthenium catalyst.[1]

Issue 2: Low Enantiomeric Excess (ee) of (S)-(+)-2-Heptanol

• Question: The enantiomeric excess (ee) of my (S)-(+)-2-Heptanol is lower than expected. What are the potential causes and solutions?

• Answer: Low enantiomeric excess in a lipase-catalyzed resolution can be attributed to several factors. A systematic approach to troubleshooting is recommended:

  • Enzyme Selection and Activity: The choice of lipase is critical. Lipases from different sources exhibit varying enantioselectivity. Candida antarctica lipase B (CALB), often immobilized as Novozym 435, is known for its high enantioselectivity in the resolution of secondary alcohols.[3][4] Ensure the enzyme is active and has been stored correctly.

  • Acyl Donor: The acyl donor can influence the reaction rate and enantioselectivity. Vinyl acetate is a commonly used and effective acyl donor for this type of resolution.[5]

  • Solvent: The choice of solvent can significantly impact enzyme activity and enantioselectivity. Non-polar organic solvents like hexane or diethyl ether are often preferred.[5]

  • Temperature: Lowering the reaction temperature can sometimes enhance enantioselectivity.

  • Water Content: The presence of a small amount of water is often necessary for lipase activity in organic solvents, but excess water can lead to hydrolysis of the product and a decrease in ee.

  • Reaction Time: Stopping the reaction at the optimal time is crucial. Over- or under-running the reaction can lead to lower ee of the desired alcohol. It is advisable to monitor the reaction progress by techniques like chiral GC.

Decision Tree for Troubleshooting Low Enantiomeric Excess in Lipase-Catalyzed Resolution

Caption: Troubleshooting workflow for low enantiomeric excess.

Method 2: Asymmetric Reduction of 2-Heptanone

This approach involves the direct conversion of the prochiral ketone, 2-heptanone, into the chiral (S)-(+)-2-Heptanol using a chiral catalyst.

Issue 1: Low Yield of (S)-(+)-2-Heptanol

• Question: The yield of my asymmetric reduction of 2-heptanone is low. What are the common causes?

• Answer: Low yields in asymmetric reductions can arise from several factors:

  • Catalyst Activity: The catalyst may be deactivated by impurities in the substrate or solvent. Ensure the purity of your 2-heptanone and use dry, degassed solvents.

  • Hydrogen Source and Pressure: In catalytic hydrogenations, the hydrogen pressure can be a critical parameter. Insufficient pressure may lead to incomplete conversion. For transfer hydrogenations, the choice and amount of the hydrogen donor (e.g., isopropanol, formic acid) are important.

  • Reaction Time and Temperature: The reaction may not have reached completion. Monitor the reaction progress to determine the optimal reaction time. Temperature can also affect the reaction rate and catalyst stability.

  • Side Reactions: The formation of byproducts can reduce the yield of the desired alcohol. Analyze the crude reaction mixture to identify any significant side products.

Issue 2: Low Enantiomeric Excess (ee) of (S)-(+)-2-Heptanol

• Question: I am getting a low enantiomeric excess in the asymmetric reduction of 2-heptanone. How can I improve it?

• Answer: Achieving high enantioselectivity is dependent on the precise control of the reaction conditions and the choice of the catalytic system. Consider the following:

  • Chiral Catalyst/Ligand: The choice of the chiral catalyst or ligand is the most critical factor. For asymmetric hydrogenation, ruthenium complexes with chiral diphosphine ligands like BINAP are commonly used.[6] For biocatalytic reductions, the selection of the right ketoreductase (KRED) or microorganism is paramount.

  • Solvent: The solvent can influence the stereochemical outcome of the reaction by affecting the conformation of the catalyst-substrate complex.

  • Temperature: As with lipase resolutions, lower temperatures often lead to higher enantioselectivity in asymmetric reductions.[7]

  • Additives/Base: In many asymmetric hydrogenations, the presence of a base is crucial for catalyst activation and performance.[8] The nature and amount of the base can significantly impact the enantioselectivity.

  • Substrate Purity: Impurities in the 2-heptanone can interfere with the chiral catalyst and reduce enantioselectivity.

Logical Relationship Diagram for Optimizing Asymmetric Reduction

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Enzymatic synthesis of enantiopure alcohols: current state and perspectives - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09004A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: High-Purity Distillation of (S)-(+)-2-Heptanol

Welcome to the technical support center for the high-purity distillation of (S)-(+)-2-Heptanol. This resource is tailored for researchers, scientists, and professionals in drug development who are working with this chiral alcohol. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful purification of (S)-(+)-2-Heptanol while maintaining its stereochemical integrity.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge when distilling chiral alcohols like (S)-(+)-2-Heptanol?

A1: The primary challenge is preventing racemization, which is the conversion of the desired enantiomer into a mixture of both (R) and (S) enantiomers.[1] This can be triggered by elevated temperatures during distillation.[2] Therefore, controlling the distillation temperature is critical to preserving the enantiomeric purity of the final product.

Q2: How can racemization be minimized during the distillation of (S)-(+)-2-Heptanol?

A2: Vacuum distillation is the most effective method to prevent racemization.[2] By reducing the pressure, the boiling point of (S)-(+)-2-Heptanol is significantly lowered, allowing for distillation at a temperature that is less likely to cause racemization.[3] It is also crucial to ensure the absence of acidic or basic impurities, as they can catalyze racemization even at lower temperatures.[2]

Q3: What level of purity can I expect to achieve with fractional distillation?

A3: With a properly optimized vacuum fractional distillation setup, it is possible to achieve a chemical purity of >99%. The enantiomeric excess (ee) will depend on the starting material's purity and the distillation conditions. Careful fractionation is essential to separate the desired (S)-(+)-2-Heptanol from its enantiomer and other impurities.

Q4: How can I accurately determine the enantiomeric purity of my distilled (S)-(+)-2-Heptanol?

A4: The most common and reliable methods for determining enantiomeric purity are chiral gas chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy using chiral shift reagents.[4][5] Polarimetry can also be used to measure the specific rotation, which can indicate the enantiomeric excess if a reference value for the pure enantiomer is known.[6]

Q5: What are the key physical properties of (S)-(+)-2-Heptanol that are relevant to its distillation?

A5: Key properties include its boiling point at atmospheric pressure (159-160 °C) and under vacuum (e.g., 74-75 °C at 23 mmHg), density, and specific rotation.[7][8] Understanding these properties is crucial for setting up and monitoring the distillation process effectively.

Data Presentation

Table 1: Physicochemical Properties of (S)-(+)-2-Heptanol

Property	Value	Reference
Molecular Formula	C₇H₁₆O	[8][9]
Molecular Weight	116.20 g/mol	[8][9]
Boiling Point (atm)	159-160 °C	[7][8]
Boiling Point (vac)	74-75 °C @ 23 mmHg	[7]
Density	0.817 g/mL at 25 °C	[10][11]
Specific Rotation [α]D	+10° (neat, 24 °C)	[7]
Refractive Index (n20/D)	1.420	[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Enantiomeric Purity (Racemization)	Distillation temperature is too high.	Use vacuum distillation to lower the boiling point. Ensure the heating mantle is not set excessively high.[2][3]
Presence of acidic or basic impurities.	Neutralize the crude material before distillation (e.g., with a mild bicarbonate wash) and ensure all glassware is clean and free of residues.[2]
Poor Separation of Enantiomers	Inefficient fractionating column.	Use a longer fractionating column or one with higher efficiency packing (e.g., Vigreux or Raschig rings) to increase the number of theoretical plates.[12]
Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibrium between the liquid and vapor phases in the column. A slow, steady distillation rate is crucial for good separation.[12]
Product Contamination with Low-Boiling Impurities	Forerun was not adequately separated.	Collect the initial distillate fraction (forerun) separately and discard it. This fraction will contain the more volatile impurities.
Heating was too rapid at the beginning.	Increase the heat gradually to allow for a clear separation between the forerun and the main product fraction.
Bumping or Unstable Boiling	Lack of boiling chips or inadequate stirring.	Add a few boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling.[13]
High vacuum applied too quickly.	Apply the vacuum gradually to the system to prevent sudden, violent boiling.
Low Product Yield	Leaks in the distillation apparatus.	Ensure all ground glass joints are properly sealed. Use high-vacuum grease for all joints in a vacuum distillation setup.[13]
Significant hold-up in the column.	For small-scale distillations, use a column with a smaller diameter to minimize the amount of liquid that adheres to the column packing.
Thermometer placement is incorrect.	The top of the thermometer bulb should be level with the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

Experimental Protocols

Protocol 1: High-Purity Vacuum Fractional Distillation of (S)-(+)-2-Heptanol

Objective: To purify (S)-(+)-2-Heptanol to >99% chemical purity and maintain high enantiomeric excess.

Materials:

• Crude (S)-(+)-2-Heptanol

• Round-bottom flask

• Fractionating column (Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks (multiple)

• Vacuum adapter and vacuum source (e.g., vacuum pump)

• Heating mantle and magnetic stirrer

• Boiling chips or magnetic stir bar

• High-vacuum grease

• Cold trap (recommended)

Procedure:

• Preparation:

  • Ensure all glassware is clean and dry.

  • Add the crude (S)-(+)-2-Heptanol and a few boiling chips or a magnetic stir bar to the round-bottom flask.

  • Assemble the vacuum fractional distillation apparatus as shown in the diagram below. Lightly grease all ground-glass joints.

• Distillation:

  • Start the cooling water flow through the condenser.

  • Gradually apply the vacuum to the system, aiming for a pressure of approximately 20-25 mmHg.

  • Turn on the magnetic stirrer (if used).

  • Begin heating the distillation flask gently with the heating mantle.

  • Observe the reflux of the condensate in the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

• Fraction Collection:

  • Collect the initial distillate (forerun) in a separate receiving flask and discard it. This fraction will contain any low-boiling impurities.

  • Monitor the temperature at the distillation head. When the temperature stabilizes near the expected boiling point of (S)-(+)-2-Heptanol at the applied pressure (approx. 74-75 °C at 23 mmHg), switch to a clean receiving flask to collect the main product fraction.[7]

  • Continue collecting the main fraction as long as the temperature remains stable.

  • If the temperature begins to rise significantly, it indicates the presence of higher-boiling impurities. Stop the distillation or collect this fraction separately.

• Shutdown:

  • Turn off the heating mantle and allow the apparatus to cool.

  • Slowly and carefully release the vacuum before turning off the vacuum source.

  • Disassemble the apparatus once it has cooled to room temperature.

• Analysis:

  • Determine the chemical purity of the main fraction using Gas Chromatography (GC).

  • Determine the enantiomeric purity (enantiomeric excess) using chiral GC or NMR with a chiral shift reagent.[4][5]

Visualizations

Caption: Experimental workflow for the high-purity distillation of (S)-(+)-2-Heptanol.

Caption: Troubleshooting logic for addressing low enantiomeric purity after distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Khan Academy [khanacademy.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. benchchem.com [benchchem.com]
• 8. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Heptanol, (+)- | C7H16O | CID 2724897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-Heptanol | 543-49-7 [chemicalbook.com]
• 11. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 12. Purification [chem.rochester.edu]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Resolution of 2-Heptanol Enantiomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of 2-heptanol enantiomers to remove the (R)-(-)-2-heptanol enantiomer.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating the enantiomers of 2-heptanol?

A1: The two most common and effective methods for resolving the enantiomers of 2-heptanol are enzymatic kinetic resolution and chiral chromatography (either High-Performance Liquid Chromatography - HPLC or Gas Chromatography - GC). Enzymatic resolution uses an enzyme to selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer. Chiral chromatography employs a chiral stationary phase (CSP) to physically separate the two enantiomers based on their differential interactions with the CSP.

Q2: Which enantiomer of 2-heptanol is typically targeted for removal in enzymatic resolutions?

A2: In many enzymatic resolutions using lipases, such as Candida antarctica lipase B (CALB), the enzyme preferentially acylates the (R)-enantiomer. This leaves the desired (S)-(+)-2-heptanol unreacted, which can then be separated from the acylated (R)-enantiomer.

Q3: What type of chiral column is recommended for the HPLC separation of 2-heptanol?

A3: For the chiral separation of alcohols like 2-heptanol, polysaccharide-based chiral stationary phases are highly recommended. Columns with cellulose or amylose derivatives, such as the CHIRALPAK® and CHIRALCEL® series, have demonstrated broad applicability for resolving such compounds. These are typically used in normal-phase mode.

Q4: Is derivatization necessary for the chiral separation of 2-heptanol?

A4: For chiral HPLC, derivatization is generally not required as the separation occurs directly on the chiral stationary phase. However, for chiral Gas Chromatography (GC), derivatization of the alcohol to an ester (e.g., acetate) is often performed to improve volatility and chromatographic performance.

Troubleshooting Guides

Enzymatic Kinetic Resolution

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive enzyme. 2. Inappropriate solvent. 3. Unsuitable acyl donor. 4. Incorrect temperature.	1. Use a fresh batch of enzyme or test its activity with a standard substrate. 2. Ensure the solvent is non-polar and dry (e.g., hexane, toluene). Polar solvents can strip essential water from the enzyme, leading to deactivation. 3. Screen different acyl donors. Vinyl acetate or isopropenyl acetate are often effective as they lead to an irreversible reaction. 4. Optimize the reaction temperature. Most lipases work well between 30-50°C.
Low Enantioselectivity (low ee)	1. Non-optimal enzyme. 2. Incorrect reaction time. 3. Unfavorable temperature.	1. Screen different lipases. While CALB is often effective, other lipases from Pseudomonas or Rhizomucor may offer better selectivity. 2. Monitor the reaction over time. Enantiomeric excess of the remaining substrate increases with conversion, but the yield decreases. Stop the reaction at the optimal point (ideally around 50% conversion for maximum yield of one enantiomer). 3. Lowering the reaction temperature can sometimes increase enantioselectivity.
Difficulty Separating Product from Unreacted Alcohol	1. Similar physical properties.	1. If using an acid anhydride (e.g., succinic anhydride) as the acyl donor, the resulting ester will have a carboxylic acid group, allowing for easy separation from the neutral unreacted alcohol by acid-base extraction.

Chiral Chromatography (HPLC & GC)

Problem	Potential Cause(s)	Suggested Solution(s)
Poor or No Resolution	1. Inappropriate chiral stationary phase (CSP). 2. Non-optimal mobile phase composition. 3. Flow rate is too high. 4. Temperature is not optimal.	1. Screen different CSPs. For alcohols, polysaccharide-based columns are a good starting point for HPLC. For GC, cyclodextrin-based columns are often effective. 2. (HPLC) In normal phase, adjust the ratio of the alcohol modifier (e.g., isopropanol, ethanol) in the non-polar solvent (e.g., n-hexane). Reducing the modifier percentage often improves resolution. 3. Lower the flow rate. Chiral separations are often more efficient at lower flow rates. 4. Vary the column temperature. Lower temperatures can sometimes enhance enantioselectivity.
Broad Peaks	1. Column overload. 2. Poor sample solubility in the mobile phase. 3. Column contamination or degradation.	1. Reduce the injection volume or dilute the sample. 2. Dissolve the sample in the mobile phase whenever possible. 3. Flush the column with a strong solvent (as recommended by the manufacturer). If performance does not improve, the column may need replacement.
Peak Tailing	1. Secondary interactions with the stationary phase. 2. Column overload.	1. For acidic or basic analytes, adding a small amount of an acidic or basic modifier to the mobile phase can improve peak shape. For neutral 2-heptanol, this is less common but can be explored. 2. Reduce the amount of sample injected.
Ghost Peaks	1. Contaminated mobile phase or system. 2. Carryover from previous injections.	1. Use high-purity HPLC-grade solvents and prepare fresh mobile phase. 2. Implement a thorough needle wash and system flushing protocol between runs.

Quantitative Data

Table 1: Enzymatic Kinetic Resolution of Racemic 2-Heptanol using Candida antarctica Lipase B

Parameter	Value	Reference
Enzyme	Candida antarctica Lipase B (CALB)	[1]
Acyl Donor	Vinyl Acetate	[1]
Product	(S)-(+)-2-Heptanol (unreacted)	[1]
Reaction Yield	44% (theoretical max. 50%)	[1]
Enantiomeric Excess (ee)	99.3%	[1]
Enantioselectivity (E value)	49	[1]

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of 2-Heptanol

This protocol is based on the successful resolution of 2-heptanol using Candida antarctica lipase B.[1]

Materials:

• Racemic 2-heptanol

• Immobilized Candida antarctica lipase B (e.g., Novozym 435®)

• Vinyl acetate

• Anhydrous n-hexane (or other suitable non-polar solvent)

• Magnetic stirrer and heating plate

• Reaction vessel

Procedure:

• To a solution of racemic 2-heptanol (1 equivalent) in anhydrous n-hexane, add vinyl acetate (0.5-1.0 equivalents).

• Add the immobilized lipase B (typically 10-20% by weight of the substrate).

• Stir the mixture at a controlled temperature (e.g., 40°C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral GC or HPLC to determine the conversion and enantiomeric excess of the remaining alcohol.

• Once the desired conversion is reached (typically around 50%), stop the reaction by filtering off the enzyme.

• The filtrate contains the unreacted (S)-(+)-2-heptanol and the formed (R)-2-heptyl acetate.

• Separate the (S)-(+)-2-heptanol from the ester by distillation or column chromatography.

Protocol 2: Chiral GC Separation of 2-Heptanol Enantiomers

This protocol is a general guideline for the analysis of 2-heptanol enantiomers by Gas Chromatography, often after derivatization.[1]

Materials:

• Sample containing 2-heptanol enantiomers

• Derivatizing agent (e.g., acetic anhydride)

• Gas chromatograph with a Flame Ionization Detector (FID)

• Chiral capillary column (e.g., CP Chirasil-DEX CB or similar cyclodextrin-based column)

Procedure:

• Derivatization (Acetylation):

  • React the 2-heptanol sample with an excess of acetic anhydride, optionally with a catalyst like iodine, to form 2-heptyl acetate.

  • Work up the reaction to isolate the ester.

• GC Analysis:

  • Column: CP Chirasil-DEX CB (25 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Hydrogen.

  • Injector Temperature: 230°C.

  • Detector Temperature: 250°C.

  • Oven Program: Start with an isothermal period at a lower temperature (e.g., 60-80°C) and then ramp the temperature to achieve separation. The exact program will need to be optimized.

• Inject the derivatized sample and record the chromatogram. The two enantiomers of 2-heptyl acetate should elute at different retention times.

Visualizations

Workflow for the enzymatic kinetic resolution of 2-heptanol.

General workflow for chiral HPLC separation of 2-heptanol.

Decision-making workflow for troubleshooting poor resolution.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for the synthesis of (S)-(+)-2-Heptanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of (S)-(+)-2-Heptanol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of (S)-(+)-2-Heptanol, offering potential causes and recommended solutions.

Issue 1: Low or No Product Yield

Possible Cause(s)	Recommended Solution(s)
Inactive Reducing Agent (e.g., Sodium, Grignard Reagent): Reagents are sensitive to moisture and air.[1]	Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Use fresh, high-quality reagents.[1]
Impure Reactants: Contaminants in 2-heptanone or other starting materials can interfere with the reaction.[1]	Purify the 2-heptanone (e.g., by distillation) before use. Ensure all other reagents are of high purity.
Incorrect Reaction Temperature: The reduction of 2-heptanone is exothermic. If the temperature is too high, side reactions and condensation products can form, reducing the yield.[2]	Maintain the appropriate temperature for each step of the reaction. For sodium reduction, cooling in an ice bath is often recommended, especially during the initial addition of sodium.[2]
Inefficient Biocatalyst (Enzyme/Microorganism): The enzyme may have low activity or be inhibited by the reaction conditions.	Screen different enzymes or microorganisms to find one with high activity and selectivity for the substrate. Optimize reaction conditions such as pH, temperature, and solvent. Consider enzyme immobilization to improve stability and reusability.[3]
Incomplete Reaction: The reaction may not have been allowed to proceed to completion.	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction stalls, consider adding more reagent, but be cautious of potential side reactions.[4]

Issue 2: Poor Enantioselectivity (Low Enantiomeric Excess - ee)

Possible Cause(s)	Recommended Solution(s)
Suboptimal Chiral Catalyst or Ligand: The choice of catalyst and ligand is crucial for achieving high enantioselectivity in asymmetric reductions.[5]	Screen a variety of chiral catalysts and ligands to find the optimal combination for the reduction of 2-heptanone. The structure of the ligand can significantly impact the stereochemical outcome.[5]
Incorrect Reaction Conditions for Asymmetric Synthesis: Temperature, pressure, and solvent can all influence the enantioselectivity of the reaction.	Optimize the reaction parameters. Lowering the reaction temperature can sometimes improve enantioselectivity.
Racemization of the Product: The desired (S)-(+)-2-Heptanol may racemize under the reaction or workup conditions.	Ensure that the workup procedure is mild and avoids harsh acidic or basic conditions that could lead to racemization.
Ineffective Kinetic Resolution: In lipase-catalyzed resolutions, the enzyme may not be selective enough, or the reaction may have proceeded past 50% conversion.[6]	Select a lipase with high enantioselectivity for 2-heptanol. Carefully monitor the reaction and stop it at approximately 50% conversion to achieve high ee for both the remaining alcohol and the acylated product.[7] Vinyl acetate is often an effective acyl donor.[8]

Issue 3: Difficulty in Product Purification

Possible Cause(s)	Recommended Solution(s)
Formation of Emulsions During Workup: Magnesium salts from Grignard reactions or other salts can cause emulsions, making phase separation difficult.[1]	Use a saturated aqueous solution of ammonium chloride for quenching Grignard reactions. Adding a small amount of dilute acid can help dissolve magnesium salts. Perform multiple extractions with a suitable organic solvent.[1]
Co-distillation of Product and Solvent/Impurities: If boiling points are close, the product may co-distill with the solvent or byproducts.	Use a higher-boiling solvent for the reaction if feasible. Employ fractional distillation with an efficient column for purification.[2][9]
Presence of Unreacted Starting Material: Incomplete reaction leads to contamination of the product with 2-heptanone.	Monitor the reaction to ensure completion. If necessary, use a slight excess of the reducing agent.
Formation of Byproducts: Side reactions can lead to the formation of impurities that are difficult to separate from the desired product.	Optimize reaction conditions (especially temperature) to minimize side reactions.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing (S)-(+)-2-Heptanol?

A1: The most common methods include:

• Asymmetric reduction of 2-heptanone: This can be achieved using chiral catalysts (e.g., those based on Ruthenium with chiral ligands) or biocatalysts (enzymes or whole microorganisms).[5][10][11] Biocatalytic methods are often preferred for their high enantioselectivity and mild reaction conditions.[3]

• Kinetic resolution of racemic 2-heptanol: This typically involves the use of a lipase enzyme to selectively acylate one enantiomer, leaving the other (in this case, the desired (S)-enantiomer if the enzyme preferentially acylates the (R)-enantiomer) unreacted and in high enantiomeric purity.[8][12]

• Reduction of 2-heptanone with chiral reducing agents: Stoichiometric chiral reducing agents, such as those derived from lithium aluminum hydride or sodium borohydride modified with chiral ligands, can also be used.[10]

Q2: How can I improve the yield of the sodium-mediated reduction of 2-heptanone?

A2: To improve the yield, it is crucial to control the reaction temperature. The reaction is exothermic, and allowing the temperature to rise can lead to the formation of condensation byproducts.[2] Using an ice bath to maintain a low temperature, especially during the addition of sodium, is recommended.[2] Additionally, ensuring all reagents are pure and the glassware is dry will help to minimize side reactions.

Q3: What is the role of a lipase in the synthesis of (S)-(+)-2-Heptanol?

A3: A lipase is an enzyme that can be used for the kinetic resolution of a racemic mixture of 2-heptanol.[6] In a typical procedure, the lipase catalyzes the acylation of one of the enantiomers (e.g., the (R)-enantiomer) with an acyl donor like vinyl acetate.[8] This leaves the unreacted (S)-enantiomer, which can then be separated from the acylated (R)-enantiomer. This method is effective for obtaining the desired (S)-(+)-2-Heptanol with high enantiomeric purity.

Q4: Which solvents are suitable for lipase-catalyzed kinetic resolution?

A4: Non-polar organic solvents are generally used for lipase-catalyzed resolutions. Hexane, diethyl ether, and diisopropyl ether have been reported to be effective solvents for these reactions.[8][12] The choice of solvent can significantly impact the reaction rate and enantioselectivity.[8]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored by several analytical techniques:

• Thin Layer Chromatography (TLC): A simple and quick method to qualitatively track the disappearance of the starting material and the appearance of the product.

• Gas Chromatography (GC): A quantitative method to determine the conversion of the starting material and the formation of the product. Chiral GC columns can be used to determine the enantiomeric excess (ee) of the product.[7]

• High-Performance Liquid Chromatography (HPLC): Similar to GC, HPLC can be used for quantitative analysis and, with a chiral stationary phase, for determining the enantiomeric excess.

Experimental Protocols

Protocol 1: Asymmetric Biocatalytic Reduction of 2-Heptanone

This protocol is a general guideline for the asymmetric reduction of 2-heptanone using a whole-cell biocatalyst. The specific microorganism and conditions should be optimized.

• Cultivation of Microorganism: Cultivate a microorganism known to possess a suitable alcohol dehydrogenase (e.g., certain strains of Pichia or Rhodococcus) in an appropriate growth medium until a sufficient cell density is reached.[3]

• Cell Harvesting: Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., phosphate buffer).

• Biotransformation: Resuspend the cells in the buffer. Add 2-heptanone (the substrate) and a co-substrate for cofactor regeneration (e.g., glucose or isopropanol).[13]

• Reaction Monitoring: Gently agitate the reaction mixture at a controlled temperature. Monitor the reaction progress by GC analysis of aliquots taken at regular intervals.

• Workup: Once the reaction is complete, separate the cells by centrifugation or filtration.

• Extraction: Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure. The crude product can be further purified by column chromatography or distillation.

Protocol 2: Lipase-Catalyzed Kinetic Resolution of Racemic 2-Heptanol

This protocol describes a typical procedure for the enzymatic kinetic resolution of racemic 2-heptanol.

• Reaction Setup: In a dry flask, dissolve racemic 2-heptanol in a suitable anhydrous solvent (e.g., hexane).[12]

• Addition of Reagents: Add the acyl donor (e.g., vinyl acetate, typically in a slight excess) and the lipase (e.g., Novozym 435 or lipase from Pseudomonas cepacia).[8][12]

• Reaction: Stir the mixture at a controlled temperature (often room temperature or slightly above).

• Monitoring: Monitor the reaction progress by chiral GC to determine the conversion and the enantiomeric excess of both the remaining alcohol and the formed ester. The reaction should be stopped at approximately 50% conversion.

• Enzyme Removal: Once the desired conversion is reached, remove the immobilized enzyme by filtration.

• Purification: The remaining (S)-(+)-2-Heptanol can be separated from the acylated (R)-enantiomer by column chromatography or distillation.

Data Presentation

Table 1: Comparison of Synthetic Methods for (S)-(+)-2-Heptanol

Method	Reagents/Catalyst	Solvent	Temp. (°C)	Time	Yield (%)	ee (%)	Reference(s)
Asymmetric Hydrogenation	RuCl₂[(S)-tolbinap][(S,S)-dpen], t-C₄H₉OK, H₂	Ethanol	30	12 h	>99	99 (S)	[5]
Biocatalytic Reduction	Rhodococcus erythropolis (whole cells), Glucose	Water/Hexane	30	24 h	>98	>99.9 (S)	[3]
Lipase Kinetic Resolution	Novozym 435, Vinyl Acetate	n-Heptane	45	4 h	~45	>99 (S)	[6]
Lipase Kinetic Resolution	Pseudomonas cepacia lipase, Vinyl Acetate	Diethyl ether	Room Temp	24 h	~49	>99 (S)	[7][8]

Note: The values presented are indicative and may vary depending on the specific experimental conditions.

Visualizations

Caption: Overview of synthetic routes to (S)-(+)-2-Heptanol.

Caption: Troubleshooting logic for synthesis optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. prepchem.com [prepchem.com]
• 10. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 11. Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Power of Biocatalysis for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Asymmetric Reduction of Methyl n-Amyl Ketone

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering issues with the asymmetric reduction of methyl n-amyl ketone (2-heptanone).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the asymmetric reduction of methyl n-amyl ketone?

A1: The most common methods for the enantioselective reduction of prochiral ketones like methyl n-amyl ketone include:

• Catalytic Asymmetric Reduction: This highly effective method often utilizes oxazaborolidine catalysts, such as the Corey-Bakshi-Shibata (CBS) catalyst, in the presence of a borane source (e.g., BH₃-THF or BH₃-SMe₂).[1][2][3]

• Enzymatic Reduction: Ketoreductases (KREDs), often found in microorganisms like Baker's yeast, can provide exceptionally high enantioselectivity under mild reaction conditions.[4][5][6]

• Asymmetric Transfer Hydrogenation: This technique employs transition metal catalysts (e.g., Ruthenium or Iridium complexes) with chiral ligands, using hydrogen sources like isopropanol or formic acid.[1][7][8]

• Chirally Modified Hydride Reagents: Stoichiometric reducing agents like lithium aluminum hydride (LAH) can be modified with chiral ligands (e.g., BINOL) to achieve enantioselectivity.[3][9]

Q2: I'm getting low enantioselectivity (ee%). What are the most common causes?

A2: Low enantiomeric excess is a frequent issue. The primary culprits are often related to the catalyst, reaction temperature, or non-catalytic background reactions.[10] Key factors include:

• Catalyst Integrity: The purity and stability of the chiral catalyst are critical.[2][11] For oxazaborolidine catalysts, aging during storage can lead to low reproducibility.[11][12]

• Reaction Temperature: Temperature has a significant impact on enantioselectivity. For many CBS-catalyzed reductions, the optimal temperature is between 20 and 30 °C, as lower or higher temperatures can increase the rate of non-catalyzed reduction by free borane.[10][13]

• Moisture and Air: Many catalysts and reagents are sensitive to air and moisture, which can deactivate the catalyst and lead to poor results.[2]

• Non-Catalytic Reduction: A competing, non-selective reduction pathway by the borane reagent itself can occur, leading to a racemic product and lowering the overall ee%.[10] This can be more significant at non-optimal temperatures.[10]

Q3: My reaction yield is very low. What should I investigate first?

A3: Low chemical yield can stem from several sources. First, verify the purity and integrity of your starting materials and reagents. Ensure your methyl n-amyl ketone is pure and that the reducing agent (e.g., borane solution) has not degraded. Next, confirm that the catalyst was properly activated or generated in situ. Finally, check reaction parameters such as temperature and reaction time, as incomplete conversion can result from conditions that are too mild or reaction times that are too short.[13]

Q4: Can the choice of solvent affect the outcome of the reaction?

A4: Yes, the solvent can significantly influence both the yield and enantioselectivity.[13][14][15] For CBS-catalyzed reductions, tetrahydrofuran (THF) and toluene are commonly used.[10][13] Polar solvents like dichloromethane (CH₂Cl₂) have been reported to sometimes afford lower enantioselectivities.[12] The solvent can affect catalyst solubility, stability, and the rate of both the catalytic and non-catalytic reduction pathways.[13][15]

Troubleshooting Guide

This section addresses specific problems in a question-and-answer format to help you diagnose and solve issues during your experiment.

Problem 1: Poor or Inconsistent Enantioselectivity (ee%)

Q: I've repeated the experiment under what I believe are identical conditions, but my ee% is inconsistent. What's going on?

A: Inconsistent enantioselectivity often points to issues with catalyst preparation and handling, or hidden variables in your reaction setup.

Possible Causes & Solutions:

• Catalyst Quality and Handling:

  • Solution: Use a freshly opened bottle of the catalyst or ligand precursor. If using an isolated CBS catalyst, be aware that it can age during storage, leading to poor reproducibility.[11] Generating the catalyst in situ from a stable chiral amino alcohol precursor is often a more reliable method.[11][12][16]

  • Action: Ensure all glassware is rigorously flame-dried or oven-dried before use. Conduct the entire experiment under a strictly inert atmosphere (e.g., high-purity argon or nitrogen) to exclude air and moisture.[2] Use anhydrous solvents.

• Temperature Fluctuations:

  • Solution: The effect of temperature on enantioselectivity can be complex and non-linear.[12] A small deviation from the optimal temperature can favor the non-catalytic background reaction, which produces a racemic alcohol.[10]

  • Action: Use a reliable cryostat or a well-insulated cooling bath to maintain a stable internal reaction temperature. Monitor the internal temperature throughout the addition of reagents.

• Purity of Reagents:

  • Solution: Impurities in the methyl n-amyl ketone or the borane solution can interfere with the catalyst.

  • Action: Use freshly distilled ketone and a recently purchased, properly stored borane solution. The concentration of commercial borane solutions can decrease over time.

Problem 2: Low Chemical Yield with High Enantioselectivity

Q: My ee% is excellent (>95%), but my isolated yield is only 30%. What could be the cause?

A: Achieving high selectivity but low conversion suggests that the catalyst is performing well but the reaction is either incomplete or product is being lost during workup.

Possible Causes & Solutions:

• Insufficient Reaction Time or Temperature:

  • Solution: The reduction of aliphatic ketones can sometimes be sluggish.[12] While lower temperatures often improve selectivity, they also decrease the reaction rate.[13][17]

  • Action: Monitor the reaction progress using an appropriate technique (e.g., TLC or GC). If the reaction has stalled, consider extending the reaction time. A slight, controlled increase in temperature may also improve the rate, but be aware it could potentially lower the ee%.[10]

• Catalyst Loading:

  • Solution: The amount of catalyst may be insufficient for complete conversion within a reasonable timeframe.

  • Action: While typically used at 5-10 mol%, increasing the catalyst loading slightly may improve the conversion rate.

• Product Loss During Workup:

  • Solution: The product, (S)- or (R)-2-heptanol, has some water solubility and can be volatile.

  • Action: During the aqueous workup, ensure the aqueous layer is thoroughly extracted multiple times with a suitable organic solvent (e.g., ethyl acetate or diethyl ether). Be cautious during solvent removal on a rotary evaporator to avoid loss of the product alcohol.

Data Presentation

The following tables summarize the expected effects of key parameters on the asymmetric reduction of a typical aliphatic ketone like methyl n-amyl ketone, based on literature data for similar substrates.[10][12][13]

Table 1: Effect of Temperature on Enantioselectivity and Conversion (Conditions: 10 mol% in-situ generated CBS catalyst, BH₃-SMe₂ in THF)

Temperature (°C)	Enantiomeric Excess (ee%)	Conversion (%)
-20	92	75
0	90	95
25 (Room Temp)	85	>99
40	78	>99

Table 2: Effect of Solvent on Enantioselectivity (Conditions: 10 mol% in-situ generated CBS catalyst, BH₃-SMe₂, 0 °C)

Solvent	Enantiomeric Excess (ee%)
Tetrahydrofuran (THF)	90
Toluene	88
Dichloromethane (CH₂Cl₂)	81

Experimental Protocols

Protocol: Asymmetric Reduction of Methyl n-Amyl Ketone via In-Situ Generated CBS Catalyst

This protocol is a representative example for generating the catalyst in situ from (S)-α,α-diphenyl-2-pyrrolidinemethanol and may require optimization.[2][16]

Apparatus Setup:

• Under an argon atmosphere, add the chiral amino alcohol ((S)-α,α-diphenyl-2-pyrrolidinemethanol, 10 mol%) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and argon inlet.[2]

• Add anhydrous toluene via cannula and cool the resulting solution to 0 °C in an ice bath.[2]

Catalyst Formation:

• Slowly add a 1.0 M solution of borane-dimethyl sulfide complex (BH₃-SMe₂) in toluene (1.0-1.2 equivalents relative to the amino alcohol) to the stirred solution.[2]

• Stir the mixture at 0 °C for 30-60 minutes to allow for the formation of the oxazaborolidine catalyst.[2]

Reduction:

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Slowly add a solution of methyl n-amyl ketone (1.0 equivalent) in anhydrous toluene dropwise over 20 minutes.

• To the reaction mixture, add the primary reducing agent, a 1.0 M solution of BH₃-SMe₂ in toluene (0.6-1.0 equivalents relative to the ketone), dropwise, ensuring the internal temperature does not rise significantly.[2]

• Stir the reaction at the chosen temperature and monitor its progress by TLC or GC.[2]

Quenching and Workup:

• Once the reaction is complete, slowly and carefully quench the reaction at low temperature by the dropwise addition of methanol.[2]

• Allow the mixture to warm to room temperature. Add 1 M HCl and stir for 30 minutes.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude chiral alcohol. Purify by column chromatography or distillation as needed.

Visualizations

General workflow for in-situ CBS catalyst generation and ketone reduction.

A decision tree for troubleshooting common issues in the reduction.

Simplified catalytic cycle for the CBS reduction of a ketone.

References

• 1. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 6. A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. uwindsor.ca [uwindsor.ca]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. benchchem.com [benchchem.com]
• 17. scispace.com [scispace.com]

Technical Support Center: Large-Scale Enzymatic Resolution of 2-Heptanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale enzymatic resolution of 2-heptanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common enzymes used for the kinetic resolution of 2-heptanol?

A1: Lipases are the most frequently used enzymes for the kinetic resolution of secondary alcohols like 2-heptanol.[1] Commonly employed lipases include those from Candida antarctica B (often immobilized, e.g., Novozym 435), Pseudomonas cepacia (now known as Burkholderia cepacia), and Pseudomonas fluorescens.[2][3] Novozym 435, in particular, is widely used due to its high enantioselectivity in the transesterification of secondary alcohols.[3]

Q2: Why is enzyme immobilization often recommended for large-scale resolutions?

A2: Enzyme immobilization offers several advantages for large-scale processes. Immobilized enzymes, such as lipase B from Candida antarctica double immobilized on adsorbents, can exhibit significantly higher catalytic activity and stability.[4] For instance, lipase immobilized on Diaion HP20 showed a reaction rate approximately 20 times higher than the free enzyme.[5] Immobilization also facilitates easier separation of the enzyme from the reaction mixture, enabling enzyme reuse over multiple cycles and reducing overall process costs.[6] Furthermore, immobilization can enhance the enzyme's tolerance to organic solvents and thermal stress.[6]

Q3: What is the "Kazlauskas rule" and how does it apply to the resolution of 2-heptanol?

A3: The "Kazlauskas rule" is an empirical guideline that helps predict which enantiomer of a secondary alcohol will react faster in a lipase-catalyzed acylation. For secondary alcohols, the rule predicts that the enantiomer with the larger substituent at the stereocenter will be acylated faster. In the case of 2-heptanol, the (R)-enantiomer is typically acylated at a higher rate than the (S)-enantiomer, resulting in the production of the (R)-ester and leaving behind the unreacted (S)-alcohol.[3]

Q4: What are the key factors that influence the enantioselectivity and reaction rate?

A4: Several factors significantly impact the success of the enzymatic resolution of 2-heptanol. These include the choice of enzyme, the acyl donor, the reaction solvent, temperature, pH, and substrate/product concentrations.[3][7] Each of these parameters needs to be optimized to achieve high enantiomeric excess (ee) and conversion.

Troubleshooting Guide

Issue 1: Low Enantioselectivity (ee)

Possible Cause	Troubleshooting Step
Suboptimal Enzyme Choice	Screen different lipases (e.g., from Candida antarctica, Pseudomonas cepacia) to find one with higher selectivity for 2-heptanol.
Incorrect Acyl Donor	Vinyl acetate is often an effective acyl donor that can lead to high enantioselectivity.[3] Consider testing other acyl donors as well.
Inappropriate Solvent	The choice of solvent can markedly affect reaction rates and enantioselectivity.[3] Non-polar, hydrophobic solvents like hexane or diisopropyl ether are often preferred.[3][8] Polar solvents may strip essential water from the enzyme, reducing its activity.[9]
Unfavorable Temperature	Operate within the enzyme's optimal temperature range. While higher temperatures can increase reaction rates, excessive heat can denature the enzyme and reduce selectivity.[10]
Non-optimal pH	Ensure the pH of the reaction medium is within the optimal range for the chosen lipase. Extreme pH values can lead to irreversible denaturation of the enzyme.[11][12]

Issue 2: Slow Reaction Rate / Low Conversion

Possible Cause	Troubleshooting Step
Insufficient Enzyme Concentration	Increasing the enzyme concentration can increase the reaction rate, assuming substrate is not limiting.[13]
Low Substrate Concentration	At low concentrations, the substrate level can be the limiting factor. Increasing the substrate concentration can enhance the reaction rate until the enzyme becomes saturated.[13]
Mass Transfer Limitations (for immobilized enzymes)	For large-scale reactions using immobilized enzymes, inadequate mixing can lead to diffusion limitations. A batchwise loop reactor, where reactants are circulated through a packed bed of the enzyme, can be more effective than a stirred tank reactor which may cause particle attrition.[14][15]
Substrate Inhibition	At very high substrate concentrations, substrate inhibition can occur, where excess substrate molecules bind to the enzyme in a non-productive manner, reducing its catalytic efficiency.[16] If this is suspected, consider lowering the initial substrate concentration or using a fed-batch approach.
Product Inhibition	The accumulation of products (the ester and the co-product from the acyl donor) can inhibit the enzyme's activity.[17][18] This can be mitigated by in-situ product removal, for example, by using a membrane reactor.[18]
Low Water Activity	Enzymes require a certain amount of water to maintain their active conformation, even in organic solvents. The optimal water content for an immobilized lipase system was found to be around 60 ± 5%.[5]

Issue 3: Enzyme Deactivation

Possible Cause	Troubleshooting Step
Thermal Denaturation	Operate at a temperature that balances reaction rate and enzyme stability. Most enzymes denature rapidly at temperatures above 40-50°C.[10] Storage at low temperatures (≤ 5°C) is recommended.[10]
Extreme pH	Maintain the pH of the system within the enzyme's stability range. Significant deviations from the optimal pH can cause irreversible denaturation.[11][19]
Mechanical Stress (for immobilized enzymes)	In stirred tank reactors, high agitation speeds can lead to the physical breakdown (attrition) of immobilized enzyme particles.[14] A packed-bed or loop reactor design can minimize this issue.[14][15]
Solvent-Induced Inactivation	Some organic solvents can strip the essential water layer from the enzyme, leading to inactivation.[9] Using solvents with a high logP (more hydrophobic) is generally preferred.[20]

Quantitative Data Summary

Table 1: Influence of Reaction Parameters on Enzymatic Resolution

Parameter	Condition	Enzyme	Substrate	Acyl Donor	Solvent	Conversion (%)	Enantiomeric Excess (ee) (%)	Reference
Immobilization	Free PSL	Pseudomonas sp. Lipase	2-octanol	Vinyl Acetate	n-hexane	-	-	[5]
HP20-immobilized PSL	Pseudomonas sp. Lipase	2-octanol	Vinyl Acetate	n-hexane	53	>99 (S-alcohol)	[5]
Solvent	Diethyl ether	Lipase PS	Cycloalkanols	Vinyl Acetate	-	-	High (E > 200)	[3]
Diisopropyl ether	Novozym 435	Cycloalkanols	Vinyl Acetate	-	-	High (E > 200)	[3]
Polar Solvents	Novozym 435	Acetylenic alcohol	-	-	Slow rate	-	[8]
Temperature	40-60 °C	Novozym 435	(R,S)-2-butanol	Carboxylic acids	n-hexane	No significant effect on resolution	-	[21]

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Resolution of 2-Heptanol

This protocol is a generalized procedure based on common practices for the kinetic resolution of secondary alcohols.

• Enzyme Preparation:

  • If using a commercial immobilized enzyme (e.g., Novozym 435), it can often be used directly.

  • For immobilizing a free lipase, a common method involves physical adsorption onto a support like Diaion HP20. This is typically done by incubating the support beads with a buffered solution of the lipase at a low temperature (e.g., 4°C) for a couple of hours, followed by washing and drying.[5]

• Reaction Setup:

  • In a suitable reaction vessel, dissolve racemic 2-heptanol in a non-polar organic solvent such as n-hexane.

  • Add the acyl donor, for example, vinyl acetate, typically in a molar excess (e.g., 2:1 to 2.5:1 ratio of acyl donor to 2-heptanol).[5]

  • Add the free or immobilized lipase to the reaction mixture.

  • The reaction is then agitated (e.g., by shaking or stirring) at a controlled temperature (e.g., 40-50°C).[5]

• Monitoring the Reaction:

  • Withdraw samples periodically to monitor the progress of the reaction.

  • Analyze the samples by gas chromatography (GC) to determine the conversion of 2-heptanol and the enantiomeric excess of the remaining alcohol and the formed ester.

• Work-up and Product Isolation:

  • Once the desired conversion (typically around 50% for optimal resolution) is reached, stop the reaction.

  • Separate the enzyme from the reaction mixture by filtration (for immobilized enzymes) or centrifugation.

  • The remaining substrate (one enantiomer of 2-heptanol) and the product (the ester of the other enantiomer) can then be separated from the solvent and each other, often by column chromatography or fractional distillation.[3][14]

Visualizations

References

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Ethanol as additive enhance the performance of immobilized lipase LipA from Pseudomonas aeruginosa on polypropylene support - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Factors Affecting Enzyme Activity | Worthington Biochemical [worthington-biochem.com]
• 8. researchgate.net [researchgate.net]
• 9. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art [mdpi.com]
• 10. Effect of Temperature on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 11. Effect of pH on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 12. Effects of pH | Worthington Biochemical [worthington-biochem.com]
• 13. bio.libretexts.org [bio.libretexts.org]
• 14. A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Analysis of the substrate inhibition of complete and partial types - PMC [pmc.ncbi.nlm.nih.gov]
• 17. taylorandfrancis.com [taylorandfrancis.com]
• 18. Product inhibition - Wikipedia [en.wikipedia.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Effect of organic solvents on stability and activity of two related alcohol dehydrogenases: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Kinetic resolution of (R,S)-2-butanol using enzymatic synthesis of esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying and minimizing side products in 2-heptanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-heptanol. The information is designed to help identify and minimize the formation of side products, thereby improving reaction yield and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-heptanol?

A1: The two most prevalent laboratory-scale methods for synthesizing 2-heptanol are the reduction of 2-heptanone and the Grignard reaction. The reduction method typically involves reacting 2-heptanone with a reducing agent like sodium in ethanol or sodium borohydride.[1][2] The Grignard synthesis involves the reaction of an n-amyl Grignard reagent (e.g., n-amylmagnesium bromide) with acetaldehyde.[3][4]

Q2: What are the primary side products to be aware of during the synthesis of 2-heptanol?

A2: The primary side products depend on the chosen synthesis route:

• Reduction of 2-heptanone: The main side products arise from the base-catalyzed self-condensation of the starting ketone, 2-heptanone. This is an aldol condensation reaction.[5][6]

• Grignard Reaction: The most common side reactions are Wurtz coupling of the n-amyl halide to form decane, and the enolization of acetaldehyde, which consumes the Grignard reagent without forming the desired product.[7]

Q3: How can I detect and quantify 2-heptanol and its impurities?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective technique for both identifying and quantifying 2-heptanol and its volatile impurities.[8] The method involves separating the components of the reaction mixture on a GC column and then identifying them based on their mass spectra. Quantification is typically achieved by comparing the peak areas of the components to that of a known internal standard.

Q4: What is the most effective method for purifying crude 2-heptanol?

A4: Fractional distillation is the standard and most effective method for purifying 2-heptanol from its side products and residual starting materials, taking advantage of differences in their boiling points.[9]

Troubleshooting Guides

Issue 1: Low Yield in 2-Heptanol Synthesis via Reduction of 2-Heptanone

Possible Cause	Recommended Solution
Aldol Condensation of 2-Heptanone	Maintain a low reaction temperature (below 30°C) to minimize the rate of the base-catalyzed self-condensation of 2-heptanone.[10]
Incomplete Reaction	Ensure a sufficient excess of the reducing agent (e.g., sodium) is used. Allow for adequate reaction time with efficient stirring to ensure the complete reduction of the ketone.
Loss during Workup	During the aqueous workup, ensure proper phase separation. Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether) to maximize the recovery of 2-heptanol.

Issue 2: Low Yield and/or Presence of Significant Impurities in Grignard Synthesis of 2-Heptanol

Possible Cause	Recommended Solution
Wurtz Coupling Side Product (Decane)	Add the n-amyl halide dropwise to the magnesium turnings. This maintains a low concentration of the halide, favoring the Grignard reagent formation over the coupling reaction. Ensure efficient stirring to quickly bring the halide into contact with the magnesium surface.
Enolization of Acetaldehyde	Add the Grignard reagent slowly to a cooled solution of acetaldehyde. This keeps the concentration of the strongly basic Grignard reagent low, minimizing the deprotonation of the acidic α-hydrogen of acetaldehyde.
Inactive Grignard Reagent	Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching by moisture. Use fresh, high-quality magnesium turnings.[1]
Reaction Fails to Initiate	Activate the magnesium turnings by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle warming can also help initiate the reaction.[11]

Data Presentation

Table 1: Effect of Reaction Parameters on Side Product Formation (Qualitative Summary)

Synthesis Method	Parameter	Effect on Side Product Formation
Reduction of 2-Heptanone	Temperature	Increasing temperature significantly increases the rate of aldol condensation, leading to more side products.[10]
Base Concentration	Higher base concentration will accelerate the aldol condensation of 2-heptanone.
Grignard Synthesis	Rate of Alkyl Halide Addition	Rapid addition increases the local concentration of the alkyl halide, promoting Wurtz coupling.
Temperature	Higher temperatures can favor the Wurtz coupling reaction.
Rate of Grignard Reagent Addition	Rapid addition to acetaldehyde can increase the likelihood of enolization.

Experimental Protocols

Protocol 1: Synthesis of 2-Heptanol by Reduction of 2-Heptanone

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-heptanone in absolute ethanol.

• Cool the flask in an ice bath to maintain the temperature below 30°C.

• Gradually add small pieces of sodium metal to the stirred solution at a rate that controls the exothermic reaction.

• Continue stirring until all the sodium has reacted.

• Slowly add water to quench the reaction, followed by dilute hydrochloric acid to neutralize the mixture.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent by rotary evaporation.

• Purify the crude 2-heptanol by fractional distillation.

Protocol 2: Synthesis of 2-Heptanol via Grignard Reaction

• Ensure all glassware is flame-dried and assembled under an inert atmosphere.

• Place magnesium turnings in a round-bottom flask equipped with a dropping funnel and a reflux condenser.

• Add a solution of n-amyl bromide in anhydrous diethyl ether dropwise to the magnesium turnings to initiate the Grignard reagent formation.

• Once the reaction is initiated, add the remaining n-amyl bromide solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent in an ice bath.

• Add a solution of acetaldehyde in anhydrous diethyl ether dropwise to the cooled Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for one hour.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation.

• Purify the crude 2-heptanol by fractional distillation.

Protocol 3: GC-MS Analysis of 2-Heptanol Reaction Mixture

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane) to a final concentration of approximately 1 mg/mL. Add an internal standard (e.g., nonane) at a known concentration.

• GC-MS Instrumentation and Conditions:

  • Injector: Split/splitless inlet in split mode (e.g., 50:1 ratio) at 250°C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 50°C for 2 minutes, ramp to 200°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 300.

• Data Analysis: Identify 2-heptanol and side products by comparing their mass spectra to a reference library (e.g., NIST). Quantify the components by comparing their peak areas to the internal standard.

Visualizations

Caption: Reaction pathways for 2-heptanol synthesis.

Caption: Troubleshooting workflow for 2-heptanol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Self-condensation - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses - Google Patents [patents.google.com]
• 5. 2-Heptanone | C7H14O | CID 8051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Extraction of pure components from overlapped signals in gas chromatography-mass spectrometry (GC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. reddit.com [reddit.com]
• 10. 2-heptanol, 543-49-7 [thegoodscentscompany.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Enantiomeric Excess in the Resolution of 2-Heptanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the kinetic resolution of 2-heptanol. Our aim is to help you overcome common experimental challenges and enhance your enantiomeric excess (ee).

Troubleshooting Guide

This guide addresses specific issues you may encounter during the resolution of 2-heptanol.

Problem 1: Low Enantiomeric Excess (ee) of the Recovered 2-Heptanol

• Possible Cause A: Suboptimal Enzyme Choice

  • Question: Is the selected lipase effective for the kinetic resolution of 2-heptanol?

  • Answer: The choice of lipase is critical for achieving high enantioselectivity. Lipase B from Candida antarctica (CALB), often available as Novozym 435, is highly effective for the resolution of secondary alcohols like 2-heptanol, frequently yielding high enantiomeric excess (>99%).[1] Lipase from Pseudomonas cepacia is another option, though its enantioselectivity may vary depending on the reaction conditions.[2][3] If you are using a different lipase, consider screening several options to find the most selective one for your substrate.

• Possible Cause B: Inappropriate Acylating Agent

  • Question: Is the acylating agent hindering the stereoselectivity of the reaction?

  • Answer: The acylating agent plays a significant role in the enantioselectivity of the enzymatic reaction. Vinyl acetate is a commonly used and highly effective acyl donor for the resolution of 2-heptanol, often leading to high E values (a measure of enantioselectivity).[1][2] Succinic anhydride is another excellent choice that can simplify product separation.[1] If you are observing low ee, consider switching to one of these recommended acylating agents.

• Possible Cause C: Incorrect Reaction Time and Conversion

  • Question: Is the reaction being run for the optimal duration?

  • Answer: In kinetic resolution, the enantiomeric excess of the unreacted starting material (in this case, one enantiomer of 2-heptanol) increases with conversion, theoretically reaching 100% ee as the reaction approaches 50% conversion.[4] However, allowing the reaction to proceed beyond 50% conversion will lead to a decrease in the yield of the desired enantiomer. It is crucial to monitor the reaction progress and stop it at the optimal point to balance yield and enantiomeric excess. For many lipase-catalyzed resolutions, a reaction yield of 43-45% for the unreacted alcohol corresponds to a high ee.[1]

• Possible Cause D: Suboptimal Reaction Solvent

  • Question: Is the solvent choice affecting the enzyme's performance?

  • Answer: The solvent can significantly influence lipase activity and enantioselectivity.[2][5] Non-polar solvents like hexane or heptane are generally preferred for lipase-catalyzed resolutions of alcohols.[1][6] Diethyl ether or diisopropyl ether have also been used successfully.[2] Polar solvents can sometimes strip the essential water layer from the enzyme, leading to denaturation and reduced activity. If you are using a polar solvent, consider switching to a non-polar alternative.

Problem 2: Poor Yield of the Desired Enantiomer

• Possible Cause A: Reaction Stoppage at an Inappropriate Time

  • Question: Am I sacrificing too much yield for a high ee?

  • Answer: The maximum theoretical yield for a single enantiomer in a kinetic resolution is 50%.[7] Attempting to achieve an extremely high ee often requires stopping the reaction at a conversion that provides a lower yield. For example, to obtain the S-(+)-2-heptanol, the reaction is stopped before all the R-enantiomer is consumed. A typical high-yield, high-ee process will result in a yield of around 40-45% of the desired enantiomer.[1]

• Possible Cause B: Enzyme Inhibition or Deactivation

  • Question: Has the enzyme lost its activity during the reaction?

  • Answer: Factors such as temperature, pH, and the presence of inhibitors can lead to enzyme deactivation. Ensure the reaction temperature is within the optimal range for the chosen lipase (e.g., 30-40°C for many common lipases).[1][8] If byproducts are forming that could inhibit the enzyme, consider strategies to remove them during the reaction.

Frequently Asked Questions (FAQs)

• Q1: What is a good starting point for the enzymatic resolution of 2-heptanol?

  • A1: A robust starting point is the use of Candida antarctica lipase B (Novozym 435) with vinyl acetate as the acylating agent in a non-polar solvent like hexane or heptane at a temperature of around 30-35°C.[1] Monitor the reaction progress by gas chromatography (GC) to determine the optimal stopping point for the desired balance of yield and enantiomeric excess.

• Q2: How can I improve the enantioselectivity (E value) of my reaction?

  • A2: To improve the E value, you can:

    • Screen different lipases: Not all lipases will exhibit the same enantioselectivity for 2-heptanol.

    • Optimize the acylating agent: The structure of the acyl donor can influence the stereochemical recognition by the enzyme.

    • Change the solvent: The polarity and nature of the solvent can affect the enzyme's conformation and, consequently, its selectivity.[5]

    • Immobilize the enzyme: Immobilization, for instance, through sol-gel entrapment, can sometimes enhance the enantioselectivity of a lipase.[8]

• Q3: How do I separate the unreacted 2-heptanol from the acylated product?

  • A3: After the reaction, the unreacted alcohol can be separated from the ester product by distillation under vacuum.[1] Alternatively, if an acylating agent like succinic anhydride is used, the resulting acidic half-ester can be easily separated from the neutral alcohol by a simple acid-base extraction.[1]

• Q4: Can I reuse the lipase for multiple reaction cycles?

  • A4: Yes, one of the advantages of using immobilized enzymes like Novozym 435 is their reusability. After the reaction, the enzyme can be filtered off, washed, and reused in subsequent batches. Immobilized lipases have been shown to maintain their catalytic activity for several reuses.[8]

Data Presentation

Table 1: Comparison of Lipases for the Resolution of 2-Heptanol

Lipase Source	Acylating Agent	Solvent	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee) of S-2-heptanol (%)	Enantioselectivity (E)	Reference
Candida antarctica B	Vinyl Acetate	Heptane	72	~44	>99	49	[1]
Candida antarctica B	Succinic Anhydride	Heptane	72	~45	>99	-	[1]
Pseudomonas fluorescens	Vinyl Acetate	Hexane	-	-	Moderate	-	[6]
Pseudomonas cepacia	Vinyl Acetate	Diethyl ether	-	-	High (for related cycloalkanols)	>200 (for related cycloalkanols)	[2]

Table 2: Influence of Acylating Agent on the Resolution of 2-Heptanol with Candida antarctica Lipase B

Acylating Agent	Solvent	Yield of S-2-heptanol (%)	Enantiomeric Excess (ee) of S-2-heptanol (%)	Reference
Vinyl Acetate	Heptane	40 (isolated)	99.3	[1]
Succinic Anhydride	Heptane	43-45	>99	[1]

Experimental Protocols

Protocol 1: Enzymatic Resolution of (±)-2-Heptanol using Candida antarctica Lipase B and Vinyl Acetate

• Materials:

  • Racemic 2-heptanol

  • Candida antarctica lipase B (e.g., Novozym 435)

  • Vinyl acetate

  • Heptane (anhydrous)

  • Rotary shaker/incubator

  • Gas chromatograph (GC) with a chiral column

• Procedure:

  • In a suitable reaction vessel, dissolve racemic 2-heptanol (e.g., 100 g) in heptane (e.g., 1 L).

  • Add vinyl acetate (1.02 molar equivalent to the alcohol).

  • Add Candida antarctica lipase B (e.g., 1 g).

  • Incubate the mixture at 35°C with shaking (e.g., 150 rpm).[1]

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral GC to determine the enantiomeric excess of the remaining 2-heptanol and the conversion.

  • Once the desired enantiomeric excess and conversion are reached (typically around 44% conversion for >99% ee of S-2-heptanol), stop the reaction by filtering off the enzyme.[1]

  • The unreacted S-(+)-2-heptanol can be isolated from the reaction mixture by fractional distillation under reduced pressure.[1]

Visualizations

Caption: Workflow for the enzymatic kinetic resolution of 2-heptanol.

Caption: Troubleshooting logic for low enantiomeric excess.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 5. Screening of solvents for favoring hydrolytic activity of Candida antarctica Lipase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Kinetics of enzyme-catalysed desymmetrisation of prochiral substrates: product enantiomeric excess is not always constant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Long-term storage and stability of (S)-(+)-2-Heptanol

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term storage, stability, and handling of (S)-(+)-2-Heptanol.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for (S)-(+)-2-Heptanol?

A1: For optimal long-term stability, (S)-(+)-2-Heptanol should be stored in a cool, dry, and well-ventilated place.[1][2] The container should be tightly sealed to prevent the absorption of moisture and exposure to air.[1] Recommended storage temperatures are generally below 30°C, with some sources suggesting a range of 15°C to 30°C. It is also crucial to store it away from heat, sparks, and open flames due to its flammable nature.[1][2]

Q2: How stable is (S)-(+)-2-Heptanol over time?

A2: (S)-(+)-2-Heptanol is a stable compound under the recommended storage conditions.[1] However, like other secondary alcohols, it can be susceptible to degradation through oxidation, especially if exposed to air and incompatible materials over extended periods.

Q3: What are the potential degradation products of (S)-(+)-2-Heptanol?

A3: The primary degradation pathways for (S)-(+)-2-Heptanol are oxidation and dehydration.

• Oxidation: As a secondary alcohol, it can be oxidized to form 2-heptanone.[3] This process can be accelerated by the presence of oxidizing agents.

• Hygroscopic Water Absorption: Alcohols are known to be hygroscopic, meaning they can absorb moisture from the atmosphere.[3] This can lead to a dilution of the product, which may affect its performance in moisture-sensitive reactions.

• Dehydration: Under certain conditions, such as in the presence of strong acids or high temperatures, secondary alcohols can undergo dehydration to yield alkenes.[3]

Q4: What materials are incompatible with (S)-(+)-2-Heptanol?

A4: To ensure the stability and safety of (S)-(+)-2-Heptanol, avoid contact with strong oxidizing agents, strong acids, acid chlorides, and reducing agents.

Q5: How can I verify the purity and enantiomeric excess of my (S)-(+)-2-Heptanol sample?

A5: The purity of (S)-(+)-2-Heptanol can be assessed using Gas Chromatography (GC) with a Flame Ionization Detector (FID). The enantiomeric excess should be determined using Chiral High-Performance Liquid Chromatography (HPLC). Detailed protocols for these analyses are provided in the "Experimental Protocols" section.

Troubleshooting Guides

GC Analysis Issues

Problem	Possible Cause	Suggested Solution
Broad or Tailing Peaks	Sample concentration is too high.	Dilute the sample in a suitable solvent (e.g., methanol or dichloromethane).[4]
Column contamination.	Bake out the GC column at a high temperature as recommended by the manufacturer.
Improper injection technique.	Ensure a fast and consistent injection.
Unexpected Peaks	Presence of impurities.	Identify impurities by comparing retention times with known standards (e.g., 2-heptanone, water).[5] Use GC-MS for definitive identification.[6]
Contaminated solvent or syringe.	Use high-purity solvents and thoroughly clean the injection syringe.
Inconsistent Retention Times	Fluctuation in oven temperature or carrier gas flow rate.	Ensure the GC oven is properly calibrated and the gas flow is stable.
Leaks in the system.	Check for leaks at all fittings and connections.[7]

Chiral HPLC Analysis Issues

Problem	Possible Cause	Suggested Solution
Poor Resolution of Enantiomers (Rs < 1.5)	Suboptimal mobile phase composition.	Adjust the ratio of the polar modifier (e.g., isopropanol, ethanol) in the mobile phase.[8] Reducing the modifier percentage can increase retention and improve resolution.[8]
Incorrect chiral stationary phase (CSP).	Screen different types of polysaccharide-based CSPs (e.g., cellulose or amylose derivatives).[8]
Flow rate is too high.	Lower the flow rate, as chiral separations are often sensitive to this parameter.[8]
Inappropriate column temperature.	Optimize the column temperature; both increasing and decreasing the temperature can affect resolution.[8]
Peak Tailing	Secondary interactions with the stationary phase.	For neutral molecules like 2-heptanol, ensure the mobile phase and column are clean. Additives are generally not necessary.[9]
Sample solvent is stronger than the mobile phase.	Dissolve the sample in the mobile phase whenever possible.[9]
Ghost Peaks	Contaminated mobile phase or system.	Use high-purity HPLC-grade solvents and implement a thorough washing procedure for the injector and system between runs.[8]
Incomplete mobile phase degassing.	Ensure the mobile phase is properly degassed using an ultrasonic bath or an online degasser.[8]

Data Presentation

Table 1: Representative Long-Term Stability Study Protocol for (S)-(+)-2-Heptanol

This table outlines the parameters and testing schedule for a typical long-term stability study according to ICH guidelines.

Storage Condition	Time Point (Months)	Appearance	Assay (% Purity by GC)	Enantiomeric Excess (% ee by Chiral HPLC)	Water Content (% by Karl Fischer)	Degradation Products (% by GC/HPLC)
25°C ± 2°C / 60% RH ± 5% RH	0	Report	Report	Report	Report	Report
3	Report	Report	Report	Report	Report
6	Report	Report	Report	Report	Report
9	Report	Report	Report	Report	Report
12	Report	Report	Report	Report	Report
18	Report	Report	Report	Report	Report
24	Report	Report	Report	Report	Report
Accelerated Condition
40°C ± 2°C / 75% RH ± 5% RH	0	Report	Report	Report	Report	Report
3	Report	Report	Report	Report	Report
6	Report	Report	Report	Report	Report

Experimental Protocols

Protocol 1: Purity Determination by Gas Chromatography (GC-FID)

This protocol provides a general method for determining the chemical purity of (S)-(+)-2-Heptanol.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the (S)-(+)-2-Heptanol sample into a 10 mL volumetric flask.

  • Dilute to the mark with a suitable solvent, such as methanol or dichloromethane.[6]

• GC Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC system or equivalent.[6]

  • Column: HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column.[10]

  • Injector Temperature: 250°C

  • Detector (FID) Temperature: 280°C[5]

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.[5]

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold: 5 minutes at 200°C.[10]

  • Injection Volume: 1 µL

• Data Analysis:

  • The purity is calculated as the area percentage of the main (S)-(+)-2-Heptanol peak relative to the total area of all observed peaks.

Protocol 2: Enantiomeric Purity Determination by Chiral High-Performance Liquid Chromatography (HPLC)

This protocol provides a starting point for the chiral separation of (S)-(+)-2-Heptanol enantiomers.

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of a mixture of n-hexane and 2-propanol (e.g., 95:5 v/v).[9]

  • Use HPLC-grade solvents.

  • Filter the mobile phase through a 0.45 µm membrane filter and degas for at least 15 minutes.[8]

• System Preparation:

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a stock solution of racemic 2-heptanol in the mobile phase at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.[8]

  • Filter the sample through a 0.45 µm syringe filter before injection.[8]

• Chromatographic Conditions:

  • Column: A polysaccharide-based chiral stationary phase, such as Chiralcel® OD-H or Chiralpak® IA (250 x 4.6 mm, 5 µm).[8][11]

  • Flow Rate: 1.0 mL/min.[8]

  • Column Temperature: 25°C.[8]

  • Injection Volume: 10 µL.[8]

  • Detection: UV at 210 nm.[8]

• Data Analysis:

  • The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers (A and B) using the formula: % ee = [(Area A - Area B) / (Area A + Area B)] x 100.

Visualizations

Caption: Workflow for Purity Determination of (S)-(+)-2-Heptanol by GC-FID.

Caption: Potential Degradation Pathways for (S)-(+)-2-Heptanol.

References

• 1. 2-HEPTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. japsonline.com [japsonline.com]
• 3. Organic Chemistry - Alcohols | FreeMCATPrep.com [freemcatprep.com]
• 4. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. reddit.com [reddit.com]

Technical Support Center: Chiral Chromatography of 2-Heptanol Enantiomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chiral chromatography resolution of 2-heptanol enantiomers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of chiral stationary phase (CSP) for separating 2-heptanol enantiomers?

For the enantiomeric separation of secondary alcohols like 2-heptanol, polysaccharide-based chiral stationary phases are highly recommended due to their broad enantioselectivity.[1] Columns derived from amylose and cellulose, such as the CHIRALPAK® and CHIRALCEL® series, have demonstrated significant success in resolving a wide array of chiral compounds, including alcohols.[1] Immobilized polysaccharide-based CSPs are particularly advantageous as they offer enhanced solvent compatibility and robustness.[1]

Q2: What are the typical mobile phase compositions for the chiral separation of 2-heptanol?

Normal-phase chromatography is often the primary choice for the chiral separation of alcohols.[1] A typical mobile phase consists of a non-polar solvent like n-hexane or n-heptane mixed with a polar alcohol modifier, such as 2-propanol (IPA) or ethanol.[1] The ratio of the alkane to the alcohol is a critical parameter to optimize for achieving good resolution.[1] A common starting point is a high percentage of the alkane (e.g., 90-98%) with a small percentage of the alcohol modifier (e.g., 2-10%).[1]

Q3: Can reversed-phase chromatography be utilized for the chiral separation of 2-heptanol?

Yes, reversed-phase chromatography can also be employed. In this mode, the mobile phase typically consists of a mixture of water and an organic modifier like acetonitrile or methanol.[1] Polysaccharide-based CSPs can be effective in reversed-phase mode for the separation of some chiral compounds.[1]

Q4: How does the choice of alcohol modifier in the mobile phase impact the separation?

The selection and concentration of the alcohol modifier (e.g., 2-propanol, ethanol, n-butanol) can significantly influence the retention times and the enantioselectivity (α) of the separation.[1] Different alcohols can lead to varied interactions between the analyte enantiomers and the chiral stationary phase, which can either improve or diminish the resolution.[1] It is advisable to screen different alcohol modifiers to determine the optimal conditions for your specific separation.[1]

Q5: Is Gas Chromatography (GC) a viable alternative for the chiral separation of 2-heptanol?

Yes, chiral Gas Chromatography (GC) is a powerful technique for separating volatile chiral compounds like alcohols.[1] Capillary columns with chiral stationary phases, often based on derivatized cyclodextrins, are commonly used for this purpose.[1] For GC analysis, derivatization of the alcohol is often recommended to increase volatility and improve peak shape and resolution.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of 2-heptanol enantiomers.

Problem 1: Poor or No Resolution of Enantiomers

Possible Causes & Suggested Solutions

Possible Cause	Suggested Solution
Inappropriate Chiral Stationary Phase (CSP)	The selected CSP may not be suitable. Screen different types of CSPs, with a focus on polysaccharide-based columns (e.g., amylose or cellulose derivatives).[1]
Suboptimal Mobile Phase Composition	The ratio of the non-polar solvent to the alcohol modifier is critical. Systematically vary the percentage of the alcohol modifier (e.g., 2-propanol, ethanol) in the mobile phase. Start with a low percentage (e.g., 2%) and gradually increase it.[1]
Incorrect Flow Rate	The flow rate can affect peak efficiency and resolution. Try reducing the flow rate to see if the resolution improves.[1]
Inappropriate Temperature	Temperature can influence the enantioselectivity of a separation.[3][4] Experiment with different column temperatures (e.g., 10°C, 25°C, 40°C) to find the optimal condition.

Problem 2: Peak Broadening or Tailing

Possible Causes & Suggested Solutions

Possible Cause	Suggested Solution
Sample Overload	Injecting too much sample can lead to peak broadening. Reduce the injection volume or the sample concentration.[1]
Secondary Interactions with Stationary Phase	Unwanted interactions between the analyte and the silica support of the CSP can cause peak tailing. While 2-heptanol is neutral, if impurities are present, adding a small amount of a basic or acidic additive to the mobile phase might improve peak shape.[1]
Column Contamination or Degradation	The column may be contaminated. Flush the column with a strong solvent as recommended by the manufacturer. If the issue persists, the column may be degraded and require replacement.[1]
Sample Solvent Effects	If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the mobile phase.[1]

Problem 3: Long Retention Times

Possible Causes & Suggested Solutions

Possible Cause	Suggested Solution
Mobile Phase is too "Weak"	The mobile phase has insufficient eluotropic strength. Increase the percentage of the more polar solvent (the alcohol modifier in normal phase, or the organic solvent in reversed-phase).[1]
Low Flow Rate	While a lower flow rate can enhance resolution, it also increases analysis time. Find a balance between resolution and run time by optimizing the flow rate.[1]
Low Temperature	Lower temperatures can increase retention times. If the analysis time is excessive, consider increasing the column temperature.[1]

Experimental Protocols

General Protocol for Chiral HPLC Method Development for 2-Heptanol

This protocol provides a starting point for developing a chiral separation method for 2-heptanol enantiomers using a polysaccharide-based chiral stationary phase.

• Column Selection:

  • Begin with a polysaccharide-based chiral stationary phase, for instance, a column with an amylose or cellulose derivative as the chiral selector.[1]

  • A common column dimension for analytical work is 250 mm x 4.6 mm with 5 µm particles.[1]

• Mobile Phase Screening:

  • Normal Phase: Prepare mobile phases with varying ratios of n-hexane and 2-propanol (IPA), for example: 98:2, 95:5, and 90:10 (v/v).[1] If resolution is not achieved, screen other alcohol modifiers such as ethanol or n-butanol in similar ratios with n-hexane.[1]

  • Reversed-Phase: Prepare mobile phases with varying ratios of water and acetonitrile or methanol, for example: 50:50, 40:60, and 30:70 (v/v).[1]

• Chromatographic Conditions:

  • Flow Rate: Start with a flow rate of 1.0 mL/min. This can be optimized later to improve resolution or reduce analysis time.[1]

  • Temperature: Maintain the column at a constant temperature, for example, 25 °C.[1]

  • Detection: Use a UV detector at a low wavelength (e.g., 210-220 nm) as 2-heptanol lacks a strong chromophore. A refractive index (RI) detector is another option.[5]

  • Injection Volume: Start with a small injection volume (e.g., 5-10 µL) of a dilute sample (e.g., 1 mg/mL).[1]

• Optimization:

  • Once an initial separation is observed, fine-tune the mobile phase composition to maximize the resolution (Rs).

  • Optimize the flow rate and temperature to achieve the desired balance between resolution and analysis time.

Visualizations

Caption: Experimental workflow for developing a chiral separation method for 2-heptanol.

Caption: Troubleshooting logic for poor or no resolution of 2-heptanol enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Reference Data & Comparative Studies

A Comparative Guide to the Determination of Enantiomeric Excess for (S)-(+)-2-Heptanol

For researchers, scientists, and drug development professionals, the accurate determination of the enantiomeric excess (ee) of chiral molecules is a critical step in synthesis, quality control, and pharmacological studies. This guide provides an objective comparison of the primary analytical methods for determining the enantiomeric excess of (S)-(+)-2-Heptanol, a common chiral secondary alcohol. The techniques covered include Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Polarimetry. Each method is presented with its underlying principle, a detailed experimental protocol, and a summary of its performance characteristics to aid in method selection.

Comparison of Analytical Methods

The choice of method for determining the enantiomeric excess of (S)-(+)-2-Heptanol depends on factors such as the required accuracy, sample purity, available instrumentation, and whether the absolute configuration needs to be confirmed. The following table summarizes the key aspects of each technique.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	NMR Spectroscopy (with Chiral Derivatizing Agent)	Polarimetry
Principle	Separation of volatile enantiomers (or their derivatives) on a chiral stationary phase.	Separation of enantiomers in the liquid phase on a chiral stationary phase.	Formation of diastereomers with a chiral derivatizing agent, leading to distinct NMR signals.	Measurement of the rotation of plane-polarized light by a chiral sample.
Sample Preparation	Often requires derivatization (e.g., acetylation) to improve volatility and resolution.[1]	Can often be analyzed directly after dissolution in a suitable solvent.	Requires reaction with a chiral derivatizing agent (e.g., Mosher's acid) to form diastereomeric esters.	Requires a pure sample dissolved in a suitable solvent.
Instrumentation	Gas Chromatograph with a chiral column and Flame Ionization Detector (FID).	High-Performance Liquid Chromatograph with a chiral column and UV or Refractive Index (RI) detector.	Nuclear Magnetic Resonance Spectrometer.	Polarimeter.
Data Output	Chromatogram with two separated peaks for the enantiomers.	Chromatogram with two separated peaks for the enantiomers.	NMR spectrum showing distinct signals for each diastereomer.	A single value of optical rotation.
Quantitative Data	Enantiomeric excess is calculated from the integrated peak areas of the two enantiomers.	Enantiomeric excess is calculated from the integrated peak areas of the two enantiomers.	Enantiomeric excess is calculated from the integration of the distinct signals of the two diastereomers.	Enantiomeric excess is calculated by comparing the observed specific rotation to the known specific rotation of the pure enantiomer.
Determination of Absolute Configuration	No, requires a standard of known configuration.[2]	No, requires a standard of known configuration.	Yes, by using the "Advanced Mosher's Method".	No, only indicates which enantiomer is in excess if the sign of rotation for a known enantiomer is established.
Advantages	High resolution, small sample size required.[2]	Broad applicability, direct analysis often possible.	Provides structural information and can determine absolute configuration.	Fast and simple measurement for pure samples.
Disadvantages	Sample must be volatile and thermally stable; derivatization can introduce errors.[2]	Method development can be time-consuming; chiral columns can be expensive.	Lower sensitivity than chromatographic methods; potential for kinetic resolution during derivatization.	Requires a pure sample and knowledge of the specific rotation of the pure enantiomer; can be inaccurate for complex mixtures.[3]

Experimental Protocols

Detailed methodologies for each of the key experiments are provided below.

Chiral Gas Chromatography (GC)

Principle: The enantiomers of 2-heptanol are converted to their acetate derivatives, which are then separated on a chiral GC column. The differential interaction of the enantiomeric acetates with the chiral stationary phase leads to different retention times, allowing for their quantification.

Experimental Protocol:

• Derivatization (Acetylation):

  • In a vial, mix 2-heptanol (approximately 10 mg) with acetic anhydride (0.5 mL) and a catalytic amount of pyridine (0.1 mL).

  • Heat the mixture at 60°C for 1 hour.

  • After cooling, add water (1 mL) to quench the reaction.

  • Extract the 2-heptyl acetate with diethyl ether (2 x 2 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and dilute to a suitable concentration with hexane for GC analysis.[1]

• Chiral GC Analysis:

  • Column: CP-Chirasil-DEX CB (25 m x 0.25 mm, 0.25 µm film thickness) or similar chiral column.[1]

  • Carrier Gas: Hydrogen at a linear velocity of 80 cm/s.[1]

  • Injector Temperature: 230°C.[1]

  • Detector Temperature (FID): 250°C.[1]

  • Oven Temperature Program: Isothermal at a temperature that provides optimal separation (e.g., 80°C, to be optimized).

  • Injection Volume: 1 µL.

• Data Analysis:

  • The enantiomeric excess is calculated from the integrated peak areas of the (R)- and (S)-2-heptyl acetate peaks using the following formula: ee (%) = |(Area_S - Area_R) / (Area_S + Area_R)| * 100

Expected Data: Based on published chromatograms, the retention times for the acetylated enantiomers of 2-heptanol on a CP-Chirasil-DEX CB column are approximately 10-15 minutes, with the (R)-enantiomer typically eluting before the (S)-enantiomer under the described conditions.[1]

Chiral High-Performance Liquid Chromatography (HPLC)

Principle: The enantiomers of 2-heptanol are separated directly on a chiral stationary phase (CSP) using a suitable mobile phase. The different affinities of the enantiomers for the CSP result in different retention times.

Experimental Protocol:

• Sample Preparation:

  • Dissolve the 2-heptanol sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chiral HPLC Analysis:

  • Column: A polysaccharide-based chiral column such as Chiralpak AD-H or Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 98:2 v/v). The exact ratio should be optimized for best resolution.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: Refractive Index (RI) detector, as 2-heptanol lacks a strong UV chromophore.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Calculate the enantiomeric excess from the integrated peak areas of the (R)- and (S)-2-heptanol peaks using the formula: ee (%) = |(Area_S - Area_R) / (Area_S + Area_R)| * 100

NMR Spectroscopy using Mosher's Acid

Principle: (S)-(+)-2-Heptanol is reacted with a chiral derivatizing agent, such as the acid chloride of (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetic acid (Mosher's acid), to form a pair of diastereomeric esters. These diastereomers have different spatial arrangements, leading to distinct chemical shifts in their ¹H or ¹⁹F NMR spectra, which can be integrated to determine the enantiomeric excess.

Experimental Protocol:

• Formation of Mosher's Esters (in two separate NMR tubes):

  • For (R)-MTPA ester: To a solution of the 2-heptanol sample (containing the (S)-enantiomer, ~5 mg) in deuterated chloroform (CDCl₃, 0.5 mL) in an NMR tube, add a slight excess of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride and a small amount of pyridine.

  • For (S)-MTPA ester: In a separate NMR tube, repeat the procedure using (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride.

  • Allow the reactions to proceed to completion at room temperature.

• NMR Analysis:

  • Acquire ¹H NMR spectra for both diastereomeric ester samples.

  • Identify a well-resolved proton signal that is different for the two diastereomers. The methoxy signal of the Mosher's ester or the proton on the carbon bearing the hydroxyl group in 2-heptanol are often good candidates.

• Data Analysis:

  • For a single sample derivatized with one enantiomer of Mosher's acid chloride, integrate the distinct signals corresponding to the two diastereomers. The enantiomeric excess is calculated as: ee (%) = |(Integral_major - Integral_minor) / (Integral_major + Integral_minor)| * 100

Mandatory Visualizations

Caption: Workflow for ee determination of (S)-(+)-2-Heptanol.

Caption: Logical relationships in chiral analysis methods.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of enantiomeric excess [ch.ic.ac.uk]

Navigating the Chiral Maze: A Comparative Guide to HPLC Methods for Resolving (S)-(+)- and (R)-(-)-2-Heptanol Enantiomers

For researchers, scientists, and professionals in drug development, the precise separation and quantification of enantiomers are critical. This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) methods applicable to the resolution of (S)-(+)- and (R)-(-)-2-Heptanol. The methodologies and data presented are based on the separation of the closely related homolog, 2-octanol, providing a robust starting point for method development for 2-heptanol.

The successful separation of enantiomers, which share identical physical and chemical properties in an achiral environment, hinges on the use of a chiral stationary phase (CSP) that creates a diastereomeric interaction with the analytes, leading to differential retention times. Polysaccharide-based CSPs, particularly those derived from amylose and cellulose, have demonstrated broad applicability and high selectivity for the resolution of chiral alcohols.

Comparative Analysis of Chiral HPLC Methods

This section details two effective methods for the chiral separation of 2-alkanol enantiomers, utilizing different polysaccharide-based columns. The data, originally reported for 2-octanol, is presented here to guide the separation of 2-heptanol.

Parameter	Method 1	Method 2
Chiral Stationary Phase	Chiralpak® AD-H	Chiral Cellulose-based
Column Dimensions	250 x 4.6 mm I.D., 5 µm	250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (95:5 v/v)	n-Hexane / Isopropanol (98:2 v/v)
Flow Rate	1.0 mL/min	Not Specified
Temperature	25 °C	Ambient
Detection	UV at 210 nm	Refractive Index (RID) or UV at 210 nm
Retention Time (R-enantiomer)	Not Specified	Not Specified
Retention Time (S-enantiomer)	Not Specified	Not Specified
Separation Factor (α)	> 1.0	Not Specified
Resolution (Rs)	Baseline Separation	Baseline Separation

Note: The quantitative data for retention times, separation factor, and resolution for 2-heptanol would require experimental determination but are expected to be similar to those of 2-octanol under these conditions. Method 2, with a lower isopropanol concentration, is expected to provide longer retention times and potentially higher resolution.

Detailed Experimental Protocols

Reproducibility in chiral separations is highly dependent on meticulous adherence to experimental protocols. The following are detailed procedures for the two methods highlighted above.

Method 1: Separation on Chiralpak® AD-H

1. Materials:

• Racemic 2-heptanol

• (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol standards (if available)

• HPLC grade n-Hexane

• HPLC grade 2-Propanol (IPA)

• Chiralpak® AD-H column (250 x 4.6 mm I.D., 5 µm particle size)

• HPLC system with a UV detector

2. Mobile Phase Preparation:

• Prepare the mobile phase by mixing n-hexane and 2-propanol in a 95:5 volume-to-volume ratio.

• Degas the mobile phase using sonication or vacuum filtration before use.

3. Sample Preparation:

• Prepare a stock solution of racemic 2-heptanol at a concentration of 1 mg/mL in the mobile phase.

• If standards are available, prepare individual solutions of the (S) and (R) enantiomers at the same concentration.

4. HPLC Analysis:

• Equilibrate the Chiralpak® AD-H column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Set the column temperature to 25 °C.

• Set the UV detector to a wavelength of 210 nm.

• Inject 5-10 µL of the sample or standard solutions.

• Record the chromatogram and determine the retention times for each enantiomer.

5. Data Analysis:

• Identify the peaks corresponding to the (S) and (R) enantiomers by injecting individual standards or by comparing the peak areas in the racemic mixture.

• Calculate the separation factor (α) and resolution (Rs) to evaluate the separation performance.

Method 2: Separation on a Chiral Cellulose-Based Column

1. Materials:

• Racemic 2-heptanol

• HPLC grade n-Hexane

• HPLC grade Isopropanol (IPA)

• Chiral cellulose-based stationary phase column (e.g., Chiralcel® OD-H) (250 x 4.6 mm, 5 µm)

• HPLC system with a Refractive Index Detector (RID) or a UV detector.

2. Mobile Phase Preparation:

• Prepare the mobile phase by mixing n-hexane and isopropanol in a 98:2 volume-to-volume ratio.

• Thoroughly degas the mobile phase.

3. Sample Preparation:

• Dissolve the 2-heptanol sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. HPLC Analysis:

• Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until the baseline is stable.

• Maintain the column at a constant ambient temperature.

• If using a UV detector, set the wavelength to 210 nm.

• Inject an appropriate volume (e.g., 10 µL) of the prepared sample.

• Acquire the chromatogram.

5. Data Analysis:

• Determine the retention times of the two enantiomer peaks.

• Calculate the enantiomeric excess and other chromatographic parameters as required.

Visualizing the Workflow and Logic

To further clarify the process of chiral method development and the relationships between key parameters, the following diagrams are provided.

Figure 1. Experimental workflow for chiral HPLC analysis of 2-Heptanol.

Figure 2. Interplay of parameters affecting chiral separation resolution.

A Comparative Guide to Chiral GC Stationary Phases for the Enantioseparation of 2-Heptanol

For researchers, scientists, and professionals in drug development, the precise separation of enantiomers is a critical analytical challenge. 2-Heptanol, a chiral secondary alcohol, serves as a key building block in the synthesis of various pharmaceuticals and fine chemicals. The ability to accurately determine its enantiomeric purity is paramount for quality control and regulatory compliance. This guide provides a comprehensive comparison of chiral gas chromatography (GC) stationary phases for the effective separation of 2-heptanol isomers, supported by experimental data to facilitate informed decisions in method development.

The enantioseparation of 2-heptanol and similar secondary alcohols on chiral GC columns is often challenging. Direct separation of the underivatized enantiomers can be difficult, and derivatization is frequently employed to enhance volatility and interaction with the chiral stationary phase, thereby improving resolution. Cyclodextrin-based chiral stationary phases are the most common choice for this application, offering a variety of selectivities based on the cyclodextrin type (α, β, or γ) and the nature of its chemical modification.

Performance Comparison of Chiral Stationary Phases

The selection of an appropriate chiral stationary phase is the most critical factor in achieving baseline separation of 2-heptanol enantiomers. The following table summarizes the performance of different cyclodextrin-based stationary phases for the separation of 2-heptanol and its close structural analogs, 2-hexanol and 2-octanol. Data for both underivatized and derivatized alcohols are presented to highlight the impact of sample preparation on separation efficiency.

Chiral Stationary Phase	Analyte	Derivatization	Separation Factor (α)	Resolution (Rs)	Column Dimensions
CP Chirasil-DEX CB	2-Heptanol	Acetylation	Separation Achieved*	> 1.5	25 m x 0.25 mm, 0.25 µm
CP Chirasil-DEX CB	2-Hexanol	Acetylation	1.95	> 1.5	25 m x 0.25 mm, 0.25 µm
CP Chirasil-DEX CB	2-Octanol	Acetylation	1.50	> 1.5	25 m x 0.25 mm, 0.25 µm
CP Chirasil-DEX CB	2-Octanol	Underivatized	1.02	< 1.5	Not Specified
β-DEX™ 110	2-Octanol	Underivatized	1.017	Not Reported	Not Specified
β-DEX™ 120	2-Octanol	Underivatized	1.011	Not Reported	Not Specified
γ-DEX™ 120	2-Octanol	Underivatized	1.017	Not Reported	Not Specified
CYCLOSIL-B	2-Pentanol	Underivatized	Not Reported	1.92	30 m x 0.25 mm, 0.25 µm

*Note: For acetylated 2-heptanol on CP Chirasil-DEX CB, the original study confirmed separation was achieved, which was not possible for the underivatized form.[1] While a specific α value was not provided for 2-heptanol, the high α values for the homologous 2-hexyl and 2-octyl acetates suggest excellent selectivity.[1] The low separation factors for underivatized 2-octanol on various β- and γ-DEX phases indicate that direct analysis is challenging.[2][3] The successful high-resolution separation of underivatized 2-pentanol on a CYCLOSIL-B column suggests this phase may be a strong candidate for the direct separation of 2-heptanol.[4]

Experimental Protocols

A detailed experimental protocol for the separation of 2-heptanol enantiomers via acetylation followed by GC analysis on a CP Chirasil-DEX CB column is provided below. This method has been demonstrated to be effective where the analysis of the underivatized alcohol was unsuccessful.[1]

1. Derivatization: Acetylation of 2-Heptanol

• Objective: To convert 2-heptanol to its more volatile acetate ester to improve chromatographic separation.

• Procedure:

  • In a clean vial, add approximately 10 mg of the 2-heptanol sample.

  • Add 1.5 equivalents of acetic anhydride and a catalytic amount of pyridine or 4-(dimethylamino)pyridine (DMAP).

  • The reaction can also be effectively catalyzed by iodine.[1]

  • Stir the mixture at room temperature for 1-2 hours or until the reaction is complete, which can be monitored by thin-layer chromatography (TLC) or a preliminary GC analysis.

  • Quench the reaction by adding water.

  • Extract the 2-heptyl acetate with a suitable organic solvent (e.g., diethyl ether or hexane).

  • Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate and carefully concentrate the solution before GC injection.

2. Chiral GC Analysis

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral Column: CP Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness).[1]

• Carrier Gas: Hydrogen at a linear velocity of 80 cm/s.[1]

• Injector Temperature: 230°C.[1]

• Detector Temperature: 250°C.[1]

• Oven Temperature Program: A temperature gradient is typically employed. A starting point could be 70°C, ramped at 5°C/min to 160°C.[1] Isothermal conditions may also be effective and should be optimized for the best resolution.

• Injection: 1 µL of the derivatized sample solution, with an appropriate split ratio (e.g., 100:1).

Workflow for Chiral GC Method Development

The following diagram illustrates a logical workflow for selecting a chiral GC stationary phase and optimizing the method for the separation of 2-heptanol isomers.

Caption: Workflow for Chiral GC Method Development for 2-Heptanol.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the ¹H NMR Spectrum of (S)-(+)-2-Heptanol

For researchers and professionals in drug development, precise structural elucidation of chiral molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of this process. This guide provides a detailed interpretation of the ¹H NMR spectrum of (S)-(+)-2-Heptanol, comparing it with other secondary alcohols and outlining the experimental methodology.

Interpreting the ¹H NMR Spectrum of (S)-(+)-2-Heptanol

In a standard achiral solvent, such as chloroform-d (CDCl₃), the ¹H NMR spectra of the two enantiomers of 2-heptanol, (S)-(+)-2-heptanol and (R)-(-)-2-heptanol, are identical. The chirality of the molecule does not manifest in the chemical shifts or coupling constants under these conditions. The spectrum is characterized by distinct signals corresponding to the different proton environments in the molecule.

The typical proton assignments for 2-heptanol are as follows:

• -CH₃ (C1) : A doublet, due to coupling with the single proton on C2.

• -CH(OH) (C2) : A multiplet, as it is coupled to the three protons on C1 and the two protons on C3.

• -CH₂- (C3-C6) : A series of overlapping multiplets in the aliphatic region.

• -CH₃ (C7) : A triplet, resulting from coupling to the adjacent -CH₂- group.

• -OH : A broad singlet, the chemical shift of which can vary depending on concentration, solvent, and temperature. This peak can be confirmed by a D₂O shake, which will cause the signal to disappear.[1][2]

The electron-withdrawing effect of the hydroxyl group causes the proton on the adjacent carbon (the α-proton at C2) to be deshielded and appear further downfield (at a higher ppm value) compared to the other methylene and methyl protons.[3]

Comparative ¹H NMR Data of Secondary Alcohols

To provide context for the spectrum of 2-heptanol, the following table summarizes the typical ¹H NMR chemical shifts for 2-heptanol and other similar secondary alcohols.

Compound	-CH(OH) (ppm)	Terminal -CH₃ (doublet, ppm)	Terminal -CH₃ (triplet, ppm)	Other -CH₂- (ppm)	-OH (ppm)
2-Heptanol	~3.77	~1.18	~0.90	~1.2-1.5	~1.74
2-Pentanol	~3.79	~1.17	~0.92	~1.3-1.5	~1.92
3-Heptanol	~3.55	N/A	~0.91 (two triplets)	~1.3-1.5	~1.6
2-Octanol	~3.80	~1.18	~0.89	~1.2-1.5	~1.68

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data compiled from multiple sources.[3][4][5][6][7]

The data illustrates a consistent pattern for straight-chain secondary alcohols, with the carbinol proton (-CH(OH)) appearing around 3.5-3.8 ppm. The terminal methyl groups give rise to characteristic splitting patterns (a doublet for the methyl group adjacent to the chiral center and a triplet for the methyl group at the end of the alkyl chain) that are key to identifying these structures.

Distinguishing Enantiomers: The Role of Chiral Shift Reagents

While the enantiomers of 2-heptanol are indistinguishable in a standard ¹H NMR spectrum, their differentiation can be achieved through the use of chiral shift reagents (also known as chiral resolving agents). These are typically lanthanide complexes that are themselves chiral. When added to the NMR sample, they form diastereomeric complexes with the enantiomers of the alcohol. Since diastereomers have different physical properties, their corresponding protons will exhibit different chemical shifts in the ¹H NMR spectrum, allowing for the distinction and quantification of each enantiomer.

Experimental Protocol: ¹H NMR Spectroscopy of 2-Heptanol

Objective: To obtain a high-resolution ¹H NMR spectrum of (S)-(+)-2-Heptanol.

Materials:

• (S)-(+)-2-Heptanol

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS)

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of (S)-(+)-2-Heptanol in approximately 0.6-0.7 mL of CDCl₃ containing 0.03% TMS in a clean, dry vial.

  • Mix the solution thoroughly using a vortex mixer to ensure homogeneity.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and adjust the depth according to the spectrometer's specifications.

  • Place the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 400 MHz spectrometer, 30-degree pulse angle, 1-2 second relaxation delay, 8-16 scans).

  • The spectral width should be set to cover the expected range of chemical shifts (typically 0-12 ppm).

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons for each peak.

  • Analyze the chemical shifts, splitting patterns, and integration values to assign the peaks to the corresponding protons in the molecule.

Visualization of Spin-Spin Coupling in 2-Heptanol

The following diagram illustrates the key spin-spin coupling interactions that lead to the observed splitting patterns for the protons on carbons 1, 2, and 3 of 2-heptanol.

Caption: Spin-spin coupling relationships for key protons in 2-heptanol.

References

• 1. 2-METHYL-2-PENTANOL(590-36-3) 1H NMR [m.chemicalbook.com]
• 2. Showing Compound 2-Octanol (FDB003342) - FooDB [foodb.ca]
• 3. DL-2-Octanol(123-96-6) 1H NMR [m.chemicalbook.com]
• 4. 2-Pentanol(6032-29-7) 1H NMR [m.chemicalbook.com]
• 5. 3-HEPTANOL(589-82-2) 1H NMR spectrum [chemicalbook.com]
• 6. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Heptanol(543-49-7) 1H NMR [m.chemicalbook.com]

Unveiling the Carbon Skeleton: A Comparative Guide to the 13C NMR Analysis of (S)-(+)-2-Heptanol

For researchers, scientists, and drug development professionals, understanding the precise molecular structure of chiral compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a powerful tool for elucidating the carbon framework of organic molecules. This guide provides a comprehensive comparison of the 13C NMR spectral data of (S)-(+)-2-Heptanol with its structural isomers, supported by detailed experimental protocols and data visualizations to facilitate straightforward analysis.

Comparative Analysis of 13C NMR Data for Heptanol Isomers

The chemical shift in 13C NMR spectroscopy is highly sensitive to the local electronic environment of each carbon atom. Even subtle changes in molecular structure, such as the position of a hydroxyl group or the branching of the carbon chain, lead to distinct differences in the NMR spectrum. Below is a comparative table summarizing the 13C NMR chemical shifts for (S)-(+)-2-Heptanol and several of its isomers. The data is presented for spectra recorded in deuterated chloroform (CDCl3), a common solvent for NMR analysis.

Carbon Atom	(S)-(+)-2-Heptanol	1-Heptanol	3-Heptanol	4-Heptanol	Cycloheptanol
C1	23.4	62.9	10.0	14.1	37.8
C2	68.0	32.8	30.1	23.0	28.5
C3	39.4	25.9	74.3	32.9	23.2
C4	25.6	29.2	39.2	72.8	23.2
C5	32.0	22.7	22.8	32.9	28.5
C6	22.7	31.9	14.1	23.0	37.8
C7	14.1	14.1	-	14.1	-

Note: Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Data for isomers is sourced from various publicly available spectral databases.

The distinct chemical shifts observed for each isomer highlight the diagnostic power of 13C NMR. For instance, the carbon atom bearing the hydroxyl group (C2 in 2-Heptanol, C1 in 1-Heptanol, etc.) consistently exhibits the most downfield shift (highest ppm value) in the aliphatic region due to the deshielding effect of the electronegative oxygen atom.

Experimental Protocol for 13C NMR Spectroscopy of Alcohols

The following protocol outlines a standard procedure for acquiring high-quality 13C NMR spectra of alcohols like (S)-(+)-2-Heptanol.

1. Sample Preparation:

• Accurately weigh approximately 20-50 mg of the alcohol sample.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Nucleus: 13C

• Solvent: CDCl3

• Temperature: 298 K (25 °C)

• Pulse Sequence: A standard proton-decoupled 13C NMR experiment (e.g., zgpg30). For multiplicity information, Distortionless Enhancement by Polarization Transfer (DEPT-135 and DEPT-90) experiments are recommended.[1][2]

• Acquisition Parameters:

  • Spectral Width: 0-220 ppm

  • Number of Scans: 128 to 1024 (or more, depending on sample concentration)

  • Relaxation Delay (d1): 2 seconds

  • Acquisition Time: Approximately 1-2 seconds

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum manually.

• Reference the spectrum by setting the TMS peak to 0.0 ppm.

• Integrate the peaks if quantitative analysis is required (note: standard 13C NMR is not inherently quantitative without specific parameter adjustments).

Visualizing Structural Relationships and Experimental Workflow

To further clarify the data and processes, the following diagrams have been generated using the Graphviz DOT language.

Caption: Correlation of carbon atoms in (S)-(+)-2-Heptanol to their 13C NMR chemical shifts.

Caption: A streamlined workflow for obtaining and analyzing 13C NMR spectra of alcohols.

References

• 1. magritek.com [magritek.com]
• 2. azom.com [azom.com]

A Comparative Analysis of the Biological Activities of (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Heptanol is a seven-carbon secondary alcohol that possesses a chiral center at the second carbon, giving rise to two distinct enantiomers: (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol. While sharing the same chemical formula and connectivity, the spatial arrangement of their atoms differs, leading to potentially distinct biological activities. This is a critical consideration in pharmacology and drug development, as enantiomers of a chiral drug can exhibit significantly different efficacy, metabolism, and toxicity.[1][2] This guide provides an objective comparison of the known biological activities of (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol, supported by available experimental data.

Data Presentation: A Tale of Two Enantiomers

The biological activities of the enantiomers of 2-heptanol have been investigated in a few specific contexts. The most pronounced differences are observed in their interaction with sensory receptors, while in other assays, their activities are remarkably similar.

Biological Activity	(S)-(+)-2-Heptanol	(R)-(-)-2-Heptanol	Reference
Olfactory Perception	Mushroom, oily, fatty, blue cheese, mouldy odor	Fruity, sweet, oily, fatty odor	[3]
Anesthetic Potency (Tadpoles)	ED50: 0.32 ± 0.011 mM	ED50: 0.33 ± 0.020 mM	[4]
Use in Chiral Synthesis	Not specified	Precursor for a potent vasopressin V₂ receptor agonist	[5]

ED50: Effective dose for 50% of the population.

Key Comparative Insights

1. Olfactory Perception: A Clear Distinction

The most striking difference between the two enantiomers lies in their odor profiles. (S)-(+)-2-Heptanol is characterized by an earthy, fungal aroma, whereas (R)-(-)-2-Heptanol possesses a more pleasant fruity and sweet scent.[3] This divergence strongly indicates a stereospecific interaction with olfactory receptors in the nasal epithelium. The precise fit of each enantiomer into the binding pocket of different olfactory receptors triggers distinct signaling cascades, leading to the perception of different smells. This phenomenon underscores the high degree of chirality present in biological receptors.

2. Anesthetic Potency: A Surprising Similarity

In contrast to their distinct odors, the anesthetic potencies of (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol were found to be virtually identical in a study using tadpoles.[4] The effective dose (ED50) required to induce a loss of righting reflex was not significantly different between the two enantiomers. This suggests that the mechanism of anesthesia for secondary alcohols in this model system may not be stereoselective, potentially involving less specific interactions with lipid bilayers or non-chiral regions of ion channels.[4]

3. Antimicrobial and Antifungal Activity

4. Utility in Pharmaceutical Synthesis

The stereochemical purity of drug molecules is paramount. The use of (R)-(-)-2-Heptanol as a chiral building block in the synthesis of a potent vasopressin V₂ receptor agonist highlights the importance of a specific enantiomer in achieving the desired therapeutic effect.[5] This is a common theme in drug development, where one enantiomer may be therapeutically active while the other is inactive or even responsible for adverse effects.

Experimental Protocols

Anesthetic Potency in Tadpoles (Loss of Righting Reflex)

This protocol is based on the methodology described in the study comparing the anesthetic potencies of secondary alcohol enantiomers.[4]

• Animal Model: Tadpoles (Rana pipiens) are used as the model organism.

• Endpoint: The endpoint for anesthesia is the loss of the righting reflex. This is defined as the inability of a tadpole to right itself within 15 seconds of being turned onto its back with a gentle probe.

• Procedure: a. Tadpoles are placed in a series of solutions with varying concentrations of either (S)-(+)-2-Heptanol or (R)-(-)-2-Heptanol. b. After a predetermined equilibration period, each tadpole is tested for the loss of its righting reflex. c. The number of tadpoles exhibiting the loss of righting reflex at each concentration is recorded.

• Data Analysis: The data are used to construct a dose-response curve, and the ED50 (the concentration at which 50% of the tadpoles lose their righting reflex) is calculated for each enantiomer.

Mandatory Visualization

Caption: A diagram illustrating the principle of stereospecific interaction between enantiomers and a chiral biological receptor.

Conclusion

The comparison of (S)-(+)-2-Heptanol and (R)-(-)-2-Heptanol provides a clear example of the nuanced role of stereochemistry in biological systems. While their anesthetic effects in tadpoles are surprisingly similar, their distinct odors point to highly specific interactions with olfactory receptors. The specific use of (R)-(-)-2-Heptanol in pharmaceutical synthesis further emphasizes the importance of evaluating enantiomers individually. For researchers and drug development professionals, this underscores the necessity of considering the three-dimensional structure of molecules, as even subtle differences can lead to significant variations in biological activity. Future research should focus on directly comparing the enantiomers in a wider range of biological assays, particularly in areas like antimicrobial activity and specific receptor interactions, to fully elucidate their respective profiles.

References

• 1. Enantiomeric metabolic interactions and stereoselective human methadone metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Both Enantiomers of 2-Hydroxyglutarate Modulate the Metabolism of Cultured Human Neuroblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2-Heptanol (2-Heptanol; s-Heptyl alcohol) | Bacterial | 543-49-7 | Invivochem [invivochem.com]
• 5. benchchem.com [benchchem.com]
• 6. Modulation of GABAA receptor function by alcohols: effects of subunit composition and differential effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-(+)-2-Heptanol versus other chiral alcohols as synthetic precursors

For researchers, scientists, and drug development professionals, the selection of chiral precursors is a critical decision that profoundly impacts the efficiency, stereoselectivity, and overall success of a synthetic route. Among the diverse array of chiral building blocks, (S)-(+)-2-Heptanol has emerged as a versatile and valuable precursor. This guide provides an objective comparison of (S)-(+)-2-Heptanol with other relevant chiral secondary alcohols, supported by experimental data, to aid in the rational selection of starting materials for complex syntheses.

Chiral alcohols, such as (S)-(+)-2-Heptanol, are fundamental intermediates in the synthesis of a wide range of enantiomerically pure compounds, including pharmaceuticals, agrochemicals, and natural products. Their utility stems from their ability to serve as stereochemical templates, enabling the construction of complex molecules with precise three-dimensional arrangements. The performance of a chiral alcohol as a synthetic precursor is primarily evaluated by the yields and enantiomeric excesses (ee) it affords in various stereoselective transformations.

Performance in Lipase-Catalyzed Kinetic Resolution

One of the most common methods for obtaining enantiomerically pure secondary alcohols is through lipase-catalyzed kinetic resolution of their racemic mixtures. This biocatalytic approach offers high enantioselectivity under mild reaction conditions. The efficiency of this resolution is highly dependent on the structure of the alcohol.

A comparative study on the kinetic resolution of a series of secondary alcohols (2-pentanol, 2-hexanol, 2-heptanol, and 2-octanol) using Candida antarctica lipase B (CALB), often immobilized as Novozym 435, provides valuable insights into the performance of (S)-(+)-2-Heptanol. In these reactions, the lipase preferentially acylates the (R)-enantiomer, leaving the (S)-enantiomer unreacted and thus enantiomerically enriched.

Substrate	Acyl Donor	Solvent	Time (h)	Conversion (%)	ee of (S)-Alcohol (%)
(±)-2-Pentanol	Vinyl Acetate	Hexane	24	45	>99
(±)-2-Hexanol	Vinyl Acetate	Hexane	24	48	>99
(±)-2-Heptanol	Vinyl Acetate	Hexane	24	43-45	>99 [1]
(±)-2-Octanol	Vinyl Acetate	Hexane	24	49	>99

Table 1: Comparison of Lipase-Catalyzed Kinetic Resolution of Various Secondary Alcohols.[1]

As the data indicates, (S)-(+)-2-Heptanol can be obtained with excellent enantiomeric purity (>99% ee) through kinetic resolution, with conversion rates comparable to other short-chain secondary alcohols.[1] This makes it a readily accessible building block for further synthetic transformations.

Applications in the Synthesis of Bioactive Molecules

The true measure of a chiral precursor's value lies in its successful application in the synthesis of complex and biologically important molecules. Both enantiomers of 2-Heptanol have found utility in the synthesis of pharmaceuticals and insect pheromones, where stereochemistry is crucial for biological activity.

For instance, enantiopure secondary alcohols are key intermediates in the synthesis of various insect pheromones, which are used in environmentally friendly pest management strategies.[2][3][4] While specific examples detailing the direct comparison of a homologous series of chiral alcohols in pheromone synthesis are sparse, the methodologies employed often rely on the high enantiomeric purity of the starting alcohol to ensure the stereospecificity of the final product.

In the pharmaceutical industry, the chirality of a drug molecule is a critical determinant of its efficacy and safety.[5] Enantiopure alcohols like (S)-(+)-2-Heptanol serve as valuable chiral synthons for the construction of complex active pharmaceutical ingredients (APIs).[5][6]

Experimental Protocols

To facilitate the practical application of this information, detailed experimental protocols for the kinetic resolution of racemic 2-heptanol are provided below.

General Protocol for Lipase-Catalyzed Kinetic Resolution of (±)-2-Heptanol

Materials:

• Racemic 2-heptanol

• Immobilized Candida antarctica Lipase B (Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (solvent)

• Standard laboratory glassware and stirring apparatus

• Chiral Gas Chromatography (GC) equipment for monitoring enantiomeric excess

Procedure:

• To a round-bottom flask, add racemic 2-heptanol (1.0 equivalent).

• Add anhydrous hexane to dissolve the alcohol (concentration typically 0.1-0.5 M).

• Add Novozym 435 (typically 10-20% by weight of the substrate).

• Add vinyl acetate (1.1-1.5 equivalents).

• Stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by periodically taking aliquots and analyzing the enantiomeric excess of the remaining alcohol and the formed ester by chiral GC.

• Once the desired conversion (ideally around 50%) and high enantiomeric excess of the (S)-alcohol are achieved, stop the reaction by filtering off the immobilized enzyme.

• The unreacted (S)-(+)-2-Heptanol can be separated from the (R)-2-heptyl acetate by column chromatography.

This protocol can be adapted for other secondary alcohols, allowing for a direct comparison of their performance under identical conditions.[7]

Visualization of Synthetic Pathways

To illustrate the role of (S)-(+)-2-Heptanol as a chiral precursor, the following diagrams outline key synthetic transformations.

Caption: General workflow for obtaining (S)-(+)-2-Heptanol via kinetic resolution and its use as a chiral precursor.

Caption: Factors influencing the selection and performance of a chiral alcohol as a synthetic precursor.

Conclusion

(S)-(+)-2-Heptanol stands as a highly valuable and readily accessible chiral precursor for asymmetric synthesis. Its performance in lipase-catalyzed kinetic resolutions is comparable to other short-chain secondary alcohols, consistently delivering high enantiomeric excess. While direct comparative data across a wide range of applications remains an area for further investigation, the successful use of 2-heptanol in the synthesis of pharmaceuticals and pheromones underscores its utility. The choice of a specific chiral alcohol will ultimately depend on the target molecule and the specific synthetic strategy employed. However, the robust methods for its enantioselective preparation and its proven track record in complex synthesis make (S)-(+)-2-Heptanol a compelling option for researchers in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of insect sex pheromone precursors via engineered β-oxidation in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. pharmtech.com [pharmtech.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Comparative Analysis of (S)-(+)-2-Heptanol and its Isomers via Mass Spectrometry and Infrared Spectroscopy

This guide provides a detailed comparison of the mass spectrometric and infrared spectroscopic data for (S)-(+)-2-Heptanol and its structural isomers, 1-Heptanol and 3-Heptanol. The objective is to offer a clear, data-driven comparison to aid researchers, scientists, and drug development professionals in the identification and characterization of these compounds.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structural information of a compound by analyzing its fragmentation pattern upon ionization.

Experimental Protocols

A standard protocol for analyzing heptanol isomers using Gas Chromatography-Mass Spectrometry (GC-MS) is outlined below.

Sample Preparation: A dilute solution of the heptanol isomer (typically 1 mg/mL) is prepared in a volatile organic solvent such as methanol or dichloromethane.

Gas Chromatography (GC) Conditions:

• Injector Temperature: 250°C

• Column: A nonpolar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1 mL/min.

• Oven Temperature Program: The oven temperature is initially held at 50°C for 2 minutes, then increased to 250°C at a rate of 10°C/min, and held at 250°C for 5 minutes.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) is the standard method.

• Ionization Energy: A standard energy of 70 eV is used.

• Source Temperature: The ion source is typically maintained at 230°C.

• Mass Range: The mass-to-charge ratio (m/z) is scanned over a range of 35 to 200 amu.

Data Presentation: Comparative Fragmentation Patterns

The mass spectra of alcohols are characterized by two primary fragmentation pathways: α-cleavage and dehydration.

• α-Cleavage: This involves the cleavage of the carbon-carbon bond adjacent to the carbon atom bearing the hydroxyl group. This is often the most favorable fragmentation pathway as it leads to the formation of a resonance-stabilized oxonium ion.

• Dehydration: This pathway involves the loss of a water molecule, resulting in a peak at M-18 (where M is the molecular weight).

The following table summarizes the major fragment ions and their relative intensities for (S)-(+)-2-Heptanol, 1-Heptanol, and 3-Heptanol.

m/z	(S)-(+)-2-Heptanol (Relative Intensity %)	1-Heptanol (Relative Intensity %)	3-Heptanol (Relative Intensity %)	Putative Fragment Identity
116	<1	<1	<1	[C₇H₁₆O]⁺• (Molecular Ion)
101	5	2	3	[M-CH₃]⁺
98	2	6	2	[M-H₂O]⁺•
87	10	-	15	[M-C₂H₅]⁺
83	19	7	10	[C₆H₁₁]⁺
73	-	-	100	[M-C₃H₇]⁺ (butyl fragment)
70	-	100	-	[C₅H₁₀]⁺•
69	15	52	69	[C₅H₉]⁺
59	-	-	59	[M-C₄H₉]⁺ (propyl fragment)
56	-	96	-	[C₄H₈]⁺•
55	24	66	41	[C₄H₇]⁺
45	100	-	-	[CH(OH)CH₃]⁺
43	13	67	25	[C₃H₇]⁺
41	-	63	30	[C₃H₅]⁺
31	-	26	-	[CH₂OH]⁺
29	-	27	20	[C₂H₅]⁺

Data sourced from publicly available spectral databases.

Mandatory Visualization: Fragmentation Pathway of (S)-(+)-2-Heptanol

Caption: Fragmentation pathway of (S)-(+)-2-Heptanol in Mass Spectrometry.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of chemical bonds.

Experimental Protocols

A typical protocol for obtaining the Fourier-Transform Infrared (FTIR) spectrum of a liquid alcohol is as follows:

Sample Preparation: For a neat liquid sample, a single drop of the alcohol is placed between two salt plates, typically made of sodium chloride (NaCl) or potassium bromide (KBr).

Data Acquisition:

• A background spectrum of the empty salt plates is recorded to subtract any atmospheric or instrumental interferences.

• The sample is placed in the FTIR spectrometer.

• The spectrum is recorded, typically over the range of 4000 cm⁻¹ to 600 cm⁻¹. The final spectrum is usually plotted as percent transmittance versus wavenumber (cm⁻¹).

Data Presentation: Comparative IR Spectra

The IR spectra of alcohols are dominated by a strong and broad O-H stretching absorption and a C-O stretching absorption. The position of the C-O stretch is diagnostic for the class of alcohol:

• Primary alcohols: ~1050 cm⁻¹

• Secondary alcohols: ~1100 cm⁻¹

• Tertiary alcohols: ~1150 cm⁻¹

The table below details the key absorption bands for the three heptanol isomers.

Wavenumber (cm⁻¹)	(S)-(+)-2-Heptanol	1-Heptanol	3-Heptanol	Vibrational Mode (Functional Group)
~3330 (broad)	✓	✓	✓	O-H stretch (Alcohol)
~2960-2850	✓	✓	✓	C-H stretch (Alkane)
~1465	✓	✓	✓	C-H bend (Alkane)
~1115	✓	C-O stretch (Secondary Alcohol)
~1058	✓	C-O stretch (Primary Alcohol)
~1100	✓	C-O stretch (Secondary Alcohol)

Data sourced from publicly available spectral databases.

Mandatory Visualization: Analytical Workflow

Caption: Workflow for the identification of a chiral alcohol using MS and IR.

A Comparative Guide to Validating Analytical Methods for Quantifying 2-Heptanol Enantiomers

For researchers, scientists, and drug development professionals, the precise quantification of 2-heptanol enantiomers is paramount for ensuring the stereochemical purity, efficacy, and safety of pharmaceutical products and other chiral materials. Due to the distinct pharmacological and toxicological profiles that enantiomers can exhibit, robust and validated analytical methods are essential for their accurate measurement. This guide provides an objective comparison of the primary analytical techniques for quantifying 2-heptanol enantiomers, supported by representative experimental data and detailed methodologies.

The two principal chromatographic techniques for the enantioselective analysis of 2-heptanol are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), both utilizing chiral stationary phases (CSPs). The choice between these methods depends on factors such as sample volatility, required sensitivity, and laboratory instrumentation.

Comparative Overview of Analytical Techniques

The selection of an analytical technique for the quantification of 2-heptanol enantiomers is dictated by the specific requirements of the analysis, including sensitivity, selectivity, and sample throughput. Both Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are powerful methods for separating and quantifying these enantiomers.

Chiral Gas Chromatography (GC) is particularly well-suited for the analysis of volatile compounds like 2-heptanol. Enantiomeric separation is typically achieved using a capillary column coated with a chiral stationary phase, often a cyclodextrin derivative. To enhance volatility and improve chromatographic peak shape, derivatization of the alcohol group, such as through acylation, is a common practice.[1][2]

Chiral High-Performance Liquid Chromatography (HPLC) offers a versatile alternative, particularly when dealing with less volatile compounds or when derivatization is not desirable. The separation is achieved by the differential interaction of the enantiomers with a chiral stationary phase. Polysaccharide-based CSPs are frequently employed for the resolution of chiral alcohols.[3]

The following table summarizes the typical performance characteristics for the analysis of 2-heptanol enantiomers using these two techniques. The values presented are representative and can vary based on the specific instrumentation, chiral stationary phase, and experimental conditions.

Table 1: Comparison of Quantitative Performance for 2-Heptanol Enantiomer Analysis

Parameter	Chiral Gas Chromatography (with Derivatization)	Chiral High-Performance Liquid Chromatography
Principle	Separation based on volatility and enantioselective interactions with a chiral stationary phase in the gas phase.	Separation based on enantioselective partitioning between a liquid mobile phase and a solid chiral stationary phase.
Typical Chiral Stationary Phase	Cyclodextrin-based (e.g., CP Chirasil-DEX CB)[1]	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)[3]
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL	0.3 - 3 µg/mL
Linearity Range (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (%RSD)	< 2%	< 3%

Experimental Protocols

Reproducible and reliable results are contingent on meticulous adherence to experimental protocols. Below are detailed methodologies for the quantification of 2-heptanol enantiomers using Chiral GC and Chiral HPLC.

Chiral Gas Chromatography (GC) with Acetylation Derivatization

This method involves the derivatization of 2-heptanol to its acetate ester to improve volatility and chromatographic separation.[1][2]

1. Derivatization (Acetylation):

• In a reaction vial, mix 1 mmol of 2-heptanol with 1.5 mmol of acetic acid.

• Add a catalytic amount of iodine (e.g., 0.03 mmol).

• Heat the mixture at 100°C for 4 hours in a sealed vial.[1]

• After cooling, dissolve the reaction mixture in a suitable organic solvent (e.g., hexane).

• Wash the organic solution with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• The resulting solution containing the 2-heptyl acetate enantiomers is ready for GC analysis.

2. GC-FID/MS Conditions:

• Column: CP Chirasil-DEX CB (25 m x 0.25 mm I.D., 0.25 µm film thickness).[1]

• Carrier Gas: Hydrogen or Helium at a constant flow rate.

• Injector Temperature: 230°C.[1]

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 150°C at 2°C/min.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Detector Temperature: 250°C.[1]

3. Data Analysis:

• Identify the peaks corresponding to the (R)- and (S)-2-heptyl acetate enantiomers based on their retention times, confirmed with standards.

• Quantify each enantiomer by constructing a calibration curve using a series of standard solutions of known concentrations.

Chiral High-Performance Liquid Chromatography (HPLC)

This method allows for the direct separation of 2-heptanol enantiomers without derivatization.

1. Sample Preparation:

• Dissolve a precisely weighed amount of the 2-heptanol sample in the mobile phase to a final concentration within the linear range of the method (e.g., 1 mg/mL).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: A polysaccharide-based chiral stationary phase, such as an amylose or cellulose derivative column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase: A mixture of n-hexane and 2-propanol (e.g., 95:5 v/v). The optimal ratio should be determined during method development.

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 25°C.[4]

• Detection: UV detector at a low wavelength (e.g., 210 nm) as 2-heptanol lacks a strong chromophore, or a Refractive Index (RI) detector.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the peaks for the (R)- and (S)-2-heptanol enantiomers by comparing their retention times with those of individual enantiomeric standards.

• Calculate the concentration of each enantiomer using a calibration curve prepared from standard solutions.

Mandatory Visualizations

To further elucidate the processes involved, the following diagrams outline the experimental workflows and logical relationships in method development and validation.

Figure 1. Experimental workflows for Chiral GC and Chiral HPLC analysis of 2-heptanol enantiomers.

Figure 2. Logical relationship of key validation parameters for an analytical method.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositori.udl.cat [repositori.udl.cat]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Synthetic Pathways of (S)-(+)-2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-2-Heptanol is a valuable chiral building block in the synthesis of various pharmaceuticals and biologically active molecules. Its stereospecific synthesis is of paramount importance, and several distinct methodologies have been developed to achieve high enantiopurity. This guide provides a comparative analysis of the most effective synthetic pathways to (S)-(+)-2-Heptanol, offering a detailed examination of biocatalytic reduction, kinetic resolution, and asymmetric hydrogenation. The performance of each pathway is evaluated based on key metrics such as enantiomeric excess (e.e.), chemical yield, and reaction conditions, supported by detailed experimental protocols and visual representations of the synthetic workflows.

Comparative Analysis of Synthetic Pathways

The selection of an optimal synthetic route to (S)-(+)-2-Heptanol depends on several factors, including the desired scale of production, cost of reagents and catalysts, and the required level of enantiopurity. The following table summarizes the quantitative data for the three primary pathways discussed in this guide.

Synthetic Pathway	Catalyst/Reagent	Starting Material	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Enantiomeric Excess (e.e.) (%)
Biocatalytic Reduction	(S)-selective Alcohol Dehydrogenase (e.g., from Lactobacillus kefir) with cofactor regeneration system (e.g., glucose/GDH)	2-Heptanone	Buffer/Organic Co-solvent	12-48 h	25-37	>90	>99
Kinetic Resolution	Immobilized Candida antarctica Lipase B (Novozym 435)	Racemic 2-Heptanol	Hexane	4-24 h	25-45	<50 (for S-enantiomer)	>99
Asymmetric Hydrogenation	(S)-BINAP-Ru(II) complex	2-Heptanone	Methanol or Ethanol	12-24 h	25-50	>95	>98

Experimental Protocols

Biocatalytic Reduction of 2-Heptanone

This method utilizes an (S)-selective alcohol dehydrogenase (ADH) to asymmetrically reduce the prochiral ketone, 2-heptanone, to the desired (S)-(+)-2-Heptanol. A cofactor regeneration system is essential for driving the reaction to completion.

Materials:

• 2-Heptanone

• (S)-selective Alcohol Dehydrogenase (e.g., from Lactobacillus kefir, LkADH)

• NADP⁺ or NAD⁺

• Glucose

• Glucose Dehydrogenase (GDH)

• Potassium phosphate buffer (pH 7.0)

• Organic co-solvent (e.g., isopropanol or MTBE)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer (100 mM, pH 7.0).

• To the buffer, add NADP⁺ (1 mM), glucose (100 mM), and glucose dehydrogenase (5 U/mL).

• Add the (S)-selective alcohol dehydrogenase to the mixture.

• In a separate vial, dissolve 2-heptanone (10-50 mM) in a minimal amount of a water-miscible organic co-solvent (e.g., isopropanol).

• Add the 2-heptanone solution to the buffered enzyme mixture with gentle stirring.

• Maintain the reaction at a constant temperature (e.g., 30 °C) and monitor the progress by GC or HPLC analysis of aliquots.

• Upon completion, extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting (S)-(+)-2-Heptanol by column chromatography.

Kinetic Resolution of Racemic 2-Heptanol

This pathway involves the enantioselective acylation of racemic 2-heptanol catalyzed by a lipase. The (R)-enantiomer is preferentially acylated, leaving the desired (S)-(+)-2-Heptanol unreacted.

Materials:

• Racemic 2-Heptanol

• Immobilized Candida antarctica Lipase B (Novozym 435)

• Vinyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• To a solution of racemic 2-heptanol (1 mmol) in hexane (10 mL), add immobilized Candida antarctica lipase B (50 mg).

• Add vinyl acetate (1.2 mmol) to the mixture.

• Incubate the reaction mixture in an orbital shaker at a controlled temperature (e.g., 40 °C).

• Monitor the reaction progress by chiral GC until approximately 50% conversion is reached.

• Filter off the immobilized enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-(+)-2-Heptanol from the acylated (R)-enantiomer by column chromatography on silica gel.

Asymmetric Hydrogenation of 2-Heptanone

This method employs a chiral ruthenium catalyst, typically a BINAP-Ru(II) complex, to achieve the enantioselective hydrogenation of 2-heptanone.

Materials:

• 2-Heptanone

• --INVALID-LINK--n or a similar (S)-BINAP-Ru(II) precatalyst

• Methanol or Ethanol (degassed)

• Hydrogen gas (high purity)

• High-pressure reactor (autoclave)

Procedure:

• In a glovebox, charge a high-pressure reactor with the (S)-BINAP-Ru(II) precatalyst (0.01-0.1 mol%).

• Add degassed methanol or ethanol to the reactor.

• Add 2-heptanone to the catalyst solution.

• Seal the reactor and purge with hydrogen gas several times.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 atm).

• Stir the reaction mixture at a controlled temperature (e.g., 40 °C) for the specified time.

• After the reaction is complete, carefully vent the hydrogen gas.

• Remove the solvent under reduced pressure.

• Purify the crude product by distillation or column chromatography to obtain (S)-(+)-2-Heptanol.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of each synthetic pathway.

Caption: Biocatalytic reduction of 2-heptanone.

A Comparative Guide to Determining the Optical Purity of 2-Heptanol: Polarimetry vs. Chiral Gas Chromatography

For researchers, scientists, and drug development professionals, the accurate determination of the optical purity of chiral molecules like 2-heptanol is critical for ensuring product quality, efficacy, and safety. This guide provides an objective comparison between the traditional method of polarimetry and the more modern technique of chiral gas chromatography (GC) for this purpose. While polarimetry offers a straightforward approach, chiral GC provides higher accuracy and sensitivity. This guide presents detailed experimental protocols and supporting data to aid in the selection of the most appropriate method for your analytical needs.

Introduction to Optical Purity and Enantiomeric Excess

Enantiomers are non-superimposable mirror images of a chiral molecule. They possess identical physical properties except for their interaction with plane-polarized light. One enantiomer will rotate the light in a clockwise direction (dextrorotatory, (+)), while the other will rotate it in a counter-clockwise direction (levorotatory, (-)) to an equal extent. A 50:50 mixture of two enantiomers is called a racemic mixture and is optically inactive.

Optical purity is a measure of the excess of one enantiomer in a mixture, expressed as a percentage. It is determined experimentally using polarimetry. Enantiomeric excess (ee) is a similar concept, also expressed as a percentage, and is typically determined by chromatographic methods. For the purpose of this guide, these terms are often used interchangeably.

Method 1: Polarimetry

Polarimetry directly measures the rotation of plane-polarized light caused by a solution of a chiral compound. The observed rotation is then used to calculate the specific rotation, which is an intrinsic property of a pure enantiomer under specific conditions (temperature, solvent, concentration, and wavelength).

Experimental Protocol: Polarimetry of 2-Butanol

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of the 2-butanol sample.

  • Dissolve the sample in a suitable achiral solvent (e.g., ethanol) in a 10 mL volumetric flask and fill to the mark. Ensure the solution is homogeneous.

• Instrumentation:

  • Use a calibrated polarimeter equipped with a sodium lamp (D-line, 589 nm).

  • The sample cell should have a known path length, typically 1.0 dm.

  • Maintain a constant temperature, usually 20°C or 25°C.

• Measurement:

  • Calibrate the polarimeter with the pure solvent (blank reading).

  • Fill the sample cell with the prepared 2-butanol solution, ensuring no air bubbles are present in the light path.

  • Record the observed optical rotation (α_obs).

• Calculation of Specific Rotation: The specific rotation ([\α]) is calculated using the following formula: [\α] = α_obs / (c × l) where:

  • α_obs is the observed rotation in degrees.

  • c is the concentration of the sample in g/mL.

  • l is the path length of the sample cell in decimeters (dm).

• Calculation of Optical Purity: Optical Purity (%) = ([\α]_sample / [\α]_pure_enantiomer) × 100

  For example, if a sample of 2-butanol has a measured specific rotation of +6.76°, the optical purity is: Optical Purity (%) = (+6.76° / +13.52°) × 100 = 50%

  This indicates a 50% excess of the (S)-(+)-enantiomer. The composition of the mixture would be 75% (S)-2-butanol and 25% (R)-2-butanol.

Workflow for Polarimetry

Workflow for determining optical purity using polarimetry.

Method 2: Chiral Gas Chromatography (GC)

Chiral Gas Chromatography (GC) is a powerful separation technique that utilizes a chiral stationary phase (CSP) to differentiate between enantiomers. The differential interaction between the enantiomers and the CSP leads to different retention times, allowing for their separation and quantification.

Experimental Protocol: Chiral GC of 2-Heptanol

• Sample Preparation:

  • Prepare a stock solution of the 2-heptanol sample in a volatile, achiral solvent (e.g., dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

  • Further dilutions may be necessary depending on the sensitivity of the detector.

• Instrumentation:

  • A gas chromatograph equipped with a Flame Ionization Detector (FID) is typically used.

  • The key component is a chiral capillary column, such as one coated with a cyclodextrin derivative (e.g., CP-Chirasil-DEX CB).

• Chromatographic Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 250°C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 60°C held for 2 minutes, followed by a ramp of 5°C/minute to 120°C. (This program may need to be optimized for the specific column and instrument).

  • Injection Volume: 1 µL

• Data Analysis:

  • The two enantiomers of 2-heptanol will elute at different retention times, appearing as two separate peaks in the chromatogram.

  • The area under each peak is proportional to the concentration of that enantiomer.

  • The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers using the following formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| × 100 where Area₁ and Area₂ are the peak areas of the two enantiomers.

Workflow for Chiral GC

Workflow for determining enantiomeric excess using chiral GC.

Comparison of Polarimetry and Chiral GC

The choice between polarimetry and chiral GC depends on the specific requirements of the analysis, including the desired accuracy, sensitivity, and the availability of instrumentation and reference standards.

Feature	Polarimetry	Chiral Gas Chromatography (GC)
Principle	Measures the rotation of plane-polarized light.	Physically separates enantiomers based on their differential interaction with a chiral stationary phase.
Accuracy	Lower. Can be affected by impurities, temperature, and solvent.	High. Provides a direct measure of the ratio of enantiomers.
Sensitivity	Lower. Requires higher sample concentrations.	High. Can detect and quantify trace amounts of one enantiomer in the presence of the other.
Sample Volume	Relatively large (milliliters).	Small (microliters).
Analysis Time	Fast (minutes per sample).	Slower (can be 15-30 minutes per sample).
Requirement for Pure Enantiomer Standard	Yes, the specific rotation of a pure enantiomer must be known.	Not strictly required for determining enantiomeric excess, but a racemic mixture is needed to confirm peak identity.
Information Provided	Optical purity.	Enantiomeric excess, and can also provide information on other impurities in the sample.
Instrumentation Cost	Generally lower.	Generally higher.

Conclusion

For the determination of the optical purity of 2-heptanol, chiral gas chromatography is the superior method in terms of accuracy, sensitivity, and the level of detail it provides. It allows for the direct quantification of each enantiomer, leading to a more reliable determination of the enantiomeric excess. While polarimetry is a simpler and faster technique, its accuracy is lower and it is highly dependent on having a pure enantiomeric standard with a known specific rotation.[5][6] For research, development, and quality control purposes where high accuracy is paramount, chiral GC is the recommended technique. Polarimetry may be suitable for rapid, qualitative assessments or for educational purposes where the principles of chirality are being demonstrated.

References

• 1. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 2. quora.com [quora.com]
• 3. Pure (S)-2-butanol has a specific rotation of +13.52 degrees. A sample of 2-butanol prepared in the lab and purified by distillation has a calculated specific rotation of +6.76  degrees. What can you conclude about the composition ? [infinitylearn.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Comparison of polarimetry and crown ether-based HPLC chiral stationary phase method to determine (L)-amino acid optical purity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of enantiomeric excess [ch.ic.ac.uk]

A Comparative Guide to Chiral Derivatizing Agents for Alcohol Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of the enantiomeric composition of chiral alcohols is a critical aspect of stereoselective synthesis, pharmaceutical development, and quality control. Chiral derivatizing agents (CDAs) play a pivotal role in this analysis by converting enantiomers into diastereomers, which can then be separated and quantified using standard chromatographic and spectroscopic techniques. This guide provides an objective comparison of common CDAs for alcohol analysis, supported by experimental data and detailed protocols, to assist researchers in selecting the most suitable agent for their specific needs.

Introduction to Chiral Derivatization

Enantiomers, being non-superimposable mirror images, possess identical physical and chemical properties in an achiral environment, making their direct separation challenging. The indirect method of chiral separation involves the reaction of the enantiomeric alcohol with a single enantiomer of a chiral derivatizing agent to form a pair of diastereomers.[1][2] These diastereomers have distinct physical properties and can be separated by achiral chromatography (HPLC or GC) or distinguished by NMR spectroscopy.[1][2]

The selection of an appropriate CDA is crucial for successful enantiomeric resolution and depends on several factors, including the nature of the alcohol, the analytical technique employed, and the desired level of sensitivity and resolution.

Comparison of Common Chiral Derivatizing Agents

This section provides a comparative overview of some of the most widely used chiral derivatizing agents for alcohol analysis, focusing on their performance in High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

For HPLC Analysis

The separation of diastereomeric esters or urethanes on a standard achiral stationary phase is a common approach for determining the enantiomeric excess of chiral alcohols. The key performance metric in HPLC is the resolution factor (α), which indicates the degree of separation between the two diastereomeric peaks. A higher α value signifies better separation.

Chiral Derivatizing Agent	Chiral Alcohol	Stationary Phase	Mobile Phase	Resolution Factor (α)	Reference
(S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid)	2-Butanol	Silica Gel	Hexane:EtOAc = 20:1	1.15	[3]
Camphorsultam dichlorophthalic acid (CSDP acid)	Racemic diol	Silica Gel	Not specified	1.27	[4]
(S)-(-)-1-(1-Naphthyl)ethyl isocyanate	Amino alcohols	Cellulose tris(3,5-dimethylphenylcarbamate) coated silica gel	Isocratic	Good separation	[5]

Key Insights:

• MαNP acid has been reported to have a great ability to recognize small differences between alkyl groups, making it a promising tool for the enantioresolution of various alcohols.[3] It is often considered superior to Mosher's acid in terms of enantioresolution in HPLC.[6]

• CSDP acid has also shown excellent performance in separating diastereomeric esters of alcohols, including diols.[4]

• Chiral isocyanates , such as 1-(1-naphthyl)ethyl isocyanate, react with alcohols to form stable diastereomeric urethanes that can be readily separated by HPLC.[5]

For GC Analysis

For volatile chiral alcohols, gas chromatography on a chiral stationary phase is a powerful analytical technique. Derivatization can enhance volatility and improve separation.

Derivatizing Reagent	Chiral Alcohol	Chiral Stationary Phase	Resolution Factor (α)	Reference
Acetic Anhydride	2-Pentanol	CP Chirasil-DEX CB	3.00	[7]
Acetic Anhydride	2-Hexanol	CP Chirasil-DEX CB	1.95	[7]
Trifluoroacetic Anhydride	Various aliphatic and aromatic amines	Diproline chiral selector on a polysiloxane copolymer	Good separation	[7]

Key Insights:

• Simple acylation with reagents like acetic anhydride can significantly improve the gas chromatographic separation of chiral alcohols on a chiral stationary phase.[7]

• Trifluoroacetylation is another effective derivatization strategy for enhancing the volatility and resolution of chiral alcohols and amines in GC analysis.[7]

For NMR Analysis

NMR spectroscopy, particularly ¹H NMR, is a powerful tool for determining the enantiomeric excess and absolute configuration of chiral alcohols after derivatization. The difference in chemical shifts (Δδ) between corresponding protons in the two diastereomers is a key parameter. A larger Δδ value facilitates more accurate integration and quantification.

Chiral Derivatizing Agent	Chiral Alcohol	Nucleus	Observed Protons	Δδ (ppm)	Reference
(R)- & (S)-2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid)	(+)-2-Butanol	¹H	Methyl	-0.24	[3]
Methine	+0.03	[3]
Methylene	+0.18	[3]
Mosher's Acid (MTPA)	General	¹H	Protons near the chiral center	Varies	[1][8]

Key Insights:

• MαNP acid is known to induce a strong anisotropy effect from its naphthalene moiety, leading to larger Δδ values in the ¹H NMR spectra of its diastereomeric esters compared to conventional reagents like Mosher's acid.[3][6] This facilitates a more straightforward determination of enantiomeric excess and absolute configuration.

• Mosher's acid (MTPA) is a classic and widely used CDA for NMR analysis.[1][8] The chemical shift differences of the protons in the alcohol moiety of the diastereomeric Mosher's esters are used to determine the enantiomeric excess and, by applying Mosher's model, the absolute configuration.[1][8]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the derivatization of chiral alcohols with common CDAs.

Protocol 1: Derivatization of a Chiral Alcohol with (S)-(+)-MαNP Acid for HPLC Analysis

Materials:

• Racemic alcohol

• (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (CH₂Cl₂)

• HPLC grade solvents (e.g., hexane, ethyl acetate)

Procedure:

• To a solution of the racemic alcohol (1.0 eq) and (S)-(+)-MαNP acid (1.1 eq) in CH₂Cl₂, add DCC (1.2 eq) and a catalytic amount of DMAP at 0 °C.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting diastereomeric esters by flash column chromatography on silica gel.

• Dissolve the purified diastereomers in the HPLC mobile phase and analyze by HPLC on a normal-phase silica gel column.

Protocol 2: Derivatization of a Chiral Alcohol with Acetic Anhydride for GC Analysis

Materials:

• Chiral alcohol

• Acetic anhydride

• Pyridine

• Dichloromethane (CH₂Cl₂)

• GC vials

Procedure:

• In a clean and dry vial, dissolve the chiral alcohol (approx. 1 mg) in a small volume of dichloromethane (e.g., 100 µL).

• Add an excess of acetic anhydride (e.g., 50 µL) and a catalytic amount of pyridine (e.g., 10 µL).

• Cap the vial tightly and heat at 60 °C for 30 minutes.

• Allow the reaction mixture to cool to room temperature.

• Dilute the sample with an appropriate solvent (e.g., dichloromethane) to a suitable concentration for GC analysis.

• Inject an aliquot of the diluted sample into the GC equipped with a chiral stationary phase column.

Protocol 3: Preparation of Mosher's Esters for NMR Analysis

Materials:

• Chiral alcohol (approx. 5 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [(R)-Mosher's acid chloride]

• Anhydrous pyridine or triethylamine

• Anhydrous deuterated chloroform (CDCl₃) for NMR

• NMR tube

Procedure:

• In a dry NMR tube, dissolve the chiral alcohol in anhydrous CDCl₃ (approx. 0.5 mL).

• Add a slight excess of anhydrous pyridine or triethylamine (approx. 1.2 equivalents).

• Add (R)-Mosher's acid chloride (approx. 1.1 equivalents) to the solution.

• Cap the NMR tube and shake gently to mix the reactants.

• Allow the reaction to proceed at room temperature for at least 30 minutes, or until the reaction is complete (can be monitored by TLC if necessary).

• Acquire the ¹H NMR spectrum of the resulting diastereomeric esters directly from the reaction mixture.

• For the determination of absolute configuration, a separate reaction should be performed using (S)-(+)-Mosher's acid chloride.

Visualizing the Workflow

The following diagrams illustrate the general workflow for chiral alcohol analysis using CDAs and the logical steps involved in selecting an appropriate agent.

Caption: General workflow for chiral alcohol analysis using derivatization.

Caption: Decision tree for CDA selection.

Conclusion

The choice of a chiral derivatizing agent is a critical decision in the analysis of chiral alcohols. This guide has provided a comparative overview of several common CDAs, highlighting their performance in different analytical techniques and providing detailed experimental protocols. For HPLC analysis, MαNP acid and CSDP acid offer excellent resolution. For GC analysis, simple acylation with acetic or trifluoroacetic anhydride is effective. For NMR analysis, MαNP acid and Mosher's acid are powerful tools for determining both enantiomeric excess and absolute configuration, with MαNP acid often providing superior chemical shift dispersion. By carefully considering the specific requirements of the analysis, researchers can select the optimal CDA to achieve accurate and reliable results.

References

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations [mdpi.com]
• 5. Enantioselective high-performance liquid chromatography of therapeutically relevant aminoalcohols as their fluorescent 1-naphthyl isocyanate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characteristic Conformation of Mosher’s Amide Elucidated Using the Cambridge Structural Database | MDPI [mdpi.com]
• 7. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of (S)-(+)-2-Heptanol: A Procedural Guide

This document provides comprehensive safety and logistical guidance for the proper disposal of (S)-(+)-2-Heptanol, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is crucial for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information

(S)-(+)-2-Heptanol is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2] It is also harmful if it comes into contact with the skin and may cause respiratory irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore, it is imperative to handle this chemical with appropriate safety measures and dispose of it in a responsible manner.

Personal Protective Equipment (PPE)

When handling (S)-(+)-2-Heptanol, the following personal protective equipment should be worn:

• Eye and Face Protection: Safety glasses with side shields or goggles are essential.[3]

• Skin Protection: Wear protective gloves and a lab coat.[3]

• Respiratory Protection: In case of inadequate ventilation, use a suitable respirator.[3]

Physicochemical and Hazard Data

For quick reference, the following table summarizes key quantitative data for (S)-(+)-2-Heptanol.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.2 g/mol [4]
Appearance	Colorless liquid[5]
Boiling Point	158-160 °C[6]
Flash Point	71 °C (159.8 °F) - closed cup[3]
Density	0.82 g/cm³ (relative to water)[6]
Solubility in Water	0.35 g/100ml [6]
Vapor Density	4.0 (air = 1)[6]
NFPA 704 Diamond	Health: 0, Flammability: 2, Reactivity: 0[3]

Experimental Protocols: Handling, Spill Cleanup, and Disposal

The following sections provide detailed, step-by-step procedures for the safe handling and disposal of (S)-(+)-2-Heptanol.

Safe Handling and Storage

• Ventilation and Ignition Sources: Always handle (S)-(+)-2-Heptanol in a well-ventilated area.[5] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3][7] Smoking is strictly prohibited in the handling area.[1][2]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge.[1]

• Personal Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly after handling.[7]

• Storage: Store the chemical in a cool, dry, and well-ventilated place.[3][5][7] Keep the container tightly closed.[3][5][7] The storage area should be locked.[1][8]

Accidental Spill Response

• Immediate Actions: Remove all sources of ignition from the area of the spill.[1][6]

• Containment: Prevent the spill from entering drains or waterways.[1][2][7] Contain the spillage using non-combustible absorbent materials such as sand, earth, or vermiculite.[1][2][6]

• Cleanup: Collect the absorbed material and place it into a suitable, labeled container for disposal.[1][2]

• Decontamination: After the spill has been cleaned up, decontaminate and launder all protective clothing and equipment before reuse.[1]

Waste Disposal Procedure

• Waste Characterization: (S)-(+)-2-Heptanol waste is considered hazardous due to its flammability and aquatic toxicity.

• Containerization: Collect waste (S)-(+)-2-Heptanol and any contaminated materials (e.g., absorbents, gloves) in a clearly labeled, sealed container.[1] Do not mix with other waste streams.[9]

• Disposal Route: The container must be disposed of at an authorized hazardous or special waste collection point.[1][8] Do not pour down the drain or dispose of in regular trash.[1]

• Regulatory Compliance: All disposal activities must be conducted in accordance with local, state, and federal regulations.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-(+)-2-Heptanol.

Caption: Disposal workflow for (S)-(+)-2-Heptanol waste.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. chemicalbook.com [chemicalbook.com]
• 3. scribd.com [scribd.com]
• 4. fishersci.com [fishersci.com]
• 5. 2-Heptanol: A Versatile Alcohol for Industrial and Chemical Applications [jindunchemical.com]
• 6. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. echemi.com [echemi.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistical Guidance for Handling (S)-(+)-2-Heptanol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical reagents is paramount. This document provides immediate, essential safety and logistical information for the handling of (S)-(+)-2-Heptanol, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans to foster a secure laboratory environment.

(S)-(+)-2-Heptanol is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Adherence to proper safety protocols is critical to mitigate these risks.

Physicochemical and Hazard Data

A summary of key quantitative data for (S)-(+)-2-Heptanol is presented below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C7H16O	[1][2]
Molecular Weight	116.20 g/mol	[2]
Flash Point	76 °C (169 °F) - closed cup	[4]
Boiling Point	176 °C (349 °F)	[4]
Melting Point	-36 °C (-33 °F)	[4]

Hazard Statements:

• H226: Flammable liquid and vapour.[1]

• H227: Combustible liquid.[2][4]

• H312: Harmful in contact with skin.[1]

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[1][2][3][4]

• H335: May cause respiratory irritation.[1][2][3]

• H412: Harmful to aquatic life with long lasting effects.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Personal Protective Equipment (PPE) Protocol:

Area of Protection	Recommended PPE
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[2][3]
Skin Protection	Wear protective gloves (e.g., PVC, nitrile rubber) and chemical-resistant clothing to prevent skin contact.[1][5] Immediately remove contaminated clothing.[2][5]
Respiratory Protection	Use only in a well-ventilated area.[2][3] If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate filter (e.g., type ABEK).[2]

Step-by-Step Handling and Storage Procedures:

• Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Ensure the container is properly labeled.

• Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and other ignition sources.[2][5][6] Keep the container tightly closed.[2][3][7] Ground and bond the container and receiving equipment to prevent static discharge.[5]

• Handling: Avoid contact with skin and eyes.[1][7] Do not breathe vapors or mist.[1] Use non-sparking tools.[5][6] Take measures to prevent the buildup of electrostatic charge.[1]

• After Handling: Wash hands and face thoroughly after handling.[2]

Emergency Response and First Aid:

• In Case of Inhalation: Move the person into fresh air.[1][2] If not breathing, give artificial respiration.[1] Consult a physician.[1][2]

• In Case of Skin Contact: Immediately remove all contaminated clothing.[2][5] Wash off with soap and plenty of water.[1] If skin irritation occurs, get medical advice/attention.[2][5]

• In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][2][5] Remove contact lenses, if present and easy to do.[1][2][5] Continue rinsing.[1][2][5] If eye irritation persists, get medical advice/attention.[2][5]

• In Case of Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Never give anything by mouth to an unconscious person.[1] Consult a physician.[1][2]

• In Case of a Spill: Remove all sources of ignition.[1][5] Use personal protective equipment.[1] Contain the spillage and collect with non-combustible absorbent material (e.g., sand, earth, vermiculite).[1][5] Place in a suitable, closed container for disposal.[1]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[2][3][5] Do not let the product enter drains.[1][2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (S)-(+)-2-Heptanol, from preparation to disposal.

Caption: Safe handling workflow for (S)-(+)-2-Heptanol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. hpc-standards.com [hpc-standards.com]